1-(Chloromethyl)naphthalene

• CAS: 86-52-2

Core Science & Biosynthesis

1-(Chloromethyl)naphthalene chemical properties and reactivity

An In-depth Technical Guide to the Chemical Properties and Reactivity of 1-(Chloromethyl)naphthalene

Introduction

1-(Chloromethyl)naphthalene, with the CAS number 86-52-2, is a halogenated organic compound derived from naphthalene (B1677914).[1] At room temperature, it typically exists as a solid with a pale yellow to off-white appearance and a faint aromatic odor.[1] This compound is a crucial intermediate in organic synthesis, utilized in the production of pharmaceuticals, fluorescent dyes, pigments, and synthetic resins.[1][2] Its significance stems from the reactive chloromethyl group attached to the naphthalene ring, which allows for a wide range of chemical transformations.[3] This guide provides a detailed overview of its chemical properties, reactivity, and common experimental protocols for its synthesis and use.

Chemical and Physical Properties

1-(Chloromethyl)naphthalene is characterized by its distinct physical and chemical properties. It is a prismatic crystal that is soluble in organic solvents like benzene (B151609) and ethanol (B145695) but insoluble in water.[2][4]

Property	Value	References
Molecular Formula	C₁₁H₉Cl	[1][5]
Molecular Weight	176.64 g/mol	[5][6][7]
Appearance	Pale yellow to off-white solid; deep brown liquid after melting.	[1]
Melting Point	20-32 °C (lit.)	[2][4][8]
Boiling Point	291-292 °C (at 760 mmHg); 167-169 °C (at 25 mmHg)	[4][5][8]
Density	1.17 - 1.18 g/mL at 25 °C (lit.)	[4][5][8]
Refractive Index	n20/D 1.635 - 1.638 (lit.)	[4][5][8]
Solubility	Soluble in benzene, ethanol, ether; Insoluble in water.	[2][4][9]
Stability	Stable at room temperature in closed containers under normal storage.	[1]
Flash Point	>110 °C (>230 °F)	[2][7][10]

Chemical Reactivity and Applications

The reactivity of 1-(chloromethyl)naphthalene is dominated by the chloromethyl group, which serves as a reactive site for various transformations.

Nucleophilic Substitution

The most prominent reaction of 1-(chloromethyl)naphthalene is nucleophilic substitution at the benzylic carbon.[3][11] The chlorine atom is a good leaving group, readily displaced by a wide array of nucleophiles in a standard Sₙ2 mechanism.[3][11] This reactivity is fundamental to its role as a synthetic intermediate.[3]

• Reaction with Amines: It reacts with anilines and other amines to form N-(naphthalen-1-ylmethyl)aniline derivatives. These reactions have been studied kinetically, showing bimolecular rate constants.[12] Some of these derivatives have been evaluated for potential antifungal activity.[13]

• Reaction with Activated Methylene (B1212753) Compounds: In the presence of a palladium catalyst, it reacts with compounds like diethyl malonate. Interestingly, this can lead to either a standard nucleophilic substitution product or a dearomatization product, depending on the reaction conditions and substituents.[14]

Palladium-Catalyzed Reactions

1-(Chloromethyl)naphthalene participates in sophisticated palladium-catalyzed reactions that offer precise control over the reaction outcome.

• Ligand-Controlled Regioselective Nucleophilic Aromatic Substitution: The palladium-catalyzed reaction with (hetero)arylacetonitriles can yield either para- or ortho-acylated naphthalenes. The regioselectivity is controlled by the steric bulk of the phosphine (B1218219) ligand used: a bulky ligand favors the para product, while a less bulky ligand yields the ortho product.[4] This method provides a facile route to a wide range of diaryl ketones.[4]

• Nucleophilic Dearomatization: Palladium catalysts can facilitate the intermolecular nucleophilic dearomatization of 1-(chloromethyl)naphthalene derivatives with various activated methylene compounds, producing ortho- or para-substituted carbocycles in good to excellent yields.[2][15] These reactions proceed through η³-benzylpalladium intermediates.[14]

Other Reactions and Applications

• Friedel-Crafts Alkylation: Polychlorinated derivatives of 1-(chloromethyl)naphthalene, such as heptachloro-8-(chloromethyl)naphthalene, can act as alkylating agents in Friedel-Crafts reactions with substrates like pentachlorobenzene, even though both reactants are sterically hindered.[16]

• Initiator for Polymerization: It serves as an effective initiator for the atom transfer radical polymerization (ATRP) of styrene (B11656) in the presence of a CuCl/PMDETA catalyst system, leading to well-controlled polymerization and end-functionalized polystyrene with a naphthalene label.[4]

• Synthetic Intermediate: It is a key starting material for synthesizing various important compounds, including α-naphthaldehyde, 1-naphthoic acid, 1-naphthalene acyl chloride, 1-naphthonitrile, and 1-naphthylamine.[9][10]

Experimental Protocols

Synthesis of 1-(Chloromethyl)naphthalene via Chloromethylation

One of the most common methods for synthesizing 1-(chloromethyl)naphthalene is the chloromethylation of naphthalene (a variation of the Blanc reaction).[1][17]

Materials:

• Naphthalene (0.19 mol, 25g)[13]

• Paraformaldehyde (0.27 mol, 9g)[13]

• Concentrated Hydrochloric Acid (30 ml)[13]

• O-phosphoric acid (14 ml)[13]

• Ether[1]

• 10% Potassium Carbonate solution[1]

• Anhydrous Sodium Sulfate[1]

Procedure:

• In a three-necked flask equipped with a reflux condenser and a mechanical stirrer, combine 25g of naphthalene, 9g of paraformaldehyde, 30ml of concentrated hydrochloric acid, and 14ml of O-phosphoric acid.[13]

• Heat the mixture in a water bath to 80-85 °C and stir vigorously for 9-10 hours.[13]

• After the reaction is complete, cool the mixture to 15-20 °C.[13]

• Pour the cooled reaction mixture into 200 ml of cold water. Decant the water from the resulting oily layer.[13]

• Wash the oily layer three times by decantation with 200 ml portions of cold water.[13]

• Wash the product with a 10% potassium carbonate solution until neutral.[1]

• Separate the aqueous layer, add ether to the organic layer, and dry it over anhydrous sodium sulfate.[1][13]

• Filter the solution and evaporate the ether under normal pressure.[1]

• Distill the remaining residue under reduced pressure, collecting the fraction at 128-135 °C (0.67 kPa) to obtain the final product.[1]

General Protocol for Nucleophilic Substitution with Anilines

This protocol describes a typical procedure for the reaction of 1-(chloromethyl)naphthalene with anilines.

Materials:

• 1-(Chloromethyl)naphthalene (1-CMN) (0.01 mol)[13]

• Substituted Aniline (B41778) (0.01 mol)[13]

• Potassium Carbonate (0.01 mol)[13]

• Appropriate solvent (e.g., Methanol (B129727), Acetonitrile)[12][13]

• Chloroform[13]

• Anhydrous Sodium Sulfate[13]

Procedure:

• In a 250 ml round-bottom flask equipped with a reflux condenser, stirrer, and calcium chloride guard tube, combine 1-(chloromethyl)naphthalene (0.01 mol), the desired aniline (0.01 mol), and potassium carbonate (0.01 mol) in a suitable solvent.[13]

• Reflux the mixture for approximately 17 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).[13]

• Once the reaction is complete, cool the mixture to room temperature.[13]

• Extract the product with chloroform.[13]

• Separate the organic layer and dry it over anhydrous sodium sulfate.[13]

• Evaporate the solvent under vacuum to obtain the crude product.[13]

• Recrystallize the crude product from methanol to yield the purified N-(naphthalen-1-ylmethyl)aniline derivative.[13]

Visualizations

Reaction Pathways and Workflows

Caption: Workflow for the synthesis of 1-(Chloromethyl)naphthalene.

Caption: General mechanism for Sₙ2 nucleophilic substitution.

Caption: Ligand-controlled regioselectivity in Pd-catalyzed reactions.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 1-Chloromethyl naphthalene | 86-52-2 [chemicalbook.com]
• 3. nbinno.com [nbinno.com]
• 4. Synthesis and Application of 1-Chloromethyl naphthalene_Chemicalbook [chemicalbook.com]
• 5. chemsynthesis.com [chemsynthesis.com]
• 6. 1-Chloromethylnaphthalene | C11H9Cl | CID 6845 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1-(Chloromethyl)naphthalene 90 86-52-2 [sigmaaldrich.com]
• 8. 1-(クロロメチル)ナフタレン 90% | Sigma-Aldrich [sigmaaldrich.com]
• 9. Page loading... [guidechem.com]
• 10. CN101885667B - Synthesis method of 1-chloromethyl naphthalene, catalyst thereof and application of non-cationic surfactant - Google Patents [patents.google.com]
• 11. benchchem.com [benchchem.com]
• 12. ias.ac.in [ias.ac.in]
• 13. derpharmachemica.com [derpharmachemica.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. 1-(Chloromethyl)naphthalene technical, = 97.0 GC 86-52-2 [sigmaaldrich.com]
• 16. researchgate.net [researchgate.net]
• 17. nbinno.com [nbinno.com]

An In-depth Technical Guide to the Synthesis of 1-(Chloromethyl)naphthalene from Naphthalene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 1-(chloromethyl)naphthalene from naphthalene (B1677914), a critical intermediate in the production of various pharmaceuticals, dyes, and other fine chemicals.[1][2] The document details the predominant synthesis route, reaction mechanisms, experimental protocols, and purification techniques, presenting quantitative data in a structured format for ease of comparison and implementation.

Introduction to 1-(Chloromethyl)naphthalene

1-(Chloromethyl)naphthalene (CAS 86-52-2) is a halogenated aromatic hydrocarbon derivative of naphthalene. At room temperature, it exists as a pale yellow to off-white solid with a faint aromatic odor. Its significance lies in the reactive chloromethyl group (-CH2Cl), which is susceptible to nucleophilic substitution.[3] This reactivity allows for the facile introduction of the naphthylmethyl moiety into more complex molecular structures, making it an invaluable building block in organic synthesis.[3] Consequently, it is a key precursor for various compounds, including α-naphthaldehyde, 1-naphthoic acid, and 1-naphthylamine.[2]

The primary and most established method for its preparation is the chloromethylation of naphthalene, commonly known as the Blanc reaction.[1][4]

Synthesis Pathway: The Blanc Chloromethylation

The most common industrial and laboratory-scale synthesis of 1-(chloromethyl)naphthalene is the Blanc chloromethylation of naphthalene.[1] This reaction involves treating naphthalene with formaldehyde (B43269) and hydrogen chloride in the presence of a Lewis acid catalyst, such as zinc chloride (ZnCl₂).[1][4]

The overall reaction can be represented as: C₁₀H₈ (Naphthalene) + CH₂O (Formaldehyde) + HCl → C₁₀H₇CH₂Cl (1-Chloromethylnaphthalene) + H₂O[1]

Key raw materials for this process include:

• Naphthalene: The aromatic substrate.[1]

• Formaldehyde Source: Typically used as its polymer, paraformaldehyde, or as an aqueous solution (formalin).[1]

• Hydrogen Chloride (HCl): Can be introduced as a gas or used as concentrated hydrochloric acid.[1]

• Catalyst: Lewis acids like zinc chloride (ZnCl₂) or mineral acids like phosphoric acid are commonly employed to facilitate the reaction.[1]

An alternative, though less direct, synthesis route involves the side-chain chlorination of 1-methylnaphthalene.[1] However, the direct chloromethylation of naphthalene remains the more prevalent method.[5]

Reaction Mechanism

The Blanc chloromethylation proceeds via an electrophilic aromatic substitution mechanism.[6] The key steps are outlined below:

• Electrophile Generation: Under acidic conditions and in the presence of a Lewis acid catalyst like ZnCl₂, formaldehyde is protonated. This activation makes the carbonyl carbon highly electrophilic. The electrophile can be represented as a chloromethyl cation (⁺CH₂Cl) or a related species.[4][6]

• Electrophilic Attack: The π-electrons of the naphthalene ring act as a nucleophile, attacking the electrophilic carbon of the activated formaldehyde species. Substitution occurs preferentially at the alpha (1-) position due to greater electronic stability of the resulting carbocation intermediate (arenium ion).[5]

• Rearomatization: The aromatic ring is regenerated by the loss of a proton.

• Chloride Formation: The resulting 1-naphthalenemethanol (B1198782) is rapidly converted to 1-(chloromethyl)naphthalene by reaction with hydrogen chloride under the acidic conditions.[4]

Caption: Mechanism of the Blanc Chloromethylation of Naphthalene.

Experimental Protocols

Several variations of the chloromethylation of naphthalene have been reported. Below are detailed protocols adapted from established literature.

Caution: 1-(Chloromethyl)naphthalene and its byproducts are lachrymators (tear-inducing) and vesicants (blistering agents). The reaction should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE).[7]

Protocol 1: Method from Organic Syntheses [7]

• Apparatus Setup: In a 3-L three-necked flask equipped with a reflux condenser and a mechanical stirrer, combine the reagents.

• Reagent Charging: Add 256 g (2 moles) of naphthalene, 110 g of paraformaldehyde, 260 ml of glacial acetic acid, 165 ml of 85% phosphoric acid, and 428 g (362 ml) of concentrated hydrochloric acid.

• Reaction: Heat the mixture in a water bath maintained at 80–85°C. Stir the mixture vigorously for 6-7 hours.

• Work-up:

  • Cool the reaction mixture to 15–20°C and transfer it to a 2-L separatory funnel.

  • Wash the crude product (lower layer) sequentially with two 1-L portions of cold water (5-15°C), 500 ml of cold 10% potassium carbonate solution, and finally with 500 ml of cold water.[7]

  • Add 200 ml of ether to the washed product. Dry the solution over anhydrous potassium carbonate.

• Purification:

  • Filter the solution to remove the drying agent.

  • Distill the solution first at atmospheric pressure to remove the ether.

  • Perform vacuum distillation to purify the product. Collect the fraction boiling at 128–133°C / 5 mm Hg.[7]

Protocol 2: High-Yield Method with Phase Transfer Catalyst [2]

• Reagent Charging: In a suitable flask, uniformly mix 128 g (1 mol) of naphthalene, 60 g (2 mol) of paraformaldehyde, 3.25 g (0.02 mol) of FeCl₃, 2.69 g (0.02 mol) of CuCl₂, 3.42 g (0.015 mol) of benzyltriethylammonium chloride, and 214.7 g (2.5 mol) of a 42.5% hydrochloric acid solution.

• Reaction: Heat the mixture to 40°C and maintain for 3 hours.

• Work-up:

  • Cool the reaction mixture and separate the layers.

  • Wash the organic phase with a 10 wt% potassium carbonate solution and then with water to obtain the crude product.

• Purification (Crystallization):

  • Dissolve the crude product in 192 g of anhydrous ethanol (B145695), heating to 26°C for complete dissolution.

  • Cool the solution at a rate of 0.5°C/10 min down to -5°C and hold for 2 hours.

  • Filter the crystallized product, wash with cold anhydrous ethanol, and dry in a vacuum oven at 35°C.[2]

Data Presentation

Table 1: Summary of Reagents and Molar Ratios

Reagent	Molar Mass ( g/mol )	Protocol 1 (molar ratio to Naphthalene)	Protocol 2 (molar ratio to Naphthalene)
Naphthalene	128.17	1.0	1.0
Paraformaldehyde (as CH₂O)	30.03	~1.8	2.0
Hydrochloric Acid (HCl)	36.46	~2.1	2.5
Phosphoric Acid (H₃PO₄)	98.00	~0.8	-
Acetic Acid (CH₃COOH)	60.05	~2.2	-
Ferric Chloride (FeCl₃)	162.20	-	0.02
Cupric Chloride (CuCl₂)	134.45	-	0.02
Benzyltriethylammonium Chloride	227.77	-	0.015

Table 2: Comparison of Reaction Conditions and Outcomes

Parameter	Protocol 1 (Organic Syntheses)	Protocol 2 (Zhu Yumei et al.[2])	Protocol 3 (Patent CN101885667A[8])
Catalyst System	Phosphoric Acid	FeCl₃, CuCl₂, Phase Transfer Catalyst	Quaternary Ammonium Salt, Non-ionic Surfactant
Temperature	80–85°C	40°C	70–85°C
Reaction Time	6–7 hours	3 hours	3–5 hours
Purification Method	Vacuum Distillation	Recrystallization from Ethanol	Vacuum Distillation
Reported Yield	74–77% (based on consumed naphthalene)	97.1%	~95%
Reported Purity	Not specified (Boiling point fraction)	99.6%	99.1–99.3%

Overall Experimental Workflow

The general workflow for the synthesis and purification of 1-(chloromethyl)naphthalene is depicted below.

Caption: General workflow for synthesis and purification.

Impurities and Purification

The chloromethylation of naphthalene can lead to a mixture of products.[2] Common impurities include:

• Unreacted Naphthalene: Can be removed during vacuum distillation as a lower-boiling fraction.[7]

• 2-(Chloromethyl)naphthalene: This isomer is a significant impurity. Its separation can be challenging due to similar physical properties.[2]

• Bis(chloromethyl)naphthalene and Di-1-naphthylmethane: These are higher-boiling byproducts formed from further reaction and are typically left as residue after distillation.[7]

Purification is crucial to obtain a high-purity product.

• Washing: The crude product is washed with water to remove water-soluble acids and reagents, followed by a wash with a weak base (e.g., potassium or sodium carbonate solution) to neutralize any remaining acid.[7]

• Distillation: Vacuum distillation is a highly effective method for separating the desired product from unreacted naphthalene and high-boiling polymeric residues.[7]

• Crystallization: As an alternative or supplementary method, crystallization from a suitable solvent like ethanol can yield a product of very high purity (>99%).[2] A patented static distribution crystallization method also reports achieving purity over 99% by carefully collecting the melt within the 30-32°C temperature range.[9]

References

• 1. nbinno.com [nbinno.com]
• 2. Page loading... [guidechem.com]
• 3. nbinno.com [nbinno.com]
• 4. Blanc chloromethylation - Wikipedia [en.wikipedia.org]
• 5. nbinno.com [nbinno.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. CN101885667A - Synthesis method of 1-chloromethyl naphthalene, catalyst thereof and application of non-cationic surfactant - Google Patents [patents.google.com]
• 9. CN101597210B - Method for separating and purifying 1-chloromethyl naphthalene - Google Patents [patents.google.com]

An In-depth Technical Guide to the Solubility and Stability of 1-(Chloromethyl)naphthalene in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-(Chloromethyl)naphthalene is a key intermediate in organic synthesis, utilized in the production of pharmaceuticals, dyes, and other fine chemicals. A thorough understanding of its solubility and stability in various organic solvents is paramount for its effective use, ensuring optimal reaction conditions, and maintaining its integrity during storage. This technical guide provides a comprehensive overview of the known solubility and stability characteristics of 1-(Chloromethyl)naphthalene. Due to the scarcity of specific quantitative data in publicly available literature, this guide also furnishes detailed experimental protocols for researchers to determine these critical parameters.

Physicochemical Properties of 1-(Chloromethyl)naphthalene

1-(Chloromethyl)naphthalene is a solid at room temperature, appearing as a white or light yellow crystal.[1] Key physical and chemical properties are summarized in the table below.

Property	Value	Reference(s)
CAS Number	86-52-2	[1]
Molecular Formula	C₁₁H₉Cl	[1]
Molecular Weight	176.64 g/mol	[1]
Melting Point	28-32 °C	[2][3]
Boiling Point	291-292 °C (at 760 mmHg)	[4]
167-169 °C (at 25 mmHg)	[5]
Density	1.18 g/mL (at 25 °C)	[5]

Solubility Profile

Qualitative Solubility Data

The following table summarizes the known qualitative solubility of 1-(Chloromethyl)naphthalene in a range of organic solvents.

Solvent Class	Solvent	Solubility	Reference(s)
Aromatic Hydrocarbons	Benzene	Soluble	[4][7]
Toluene	Soluble	[2][3]
Alcohols	Ethanol	Soluble	[1][4]
Chlorinated Solvents	Dichloromethane	Good solubility	[1]
Chloroform	Soluble	[4]
Ethers	Diethyl Ether	Soluble	[7]
Aqueous	Water	Insoluble	[1][6]

Stability Profile

1-(Chloromethyl)naphthalene is a reactive chemical intermediate, and its stability is highly dependent on the surrounding chemical environment and storage conditions. It is stable under recommended storage conditions, which include a cool, dry, and well-ventilated area in a tightly closed container, protected from moisture.[1][8]

Chemical Stability and Reactivity

The primary mode of instability for 1-(Chloromethyl)naphthalene is its susceptibility to nucleophilic substitution at the chloromethyl group. The chlorine atom is a good leaving group, making the benzylic carbon an electrophilic site for a wide variety of nucleophiles.

Key points regarding its chemical stability include:

• Incompatible Materials: It is incompatible with alcohols, bases, amines, and strong oxidizing agents.[8]

• Reaction with Nucleophiles: The chloromethyl group readily reacts with nucleophiles. This reactivity is fundamental to its use as a synthetic intermediate but also a primary pathway for its degradation if exposed to such species.

• Sensitivity to Moisture and Acid: The presence of even small amounts of water or acid can cause the product to resinify, particularly during distillation or at elevated temperatures.[9]

• Hazardous Decomposition: Under fire conditions, hazardous decomposition products such as carbon oxides and hydrogen chloride gas can be formed.[8]

Due to this inherent reactivity, quantitative stability data such as degradation rates or half-life in various organic solvents is highly context-dependent and not generally reported. The stability would need to be assessed under specific conditions of interest.

Experimental Protocols

The following sections provide detailed methodologies for the experimental determination of the solubility and stability of 1-(Chloromethyl)naphthalene in organic solvents.

Protocol for Determining Quantitative Solubility

This protocol is based on the widely used shake-flask method, which is a reliable technique for determining the equilibrium solubility of a compound in a given solvent.

Objective: To determine the solubility of 1-(Chloromethyl)naphthalene in a specific organic solvent at a controlled temperature.

Materials:

• 1-(Chloromethyl)naphthalene (high purity)

• Selected organic solvent (analytical grade)

• Thermostatic shaker or water bath

• Analytical balance

• Glass vials with screw caps

• Syringe filters (chemically compatible with the solvent)

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system

• Volumetric flasks and pipettes

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of 1-(Chloromethyl)naphthalene to a glass vial containing a known volume of the selected organic solvent. The presence of undissolved solid is crucial to ensure saturation.

  • Seal the vial tightly to prevent solvent evaporation.

  • Place the vial in a thermostatic shaker set to the desired temperature (e.g., 25 °C).

  • Equilibrate the mixture for a sufficient period (e.g., 24-48 hours) with continuous agitation to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • After equilibration, cease agitation and allow the vial to stand in the thermostatic bath for several hours to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a syringe.

  • Immediately filter the collected solution through a syringe filter into a pre-weighed volumetric flask to remove any undissolved microcrystals.

  • Dilute the filtered solution with the same organic solvent to a concentration suitable for the analytical method.

• Analysis:

  • Analyze the diluted solution using a calibrated HPLC or GC method to determine the concentration of 1-(Chloromethyl)naphthalene.

  • Prepare a calibration curve using standard solutions of 1-(Chloromethyl)naphthalene of known concentrations in the same solvent.

• Calculation:

  • Calculate the concentration of 1-(Chloromethyl)naphthalene in the saturated solution based on the analytical results and the dilution factor.

  • Express the solubility in desired units, such as g/100 mL or mol/L.

Protocol for Assessing Chemical Stability

This protocol outlines a method to assess the stability of 1-(Chloromethyl)naphthalene in an organic solvent over time at a specific temperature.

Objective: To evaluate the degradation of 1-(Chloromethyl)naphthalene in a selected organic solvent under controlled conditions.

Materials:

• 1-(Chloromethyl)naphthalene (high purity)

• Selected organic solvent (analytical grade)

• Thermostatic oven or incubator

• HPLC or GC system with a suitable detector

• Amber glass vials with screw caps

• Volumetric flasks and pipettes

Procedure:

• Preparation of Stock Solution:

  • Prepare a stock solution of 1-(Chloromethyl)naphthalene in the chosen organic solvent at a known concentration (e.g., 1 mg/mL).

  • Ensure the solvent is dry and free of any potential nucleophilic impurities.

• Stability Study Setup:

  • Dispense aliquots of the stock solution into several amber glass vials.

  • Tightly seal the vials to prevent solvent evaporation and protect from light.

  • Place the vials in a thermostatic oven or incubator set to the desired temperature (e.g., 25 °C or 40 °C).

• Time-Point Analysis:

  • At predetermined time intervals (e.g., 0, 24, 48, 72 hours, and 1 week), remove one vial from the incubator.

  • Allow the vial to cool to room temperature.

  • Analyze the sample directly by HPLC or GC to determine the concentration of the remaining 1-(Chloromethyl)naphthalene.

  • The analytical method should also be capable of detecting potential degradation products.

• Data Analysis:

  • Plot the concentration of 1-(Chloromethyl)naphthalene as a function of time.

  • Determine the degradation rate and, if applicable, the half-life (t₁/₂) of the compound under the tested conditions.

  • Identify and, if possible, quantify any major degradation products.

Visualizations

General Degradation Pathway

The primary degradation pathway for 1-(Chloromethyl)naphthalene in the presence of nucleophiles is through nucleophilic substitution (Sₙ2 or Sₙ1, depending on the solvent and nucleophile).

Caption: General degradation pathway of 1-(Chloromethyl)naphthalene.

Experimental Workflow

The following diagram illustrates a logical workflow for the comprehensive evaluation of the solubility and stability of 1-(Chloromethyl)naphthalene.

Caption: Workflow for solubility and stability assessment.

Conclusion

1-(Chloromethyl)naphthalene is a valuable yet reactive chemical intermediate. Its effective use in research and development necessitates a clear understanding of its solubility and stability profiles. While qualitative data indicates good solubility in many common organic solvents, this guide highlights the current lack of specific quantitative data. The provided experimental protocols offer a robust framework for researchers to generate this crucial information, enabling more precise control over reaction conditions, formulation development, and storage protocols. Adherence to proper handling and storage procedures is critical to mitigate the risks associated with its inherent reactivity.

References

• 1. nbinno.com [nbinno.com]
• 2. kesslerchemical.com [kesslerchemical.com]
• 3. 1-Chloromethyl Naphthalene Distributor and Supplier – Kessler Chemical [kesslerchemical.com]
• 4. Synthesis and Application of 1-Chloromethyl naphthalene_Chemicalbook [chemicalbook.com]
• 5. 1-(Chloromethyl)naphthalene technical, = 97.0 GC 86-52-2 [sigmaaldrich.com]
• 6. Page loading... [guidechem.com]
• 7. CN113999086B - Preparation method of 1-chloromethyl naphthalene - Google Patents [patents.google.com]
• 8. cdhfinechemical.com [cdhfinechemical.com]
• 9. Organic Syntheses Procedure [orgsyn.org]

An In-depth Technical Guide to the Blanc Chloromethylation of Naphthalene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Blanc chloromethylation of naphthalene (B1677914), a significant reaction in organic synthesis for the introduction of a chloromethyl group onto the naphthalene ring. This functionalization is a critical step in the synthesis of various intermediates for pharmaceuticals, dyes, and other fine chemicals.[1][2] This document details the reaction mechanism, provides curated experimental protocols, and presents quantitative data on yields and regioselectivity.

Core Reaction and Mechanism

The Blanc chloromethylation is an electrophilic aromatic substitution reaction where naphthalene reacts with formaldehyde (B43269) and hydrogen chloride in the presence of a Lewis acid or protic acid catalyst.[1][3] The reaction typically yields 1-chloromethylnaphthalene as the major product.[1]

The mechanism proceeds through several key steps:

• Formation of the Electrophile: In the presence of an acid catalyst (e.g., ZnCl₂ or H₃PO₄), formaldehyde is activated to form a highly electrophilic species. This is believed to be a protonated formaldehyde or a related carbocationic species.

• Electrophilic Attack: The electron-rich naphthalene ring attacks the electrophile. This attack preferentially occurs at the α-position (C1) due to the greater stability of the resulting carbocation intermediate (a Wheland intermediate). This intermediate is stabilized by more resonance structures that preserve a complete benzene (B151609) ring compared to the intermediate formed from a β-attack.

• Rearomatization: A proton is lost from the carbocation intermediate, restoring the aromaticity of the naphthalene ring and forming hydroxymethylnaphthalene.

• Conversion to Chloride: The resulting benzylic alcohol is then converted to the corresponding chloride by reaction with hydrogen chloride, often facilitated by the Lewis acid catalyst.

Signaling Pathway Diagram

Caption: Mechanism of the Blanc chloromethylation of naphthalene.

Quantitative Data Summary

The yield and regioselectivity of the Blanc chloromethylation of naphthalene are influenced by the choice of catalyst, solvent, and reaction conditions. The primary product is typically 1-chloromethylnaphthalene, with 2-chloromethylnaphthalene being a minor byproduct.

Catalyst System	Reagents	Solvent	Temperature (°C)	Time (h)	Yield of 1-Chloromethylnaphthalene (%)	Regioselectivity (1-isomer : 2-isomer)	Reference
H₃PO₄ / HCl	Naphthalene, Paraformaldehyde	Glacial Acetic Acid	80-85	6	74-77	Predominantly 1-isomer	[4]
FeCl₃ / CuCl₂ / Phase Transfer Catalyst	Naphthalene, Paraformaldehyde	42.5% HCl (aq)	40	3	97.1	Purity >99% (1-isomer)	[2]
ZnCl₂	Naphthalene, Paraformaldehyde, HCl	-	-	-	79.5	Not specified	[5]
Gemini Surfactant (Naph-GS)	Naphthalene, Paraformaldehyde, NaCl, H₂SO₄	Water	70	12	90 (conversion)	94.8 : 5.2	[6]

Experimental Protocols

Protocol 1: Chloromethylation of Naphthalene using Phosphoric Acid and Hydrochloric Acid

This procedure is adapted from Organic Syntheses, a reliable source for reproducible experimental methods.[4]

Materials:

• Naphthalene: 256 g (2 moles)

• Paraformaldehyde: 110 g

• Glacial Acetic Acid: 260 ml

• 85% Phosphoric Acid: 165 ml

• Concentrated Hydrochloric Acid: 428 g (362 ml, 4.2 moles)

• Ether

• 10% Potassium Carbonate solution

• Anhydrous Potassium Carbonate

Procedure:

• In a 3-liter three-necked flask equipped with a reflux condenser and a Hershberg stirrer, combine 256 g of naphthalene, 110 g of paraformaldehyde, 260 ml of glacial acetic acid, 165 ml of 85% phosphoric acid, and 428 g of concentrated hydrochloric acid.

• Heat the mixture in a water bath maintained at 80-85°C with vigorous stirring for 6 hours.

• Cool the reaction mixture to 15-20°C and transfer it to a 2-liter separatory funnel.

• Wash the crude product successively with two 1-liter portions of cold water (5-15°C), 500 ml of cold 10% potassium carbonate solution, and finally with 500 ml of cold water. The product is the lower layer in all washings.

• Add 200 ml of ether to the product and dry it preliminarily by standing over 10 g of anhydrous potassium carbonate with frequent shaking for 1 hour.

• Separate the lower aqueous layer that forms and further dry the ether solution over 20 g of anhydrous potassium carbonate.

• Filter the solution and distill, first at atmospheric pressure to remove the ether and then under reduced pressure.

• Collect the fraction boiling at 128-133°C/5 mm Hg. The yield of 1-chloromethylnaphthalene is 195-204 g (74-77% based on consumed naphthalene).

Protocol 2: High-Yield Synthesis using a Mixed Lewis Acid Catalyst and Phase Transfer Catalyst

This protocol is based on a patented method aiming for higher yield and purity.[2][5]

Materials:

• Naphthalene: 128 g (1 mol)

• Paraformaldehyde: 60 g (2 mol)

• Ferric Chloride (FeCl₃): 3.25 g (0.02 mol)

• Copper(II) Chloride (CuCl₂): 2.69 g (0.02 mol)

• Benzyltriethylammonium chloride: 3.42 g (0.015 mol)

• 42.5% Hydrochloric Acid solution: 214.7 g (2.5 mol)

• Anhydrous Ethanol

Procedure:

• In a suitable reactor, uniformly mix 128 g of naphthalene, 60 g of paraformaldehyde, 3.25 g of FeCl₃, 2.69 g of CuCl₂, 3.42 g of benzyltriethylammonium chloride, and 214.7 g of 42.5% hydrochloric acid solution.

• Heat the mixture to 40°C and maintain this temperature with stirring for 3 hours.

• Cool the reaction mixture and allow the layers to separate.

• Separate the oil phase and wash it with a 10 wt% potassium carbonate solution and then with water to obtain the crude 1-chloromethylnaphthalene.

• Dissolve the crude product in anhydrous ethanol, heat to dissolve, and then cool to crystallize.

• Filter the crystals, wash with cold anhydrous ethanol, and dry under vacuum to obtain pure 1-chloromethylnaphthalene. This method reports a yield of 97.1% with a purity of 99.6%.[2]

Experimental Workflow Diagram

Caption: A generalized experimental workflow for the Blanc chloromethylation of naphthalene.

Safety Considerations

The Blanc chloromethylation reaction requires caution. 1-Chloromethylnaphthalene is a lachrymator and a vesicant (causes blistering).[4] Furthermore, under certain conditions, the reaction can produce small amounts of the highly carcinogenic byproduct bis(chloromethyl) ether. Therefore, all manipulations should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn.

References

• 1. nbinno.com [nbinno.com]
• 2. Page loading... [guidechem.com]
• 3. Page loading... [guidechem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. CN113999086B - Preparation method of 1-chloromethyl naphthalene - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]

Physical properties of 1-(Chloromethyl)naphthalene (melting point, boiling point)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 1-(Chloromethyl)naphthalene, a crucial intermediate in various organic synthesis applications, including the production of pharmaceuticals and dyes. The following sections detail its melting and boiling points, supported by standardized experimental protocols for their determination, and a logical workflow for its synthesis and characterization.

Core Physical Properties

The physical state of 1-(Chloromethyl)naphthalene under standard conditions is a pale yellow solid with a pungent odor. Its key physical properties are summarized in the table below, compiled from various chemical suppliers and databases.

Physical Property	Value
Melting Point	27-32 °C
Boiling Point	291-292 °C (at 760 mmHg)
167-169 °C (at 25 mmHg)[1][2]
164-165 °C (at 2.67 kPa)[3]
Molecular Weight	176.64 g/mol [4][5]
Density	1.17-1.18 g/mL at 25 °C[1][6][7]

Experimental Protocols for Physical Property Determination

While specific experimental determinations for 1-(Chloromethyl)naphthalene are not extensively published, the following are detailed, standard methodologies appropriate for determining the melting and boiling points of such organic compounds.

Melting Point Determination: Capillary Method

The melting point of a solid organic compound can be accurately determined using a capillary tube method with a melting point apparatus (such as a Mel-Temp or Thiele tube). This method relies on the principle that pure crystalline solids exhibit a sharp melting point range (typically 0.5-1.0°C), whereas impurities will depress and broaden the melting range.

Procedure:

• Sample Preparation: A small amount of finely powdered, dry 1-(Chloromethyl)naphthalene is packed into a capillary tube, sealed at one end, to a height of 1-2 mm.[4][6]

• Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is aligned with the thermometer bulb.[6] This assembly is then placed in a heating bath (e.g., mineral oil in a Thiele tube) or a calibrated melting point apparatus.

• Heating and Observation: The apparatus is heated slowly, at a rate of approximately 2°C per minute, as the temperature approaches the expected melting point.

• Data Recording: Two temperatures are recorded:

  • T1: The temperature at which the first drop of liquid appears.

  • T2: The temperature at which the entire sample has completely melted. The melting point is reported as the range between T1 and T2. For a pure compound, this range should be narrow.

Boiling Point Determination: Thiele Tube Method

For determining the boiling point of a liquid, or a solid that can be melted without decomposition like 1-(Chloromethyl)naphthalene, the Thiele tube method offers a reliable approach using a small sample size.[8]

Procedure:

• Sample Preparation: A small amount of 1-(Chloromethyl)naphthalene is placed in a small test tube (fusion tube). A capillary tube, sealed at one end, is inverted and placed within the fusion tube.

• Apparatus Setup: The fusion tube assembly is attached to a thermometer and placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).[2]

• Heating and Observation: The Thiele tube is gently heated, causing the air trapped in the capillary tube to expand and exit as bubbles. Heating is continued until a steady stream of bubbles emerges from the capillary tube.[2]

• Data Recording: The heat source is removed, and the apparatus is allowed to cool. The temperature at which the liquid is drawn back into the capillary tube is recorded as the boiling point. This is the temperature at which the vapor pressure of the substance equals the atmospheric pressure.

Synthesis, Purification, and Characterization Workflow

The following diagram illustrates a logical workflow for the synthesis, purification, and subsequent determination of the physical properties of 1-(Chloromethyl)naphthalene. This process is crucial for ensuring the purity of the compound, which is essential for its intended applications.

Caption: Workflow for Synthesis and Physical Characterization.

References

• 1. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 2. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. byjus.com [byjus.com]
• 5. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 7. pennwest.edu [pennwest.edu]
• 8. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to the Safe Handling of 1-(Chloromethyl)naphthalene

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-(Chloromethyl)naphthalene (CAS No. 86-52-2), a reactive alkylating agent used in organic synthesis, including in the development of pharmaceutical compounds such as p38 MAP kinase inhibitors.[1][2] Due to its hazardous properties, strict adherence to safety protocols is essential to minimize risks of exposure and ensure a safe laboratory environment.

Chemical and Physical Properties

1-(Chloromethyl)naphthalene is a halogenated organic compound derived from naphthalene (B1677914).[1] At room temperature, it typically appears as a pale yellow to off-white or deep brown solid with a pungent odor.[3] It is insoluble in water but soluble in organic solvents like benzene (B151609) and ethanol.[4][5]

Table 1: Physical and Chemical Properties of 1-(Chloromethyl)naphthalene

Property	Value
CAS Number	86-52-2
Molecular Formula	C₁₁H₉Cl[6]
Molecular Weight	176.64 g/mol
Appearance	Pale yellow to off-white or deep brown solid[3]
Melting Point	32 °C (lit.)
Boiling Point	167-169 °C at 25-33 hPa (lit.)[6]
Density	1.18 g/mL at 25 °C (lit.)
Flash Point	132 °C (269.6 °F) - closed cup
Solubility	Insoluble in water. Soluble in benzene and ethanol.[4][5]

Hazard Identification and GHS Classification

1-(Chloromethyl)naphthalene is classified as a hazardous substance. It is harmful if swallowed or in contact with skin, and it causes severe skin burns and eye damage.[7] It is also a lachrymator, meaning it can cause tearing.[8] There is limited evidence of a carcinogenic effect.[9] As an alkylating agent, it is considered potentially toxic and carcinogenic due to its ability to alkylate DNA.[9]

Table 2: GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[7]
Acute Toxicity, Dermal	Category 4	H312: Harmful in contact with skin[7]
Skin Corrosion/Irritation	Category 1B	H314: Causes severe skin burns and eye damage[7]
Serious Eye Damage/Eye Irritation	Category 1	H318: Causes serious eye damage

This substance is also very toxic to aquatic life with long-lasting effects.[9]

Toxicological Data

Exposure to 1-(Chloromethyl)naphthalene can cause irritation to the eyes, skin, and respiratory tract.[2] Prolonged or repeated exposure may have cumulative health effects.[9]

Table 3: Acute Toxicity Data

Route	Species	Value
Oral LD50	Rat	890 mg/kg[9]
Dermal LD50	Rat	> 5000 mg/kg[9][10]

Occupational Exposure Limits

Currently, there are no specific OSHA Permissible Exposure Limits (PEL) or ACGIH Threshold Limit Values (TLV) established for 1-(Chloromethyl)naphthalene. In the absence of a specific limit, exposures should be controlled to the lowest reasonably achievable level. For particulates, the OSHA PEL for "Particulates Not Otherwise Regulated" may be used as a general guideline.[9]

Table 4: General Occupational Exposure Limits for Particulates

Regulation	Limit Type	Value (Respirable Fraction)
US OSHA PELs - Table Z3	TWA	5 mg/m³[9]
US - Tennessee OELs	TWA	5 mg/m³[9]
US - Michigan ELs	TWA	5 mg/m³[9]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 1-(Chloromethyl)naphthalene to prevent contact and inhalation.

Caption: Recommended Personal Protective Equipment for handling 1-(Chloromethyl)naphthalene.

Handling and Storage

Handling:

• Always work in a well-ventilated area, preferably within a certified chemical fume hood.[4]

• Avoid all personal contact, including inhalation of dust or vapors.[9]

• Do not eat, drink, or smoke in areas where this chemical is handled or stored.[9]

• Wash hands thoroughly with soap and water after handling.[9]

• Contaminated work clothes should be laundered separately.[9]

• When handling, wear the appropriate personal protective equipment as outlined in the section above.[4]

Storage:

• Store in original, tightly sealed containers.[9]

• Keep in a cool, dry, and well-ventilated area.[1]

• Store away from incompatible materials such as strong bases, oxidizing agents, alcohols, amines, and metals.[1][10]

• Containers may develop pressure; open them carefully and vent periodically.[9]

• Protect containers from physical damage and check regularly for leaks.[9]

Accidental Release and Spill Cleanup Protocol

In the event of a spill, immediate and appropriate action must be taken to prevent exposure and environmental contamination.

Caption: Workflow for responding to a 1-(Chloromethyl)naphthalene spill.

Minor Spills:

• Clean up spills immediately.[9]

• Wear appropriate PPE, including a respirator.[9]

• Use dry cleanup procedures to avoid generating dust.[9] You can dampen the material with water to prevent dusting before sweeping.[9]

• Vacuuming with a HEPA-filtered vacuum is also an option.[9]

• Collect the material and place it in a suitable, labeled container for disposal.[9]

Major Spills:

• Evacuate the area and move upwind.[9]

• Alert emergency responders and inform them of the nature of the hazard.[9]

• Wear full-body protective clothing and a self-contained breathing apparatus.[9]

• Prevent the spill from entering drains or waterways.[9]

• Contain the spill with sand, earth, or vermiculite.[9]

• Collect the recoverable product into labeled containers.[9]

• Neutralize and decontaminate the residue.[9]

• Collect all solid residues and seal them in labeled drums for disposal.[9]

First Aid Measures

In case of exposure, seek immediate medical attention.

• Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[7] If not breathing, give artificial respiration.[8]

• Skin Contact: Immediately flush the skin with large amounts of water, using a safety shower if available.[9] Remove all contaminated clothing.[9] Continue flushing with water.[9]

• Eye Contact: Immediately hold the eyelids apart and flush the eye continuously with running water for at least 15 minutes.[9] Remove contact lenses if it can be done safely.[7]

• Ingestion: Do NOT induce vomiting.[8] Rinse the mouth with water.[8] Never give anything by mouth to an unconscious person.[8]

Firefighting Measures

• Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[7] Do NOT use a heavy water stream.[7]

• Hazards from Combustion: Combustion may produce carbon monoxide, carbon dioxide, hydrogen chloride, and phosgene.[9] The material is combustible and presents a slight fire hazard when exposed to heat or flame.[9] It may react with metals to produce flammable hydrogen gas.[9]

• Firefighter Protection: Wear a self-contained breathing apparatus and full protective clothing.[8]

Experimental Protocols: Best Practices

While specific experimental protocols will vary, the following best practices should be incorporated when using 1-(Chloromethyl)naphthalene in a laboratory setting, based on its use in organic synthesis.[1][4][11]

General Alkylation Reaction Protocol:

• Preparation:

  • Conduct a thorough risk assessment before starting any new procedure.

  • Ensure all necessary PPE is available and in good condition.

  • Set up the reaction apparatus in a certified chemical fume hood.

  • Ensure that an emergency shower and eyewash station are readily accessible.

• Reagent Handling:

  • Weigh the solid 1-(Chloromethyl)naphthalene in the fume hood.

  • Handle all transfers of the chemical within the fume hood to minimize exposure to dust or vapors.

  • Use appropriate glassware and ensure it is clean and dry to prevent unwanted side reactions.

• Reaction Execution (Example: Synthesis of 1-Naphthaldehyde): [12]

  • In a flask equipped with a reflux condenser and stirrer, combine 1-(Chloromethyl)naphthalene, hexamethylenetetramine, and a solvent like 50% acetic acid.

  • Heat the mixture under reflux for the specified time.

  • After the reaction is complete, cool the mixture before proceeding with the workup.

• Workup and Purification:

  • Quench the reaction carefully, being mindful of any potential exothermic reactions.

  • Perform extractions in the fume hood.

  • During purification steps like distillation, take precautions as the by-products can also be lachrymatory and vesicant.[1] Use a trap containing alkali to protect the vacuum pump from acid fumes.[1]

• Waste Disposal:

  • All waste materials, including contaminated solvents, absorbent materials, and disposable PPE, must be collected in a designated, labeled hazardous waste container.

  • Do not dispose of any waste containing 1-(Chloromethyl)naphthalene down the drain.

Disposal Considerations

Dispose of 1-(Chloromethyl)naphthalene and its waste in accordance with local, state, and federal regulations. This typically involves incineration in a licensed facility after mixing with a suitable combustible material.[9] Decontaminate empty containers before disposal.[9]

This technical guide is intended to provide comprehensive safety information. Always refer to the most current Safety Data Sheet (SDS) for 1-(Chloromethyl)naphthalene before use and consult with your institution's Environmental Health and Safety department for specific guidance.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Page loading... [guidechem.com]
• 3. 1-(Chloromethyl)naphthalene - Hazardous Agents | Haz-Map [haz-map.com]
• 4. Synthesis and Application of 1-Chloromethyl naphthalene_Chemicalbook [chemicalbook.com]
• 5. 1-Chloromethyl naphthalene | 86-52-2 [chemicalbook.com]
• 6. 1-Chloromethyl naphthalene - Safety Data Sheet [chemicalbook.com]
• 7. lobachemie.com [lobachemie.com]
• 8. cdhfinechemical.com [cdhfinechemical.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. fishersci.com [fishersci.com]
• 11. derpharmachemica.com [derpharmachemica.com]
• 12. Organic Syntheses Procedure [orgsyn.org]

1-(Chloromethyl)naphthalene: A Comprehensive Technical Guide for Organic Synthesis Intermediates

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-(Chloromethyl)naphthalene is a pivotal organic synthesis intermediate, valued for its role in the introduction of the naphthylmethyl group into a wide array of molecules. This document provides an in-depth technical guide on its properties, synthesis, and significant applications, with a focus on experimental protocols and data-driven insights. Its utility in the synthesis of pharmaceuticals, agrochemicals, dyes, and fluorescent brightening agents underscores its importance in modern organic chemistry.[1][2] This guide is intended to serve as a comprehensive resource for researchers and professionals in the chemical and pharmaceutical industries.

Physicochemical and Spectroscopic Data

1-(Chloromethyl)naphthalene is a solid at room temperature, appearing as a pale yellow to off-white crystalline substance.[3] It is characterized by the following properties:

Property	Value	Reference
Molecular Formula	C₁₁H₉Cl	[4]
Molecular Weight	176.64 g/mol	[4][5]
CAS Number	86-52-2	[3][6]
Melting Point	32 °C (lit.)	[7]
Boiling Point	167-169 °C / 25 mmHg (lit.)	[8]
291-292 °C (lit.)	[6]
Density	1.18 g/mL at 25 °C (lit.)	[7]
Refractive Index	n20/D 1.635 (lit.)	[8]
Solubility	Insoluble in water; Soluble in ether, benzene, and ethanol (B145695).	[9]
Appearance	Pale yellow to off-white solid; Deep brown liquid after melting.	[3]

Spectroscopic Data:

Spectrum	Key Peaks/Shifts (δ ppm)	Reference
¹H NMR (CDCl₃)	7.22-8.10 (m, 7H, Ar-H), 4.92 (s, 2H, -CH₂-)	[10]
¹³C NMR (CDCl₃)	134.0, 133.0, 131.1, 129.8, 128.9, 127.7, 126.7, 126.2, 125.3, 123.7, 44.6	[11]
IR (KBr, cm⁻¹)	3049, 2964, 1626, 775	[10]
Mass Spectrum (EI)	m/z 176 (M⁺), 141, 115	[4][12]

Synthesis of 1-(Chloromethyl)naphthalene

The most common and well-documented method for synthesizing 1-(chloromethyl)naphthalene is the chloromethylation of naphthalene (B1677914). This electrophilic aromatic substitution reaction typically involves naphthalene, a formaldehyde (B43269) source (like paraformaldehyde), and hydrogen chloride in the presence of an acid catalyst.

General Synthesis Workflow

Caption: General workflow for the synthesis of 1-(chloromethyl)naphthalene.

Detailed Experimental Protocols

Several variations of the chloromethylation of naphthalene have been reported. Below are two detailed protocols.

Protocol 1: Method from Organic Syntheses [13]

• Reactants:

  • Naphthalene: 256 g (2 moles)

  • Paraformaldehyde: 110 g

  • Glacial Acetic Acid: 260 ml

  • 85% Phosphoric Acid: 165 ml

  • Concentrated Hydrochloric Acid: 428 g (362 ml, 4.2 moles)

• Procedure:

  • In a 3-liter three-necked flask equipped with a reflux condenser and a Hershberg stirrer, combine all the reactants.

  • Heat the mixture in a water bath maintained at the same level as the reaction mixture, and stir vigorously for 6-7 hours at 80-85°C.

  • Cool the mixture to 15–20°C and transfer it to a 2-liter separatory funnel.

  • Wash the crude product sequentially with two 1-liter portions of cold water (5–15°C), 500 ml of cold 10% potassium carbonate solution, and finally with 500 ml of cold water. The product is the lower layer in all washings.

  • Add 200 ml of ether and dry the solution over 10 g of anhydrous potassium carbonate for 1 hour with frequent shaking.

  • Separate the lower aqueous layer that forms, and continue drying the ether solution over 20 g of potassium carbonate for 8–10 hours.

  • Remove the solvent by distillation at atmospheric pressure.

  • Distill the residue under reduced pressure. Collect the fraction boiling at 128–133°/5 mm or 148–153°/14 mm.

  • The yield of 1-chloromethylnaphthalene is 195–204 g (74–77% based on consumed naphthalene).

Protocol 2: Improved Method with Lewis Acid and Phase Transfer Catalyst [9]

• Reactants:

  • Naphthalene: 128 g (1 mol)

  • Polyformaldehyde: 60 g (2 mol)

  • FeCl₃: 3.25 g (0.02 mol)

  • CuCl₂: 2.69 g (0.02 mol)

  • Benzyltriethylammonium chloride: 3.42 g (0.015 mol)

  • 42.5% Hydrochloric acid solution: 214.7 g (2.5 mol)

• Procedure:

  • Mix all reactants uniformly.

  • Heat the mixture to 40°C and maintain for 3 hours.

  • After cooling, separate the layers and wash the organic phase with 10 wt% potassium carbonate solution and then with water to obtain crude 1-chloromethylnaphthalene.

  • For purification, dissolve the crude product in 192 g of anhydrous ethanol by heating to 26°C.

  • Cool the solution at a rate of 0.5°C/10 min to -5°C and maintain for 2 hours.

  • Filter the crystallized product, wash with anhydrous ethanol, and dry in a vacuum oven at 25 mmHg and 35°C for 5 hours.

  • This method yields 171.5 g of 1-chloromethylnaphthalene with a purity of 99.6% and a yield of 97.1%.

Applications in Organic Synthesis

1-(Chloromethyl)naphthalene is a versatile intermediate used to synthesize a variety of compounds.[9] Its chloromethyl group is readily displaced by nucleophiles, making it an excellent starting material for introducing the 1-naphthylmethyl moiety.

Synthesis of 1-Naphthaldehyde (B104281)

1-Naphthaldehyde is a valuable precursor for various dyes and pharmaceuticals. It can be synthesized from 1-(chloromethyl)naphthalene via the Sommelet reaction.[14]

Caption: Synthesis of 1-naphthaldehyde from 1-(chloromethyl)naphthalene.

Experimental Protocol for 1-Naphthaldehyde Synthesis [14]

• Reactants:

  • 1-(Chloromethyl)naphthalene: 106 g (0.6 mole)

  • Hexamethylenetetramine: 168 g (1.2 moles)

  • Glacial Acetic Acid: 250 ml

  • Water: 250 ml

  • Concentrated Hydrochloric Acid: 200 ml

• Procedure:

  • In a 1-liter flask fitted with a reflux condenser, combine 1-(chloromethyl)naphthalene, hexamethylenetetramine, glacial acetic acid, and water.

  • Heat the mixture under reflux for 2 hours.

  • Add concentrated hydrochloric acid and continue refluxing for an additional 15 minutes.

  • After cooling, extract the mixture with 300 ml of ether.

  • Wash the ether layer three times with 100-ml portions of water, then with 100 ml of 10% sodium carbonate solution, and again with 100 ml of water.

  • Dry the ether extract with about 15 g of anhydrous sodium sulfate (B86663) and filter.

  • Remove the ether by distillation.

  • Distill the residual liquid under reduced pressure, collecting the fraction at 105–107°/0.2 mm or 160–162°/18 mm.

  • The yield of 1-naphthaldehyde is 70–77 g (75–82%).

Synthesis of 1-Naphthaleneacetic Acid

1-Naphthaleneacetic acid is a plant hormone used as a rooting agent. One synthetic route involves the reaction of 1-(chloromethyl)naphthalene with sodium cyanide to form 1-naphthaleneacetonitrile, followed by hydrolysis.[15] A more direct, albeit lower-yielding, method involves the direct reaction of naphthalene with chloroacetic acid.[15][16]

Synthesis of N-Substituted Derivatives with Potential Biological Activity

1-(Chloromethyl)naphthalene serves as a building block for novel compounds with potential pharmacological applications. For instance, it has been used to synthesize a series of N-(naphthalen-1-ylmethyl)aniline and triazole derivatives that have been evaluated for antifungal activity.[10]

General Procedure for N-Alkylation [10]

• Reactants:

  • 1-(Chloromethyl)naphthalene (0.01 mol)

  • Substituted aniline (B41778) or other amine (0.01 mol)

  • Potassium carbonate (0.01 mol)

  • Appropriate solvent

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser, combine 1-(chloromethyl)naphthalene, the amine, and potassium carbonate in a suitable solvent.

  • Reflux the mixture for approximately 17 hours, monitoring the reaction by TLC.

  • Upon completion, work up the reaction mixture to isolate the desired N-substituted product.

Safety and Handling

1-(Chloromethyl)naphthalene is a hazardous substance and must be handled with appropriate safety precautions.[17][18][19]

• Hazards:

  • Harmful if swallowed or in contact with skin.[17][19]

  • Causes severe skin burns and eye damage.[17][18][19]

  • May cause respiratory irritation.[17]

  • It is a lachrymator (causes tearing).[9][17]

  • Suspected of causing cancer.

  • Very toxic to aquatic life with long-lasting effects.[18]

• Handling and Storage:

  • Use in a well-ventilated area.[17][18]

  • Wear protective gloves, clothing, eye protection, and face protection.[17][19]

  • Store in a dry, cool, and well-ventilated place in tightly closed containers.[17][19]

  • Keep away from incompatible materials such as bases, strong oxidizing agents, alcohols, amines, and metals.[17]

Conclusion

1-(Chloromethyl)naphthalene is a cornerstone intermediate in organic synthesis, providing a reliable route to a diverse range of naphthalenic compounds. Its synthesis via chloromethylation is well-established, with modern protocols offering high yields and purity. The reactivity of its chloromethyl group allows for its extensive use in the preparation of valuable products for the pharmaceutical, agrochemical, and materials science sectors. A thorough understanding of its properties, synthesis, and safe handling is crucial for its effective and responsible utilization in research and industrial applications.

References

• 1. 1-chloromethyl Naphthalene Manufacturers and Suppliers from Hyderabad [srinnovationsindia.co.in]
• 2. 1-chloromethyl Naphthalene | 86-52-2 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 3. Page loading... [guidechem.com]
• 4. 1-Chloromethylnaphthalene | C11H9Cl | CID 6845 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 9. Page loading... [guidechem.com]
• 10. derpharmachemica.com [derpharmachemica.com]
• 11. Synthesis and Application of 1-Chloromethyl naphthalene_Chemicalbook [chemicalbook.com]
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• 14. Organic Syntheses Procedure [orgsyn.org]
• 15. US2655531A - Method of making naphthaleneacetic acid - Google Patents [patents.google.com]
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The Synthesis of 1-(Chloromethyl)naphthalene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-(Chloromethyl)naphthalene is a pivotal chemical intermediate, extensively utilized in the synthesis of a wide array of organic compounds, including pharmaceuticals, dyes, and agrochemicals. Its value lies in the reactive chloromethyl group attached to the naphthalene (B1677914) core, which serves as a versatile handle for introducing the naphthylmethyl moiety into various molecular frameworks. This technical guide provides a comprehensive overview of the discovery and historical development of synthetic methodologies for 1-(Chloromethyl)naphthalene. It offers a detailed examination of the predominant synthetic routes, including the classic Blanc chloromethylation of naphthalene and alternative pathways. This document presents quantitative data in structured tables for comparative analysis, detailed experimental protocols for key reactions, and visual representations of reaction mechanisms and workflows to facilitate a deeper understanding of the synthesis of this important compound.

Introduction and Historical Perspective

The first synthesis of 1-(chloromethyl)naphthalene is reported to have occurred in the early 20th century, emerging from broader investigations into naphthalene derivatives.[1] While the exact details of its initial discovery are not well-documented, the development of its synthesis has been closely tied to the advent of chloromethylation reactions. The most significant and widely practiced method for its preparation is the Blanc chloromethylation of naphthalene, a reaction discovered by Gustave Louis Blanc in 1923.[2] This electrophilic aromatic substitution reaction involves the treatment of an aromatic compound with formaldehyde (B43269) and hydrogen chloride in the presence of a Lewis acid catalyst, such as zinc chloride.[1][2]

Over the years, numerous modifications and improvements to the original Blanc reaction have been developed to enhance yield, purity, and reaction conditions. These have included the use of different catalysts, co-catalysts, and solvent systems.[3][4][5] Alternative synthetic strategies have also been explored, primarily the side-chain chlorination of 1-methylnaphthalene (B46632) and the conversion of 1-(hydroxymethyl)naphthalene (also known as 1-naphthalenemethanol) to the corresponding chloride.[6] These methods offer alternative routes that may be advantageous in specific contexts, such as avoiding certain hazardous reagents or achieving different impurity profiles.

Primary Synthesis Route: Blanc Chloromethylation of Naphthalene

The chloromethylation of naphthalene remains the most common and economically viable method for the large-scale production of 1-(chloromethyl)naphthalene.[7] The reaction proceeds via an electrophilic aromatic substitution mechanism where the chloromethyl group is introduced onto the naphthalene ring, predominantly at the alpha (1-) position due to the electronic and steric factors of the naphthalene system.[7]

Reaction Mechanism

The Blanc chloromethylation reaction is carried out under acidic conditions with a Lewis acid catalyst, typically zinc chloride (ZnCl₂).[2] The mechanism involves the following key steps:

• Formation of the Electrophile: The Lewis acid activates formaldehyde by coordinating to the carbonyl oxygen, making the carbon atom more electrophilic. In the presence of hydrogen chloride, this can lead to the formation of a highly reactive electrophilic species, such as a chloromethyl cation (CH₂Cl⁺) or a related complex.[2][8]

• Electrophilic Attack: The π-electron system of the naphthalene ring acts as a nucleophile and attacks the electrophilic carbon of the activated formaldehyde species. This attack preferentially occurs at the 1-position (alpha-position) of the naphthalene ring, as the resulting carbocation intermediate (a Wheland intermediate) is more stabilized by resonance.

• Rearomatization: A base (such as the chloride ion or water) removes a proton from the carbon atom bearing the newly attached hydroxymethyl group, restoring the aromaticity of the naphthalene ring and forming 1-(hydroxymethyl)naphthalene.

• Conversion to the Chloride: Under the acidic reaction conditions, the hydroxyl group of the 1-(hydroxymethyl)naphthalene is protonated and subsequently displaced by a chloride ion in a nucleophilic substitution reaction to yield the final product, 1-(chloromethyl)naphthalene.

Diagram 1: Mechanism of the Blanc Chloromethylation of Naphthalene.

Quantitative Data for Blanc Chloromethylation and its Variations

The following table summarizes quantitative data from various reported procedures for the synthesis of 1-(chloromethyl)naphthalene via Blanc chloromethylation, highlighting the impact of different catalysts and reaction conditions on the yield and purity of the product.

Reactants	Catalyst/Solvent	Temperature (°C)	Time (h)	Yield (%)	Purity (%)	Reference
Naphthalene, Paraformaldehyde, HCl	Glacial Acetic Acid, Phosphoric Acid	80-85	6	74-77	-	[4]
Naphthalene, Paraformaldehyde, HCl	Glacial Acetic Acid, Phosphoric Acid	80-85	9-10	-	-	[9]
Naphthalene, Paraformaldehyde, HCl	Anhydrous Zinc Chloride	60	3	-	-	[3]
Naphthalene, Paraformaldehyde, 42.5% HCl	FeCl₃, CuCl₂, Benzyltriethylammonium chloride	40	3	97.1	99.6	[3]
Naphthalene, Paraformaldehyde, 36% HCl	Tetraethylammonium bromide, N,N-sodium oleoylmethyl taurate	75	5	95.7	99.1	[5]
Naphthalene, Paraformaldehyde, Conc. HCl	Etamon chloride, Fatty diglycollic amide	80	4	95.4	99.3	[6]

Detailed Experimental Protocols

• Apparatus Setup: In a 3-liter three-necked flask equipped with a reflux condenser and a Hershberg stirrer, place 256 g (2 moles) of naphthalene, 110 g of paraformaldehyde, 260 ml of glacial acetic acid, 165 ml of 85% phosphoric acid, and 428 g (362 ml, 4.2 moles) of concentrated hydrochloric acid.

• Reaction: Heat the mixture in a water bath at 80–85°C and stir vigorously for 6 hours.

• Work-up: Cool the mixture to 15–20°C and transfer it to a 2-liter separatory funnel. Wash the crude product sequentially with two 1-liter portions of cold water (5–15°C), 500 ml of cold 10% potassium carbonate solution, and finally with 500 ml of cold water. The product is the lower layer in all washings.

• Drying: Add 200 ml of ether to the product and perform a preliminary drying by shaking with 10 g of anhydrous potassium carbonate for 1 hour. Separate the aqueous layer and continue drying the ether solution over 20 g of anhydrous potassium carbonate for 8–10 hours.

• Purification: Distill the dried solution, first at atmospheric pressure to remove the ether, and then under reduced pressure. Collect the forerun of unreacted naphthalene at 90–110°C/5 mm. The main fraction of 1-(chloromethyl)naphthalene is collected at 128–133°C/5 mm or 148–153°/14 mm. The yield is 195–204 g (74–77% based on consumed naphthalene).

• Reaction Setup: In a suitable reaction vessel, mix 128 g (1 mol) of naphthalene, 60 g (2 mol) of paraformaldehyde, 3.25 g (0.02 mol) of FeCl₃, 2.69 g (0.02 mol) of CuCl₂, 3.42 g (0.015 mol) of benzyltriethylammonium chloride, and 214.7 g (2.5 mol) of a 42.5% hydrochloric acid solution.

• Reaction: Heat the mixture to 40°C and maintain this temperature for 3 hours with stirring.

• Work-up: Cool the reaction mixture and allow the layers to separate. Wash the organic phase with a 10 wt% potassium carbonate solution and then with water to obtain the crude 1-(chloromethyl)naphthalene.

• Purification: Dissolve the crude product in 192 g of absolute ethanol (B145695) by heating to 26°C. Cool the solution to -5°C at a rate of 0.5°C/10 min and maintain for 2 hours to induce crystallization.

• Isolation: Filter the crystals, wash with cold absolute ethanol, and dry in a vacuum oven at 35°C and 25 mmHg for 5 hours to obtain 171.5 g of 1-(chloromethyl)naphthalene with a purity of 99.6% and a yield of 97.1%.

Alternative Synthetic Routes

While the Blanc chloromethylation is the most prevalent method, alternative synthetic pathways offer valuable options, particularly for specific applications or to avoid certain reagents.

Side-Chain Chlorination of 1-Methylnaphthalene

This method involves the direct chlorination of the methyl group of 1-methylnaphthalene.[6] Careful control of the reaction conditions is necessary to achieve high selectivity for the desired monochlorinated product and to minimize the formation of dichlorinated and other byproducts. This reaction is typically carried out at elevated temperatures, often with illumination to initiate the radical chain reaction.[6]

• Reaction Setup: Heat 1-methylnaphthalene in a suitable chlorinated solvent to 190-210°C.

• Chlorination: While stirring and under illumination, bubble chlorine gas through the heated solution.

• Monitoring and Work-up: Monitor the reaction progress to ensure the desired level of monochlorination. Upon completion, cool the reaction mixture and proceed with purification, which typically involves distillation to separate the product from unreacted starting material and byproducts.

Conversion of 1-(Hydroxymethyl)naphthalene

Another important synthetic route is the conversion of 1-(hydroxymethyl)naphthalene (1-naphthalenemethanol) to 1-(chloromethyl)naphthalene. This is a two-step process where naphthalene is first hydroxymethylated, and the resulting alcohol is then converted to the chloride. A common reagent for the second step is thionyl chloride (SOCl₂).[10][11]

• Reaction Setup: Dissolve 1-naphthalenemethanol (B1198782) (28.5 mmol) in dry chloroform (B151607) (20 mL) and cool the mixture to 5°C.

• Addition of Thionyl Chloride: Add thionyl chloride (42.8 mmol) to the solution at a rate that maintains the reaction temperature below 10°C.

• Reaction: Allow the reaction mixture to warm to room temperature (30°C) and stir for an additional 30 minutes.

• Work-up: Carefully neutralize the reaction mixture to a pH of 8 by the slow addition of a saturated sodium bicarbonate solution.

• Extraction and Purification: Extract the mixture with chloroform (3 x 30 mL). Wash the combined organic layers with water (3 x 20 mL) and dry over anhydrous sodium sulfate. Remove the solvent under reduced pressure to obtain 1-(chloromethyl)naphthalene.

Experimental Workflows and Logical Relationships

The following diagrams illustrate the general workflows for the primary and alternative synthesis routes of 1-(chloromethyl)naphthalene.

Diagram 2: Comparative workflows for the synthesis of 1-(Chloromethyl)naphthalene.

Side Reactions and Impurity Profile

A critical consideration in the synthesis of 1-(chloromethyl)naphthalene is the potential for side reactions and the resulting impurity profile. In the Blanc chloromethylation, common byproducts include the 2-chloro isomer, bis-(chloromethyl)naphthalene, and di-1-naphthylmethane.[4] The formation of the highly carcinogenic bis(chloromethyl) ether is also a significant safety concern.[2][8] The side-chain chlorination of 1-methylnaphthalene can lead to the formation of di- and trichlorinated products, as well as ring-chlorinated species if the reaction conditions are not carefully controlled. The choice of synthesis method and purification technique is therefore crucial in obtaining a product of the desired purity for downstream applications.

Conclusion

The synthesis of 1-(chloromethyl)naphthalene has a rich history, with the Blanc chloromethylation of naphthalene being the cornerstone of its production. This technical guide has provided a detailed overview of this and other synthetic methods, complete with quantitative data, experimental protocols, and mechanistic insights. For researchers and professionals in the fields of chemistry and drug development, a thorough understanding of these synthetic pathways is essential for the efficient and safe production of this versatile chemical intermediate. The choice of a particular synthetic route will depend on a variety of factors, including scalability, desired purity, and available starting materials. The information presented herein serves as a valuable resource for making informed decisions in the synthesis and application of 1-(chloromethyl)naphthalene.

References

• 1. Page loading... [guidechem.com]
• 2. Blanc chloromethylation - Wikipedia [en.wikipedia.org]
• 3. Page loading... [wap.guidechem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Synthesis method of 1-chloromethyl naphthalene and application of catalyst and non-cationic surfactant thereof - Eureka | Patsnap [eureka.patsnap.com]
• 6. CN101885667B - Synthesis method of 1-chloromethyl naphthalene, catalyst thereof and application of non-cationic surfactant - Google Patents [patents.google.com]
• 7. nbinno.com [nbinno.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. derpharmachemica.com [derpharmachemica.com]
• 10. nbinno.com [nbinno.com]
• 11. Synthesis and Application of 1-Chloromethyl naphthalene_Chemicalbook [chemicalbook.com]

A Theoretical Investigation of the Electronic Structure of 1-(Chloromethyl)naphthalene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-(Chloromethyl)naphthalene is a key intermediate in organic synthesis and holds potential for applications in materials science and drug development. A thorough understanding of its electronic structure is paramount for predicting its reactivity, stability, and potential biological interactions. This technical guide outlines a comprehensive theoretical framework for investigating the electronic properties of 1-(Chloromethyl)naphthalene using computational chemistry methods. It details the recommended experimental protocols based on established quantum chemical calculations, presents the expected quantitative data in a structured format, and visualizes the computational workflow and the interplay of electronic properties. While direct experimental and extensive theoretical data for 1-(Chloromethyl)naphthalene is limited in published literature, this guide leverages methodologies successfully applied to structurally similar compounds, such as 1-(chloromethyl)-2-methylnaphthalene, to provide a robust blueprint for future research.

Introduction

Naphthalene (B1677914) derivatives are a class of compounds with significant applications ranging from industrial chemistry to pharmaceuticals. 1-(Chloromethyl)naphthalene serves as a versatile building block for the synthesis of more complex molecules due to the reactive chloromethyl group attached to the aromatic naphthalene core. The electronic characteristics of this molecule, such as the distribution of electron density, the energies of its frontier molecular orbitals, and its overall polarity, govern its chemical behavior.

For drug development professionals, a detailed map of the electronic landscape of 1-(Chloromethyl)naphthalene can inform the design of novel therapeutic agents. For instance, understanding the sites susceptible to nucleophilic or electrophilic attack can guide the synthesis of derivatives with desired biological activities. Furthermore, properties like the HOMO-LUMO (Highest Occupied Molecular Orbital-Lowest Unoccupied Molecular Orbital) energy gap are crucial in predicting the molecule's stability and its potential to participate in charge-transfer interactions, which are often central to drug-receptor binding. This guide provides a systematic computational approach to elucidate these critical electronic properties.

Recommended Computational Methodology

The following protocol outlines a robust computational approach for the theoretical study of 1-(Chloromethyl)naphthalene, based on methods proven effective for similar aromatic compounds.[1][2]

2.1. Computational Approach

Density Functional Theory (DFT) is the recommended method for this investigation due to its excellent balance of accuracy and computational cost for medium-sized organic molecules.[1][2] The B3LYP hybrid functional, which combines Becke's three-parameter exchange functional with the Lee-Yang-Parr correlation functional, is a well-established choice for calculating the electronic properties of aromatic systems.[1][2] For comparative purposes, Hartree-Fock (HF) calculations can also be performed.

2.2. Basis Sets

To ensure a high degree of accuracy, the use of Pople-style basis sets is recommended. Specifically, the 6-311G(d,p) and 6-311++G(d,p) basis sets are suggested.[1][2] The inclusion of polarization functions (d,p) is crucial for accurately describing the bonding environment, especially around the chlorine atom. The diffuse functions (++) in the 6-311++G(d,p) basis set are important for describing the behavior of electrons far from the nucleus and are particularly relevant for calculations involving anions or excited states.

2.3. Software

The Gaussian suite of programs is a standard and powerful tool for performing such quantum chemical calculations.

2.4. Key Calculations and Analyses

• Geometry Optimization: The first step is to determine the most stable three-dimensional structure of 1-(Chloromethyl)naphthalene by finding the minimum energy conformation. This is achieved by performing a full geometry optimization without any symmetry constraints.

• Vibrational Frequency Analysis: Following optimization, a frequency calculation should be performed at the same level of theory to confirm that the optimized structure corresponds to a true energy minimum (i.e., no imaginary frequencies). These calculations also provide theoretical vibrational spectra (FT-IR and Raman), which can be compared with experimental data if available.

• Frontier Molecular Orbital Analysis: The energies of the HOMO and LUMO, as well as the HOMO-LUMO energy gap, are critical parameters. A smaller energy gap suggests higher reactivity and a greater ease of electronic excitation.[1][2]

• Mulliken Population Analysis: This analysis provides the distribution of electronic charge among the atoms in the molecule. These Mulliken atomic charges are invaluable for identifying electrophilic and nucleophilic centers.[1][2]

• Thermodynamic Properties: Key thermodynamic parameters, such as heat capacity, entropy, and enthalpy changes, can be calculated at different temperatures to understand the molecule's thermal behavior.[1][2]

• UV-Vis Spectral Analysis: Time-Dependent DFT (TD-DFT) calculations can be employed to simulate the electronic absorption spectra (UV-Vis) and predict the wavelengths of maximum absorption (λmax), oscillator strengths, and the nature of the electronic transitions.[1][2]

Data Presentation

The quantitative results from the aforementioned calculations should be organized into clear and concise tables for easy interpretation and comparison. The following tables illustrate the expected data, with representative values for 1-(chloromethyl)-2-methylnaphthalene provided for context where specific data for 1-(Chloromethyl)naphthalene is not available.[1][2]

Table 1: Key Optimized Geometrical Parameters of 1-(Chloromethyl)naphthalene (Theoretical)

Parameter	Bond/Angle	Calculated Value (B3LYP/6-311++G(d,p))
Bond Length	C1-C11 (Å)	Value to be determined
C11-Cl (Å)	Value to be determined
C1-C2 (Å)	Value to be determined
C1-C9 (Å)	Value to be determined
Bond Angle	C2-C1-C11 (°)	Value to be determined
C9-C1-C11 (°)	Value to be determined
C1-C11-Cl (°)	Value to be determined
Dihedral Angle	C2-C1-C11-Cl (°)	Value to be determined

Note: This table presents the type of data to be obtained. The values are placeholders pending a specific computational study on 1-(Chloromethyl)naphthalene.

Table 2: Frontier Molecular Orbital Properties

Parameter	Method	1-(chloromethyl)-2-methylnaphthalene (B3LYP/6-311++G(d,p))	1-(Chloromethyl)naphthalene (Predicted)
HOMO Energy (eV)	DFT	-6.21	Value to be determined
LUMO Energy (eV)	DFT	-0.89	Value to be determined
Energy Gap (ΔE, eV)	DFT	5.32	Value to be determined

Source: Values for 1-(chloromethyl)-2-methylnaphthalene are from a published study to serve as an example.[1][2] A lower HOMO-LUMO energy gap generally implies higher chemical reactivity.

Table 3: Selected Mulliken Atomic Charges

Atom	1-(chloromethyl)-2-methylnaphthalene (B3LYP/6-311++G(d,p))	1-(Chloromethyl)naphthalene (Predicted)
C1	0.15	Value to be determined
C11 (CH2)	-0.12	Value to be determined
Cl	-0.18	Value to be determined
H (on C11)	0.15	Value to be determined

Source: Values for 1-(chloromethyl)-2-methylnaphthalene are from a published study to serve as an example.[1][2] These charges indicate the electron distribution and potential sites for chemical reactions.

Table 4: Calculated Thermodynamic Properties at 298.15 K

Property	1-(chloromethyl)-2-methylnaphthalene (B3LYP/6-311++G(d,p))	1-(Chloromethyl)naphthalene (Predicted)
Zero-point vibrational energy (kcal/mol)	102.35	Value to be determined
Thermal energy (kcal/mol)	109.12	Value to be determined
Specific Heat Capacity (cal/mol·K)	45.89	Value to be determined
Entropy (cal/mol·K)	101.23	Value to be determined

Source: Values for 1-(chloromethyl)-2-methylnaphthalene are from a published study to serve as an example.[1][2]

Visualizations

Visual representations are essential for understanding complex workflows and relationships. The following diagrams, created using the DOT language, adhere to the specified design constraints.

Caption: Computational workflow for the electronic structure analysis.

Caption: Relationship between electronic properties and chemical behavior.

Conclusion

This technical guide provides a comprehensive framework for the theoretical investigation of the electronic structure of 1-(Chloromethyl)naphthalene. By employing Density Functional Theory with appropriate basis sets, researchers can obtain detailed insights into the molecule's geometry, charge distribution, and frontier molecular orbitals. This information is invaluable for predicting its chemical reactivity and for the rational design of new molecules in the field of drug development. The outlined methodologies and the structured approach to data analysis and visualization serve as a complete guide for scientists aiming to explore the rich electronic landscape of this important chemical compound. Future studies could expand upon this framework to include the effects of different solvent environments or to model interactions with specific biological targets, further bridging the gap between theoretical chemistry and practical application.

References

• 1. iiste.org [iiste.org]
• 2. youtube.com [youtube.com]

The Industrial Versatility of 1-(Chloromethyl)naphthalene: A Technical Guide

Introduction: 1-(Chloromethyl)naphthalene is a highly reactive aromatic compound that serves as a pivotal intermediate in a multitude of industrial chemical syntheses. Its value lies in the reactive chloromethyl group attached to the naphthalene (B1677914) core, which allows for a variety of subsequent chemical modifications. This technical guide provides an in-depth overview of the core industrial applications of 1-(Chloromethyl)naphthalene, targeting researchers, scientists, and professionals in drug development. The document details its physicochemical properties, key synthetic applications with experimental protocols, and its role in polymerization and palladium-catalyzed reactions.

Physicochemical Properties of 1-(Chloromethyl)naphthalene

A thorough understanding of the physical and chemical characteristics of 1-(Chloromethyl)naphthalene is essential for its safe handling and effective use in synthesis. The key properties are summarized in the table below.

Property	Value
CAS Number	86-52-2
Molecular Formula	C₁₁H₉Cl
Molecular Weight	176.64 g/mol
Appearance	White to light yellow crystalline solid
Melting Point	32 °C
Boiling Point	291-292 °C
Density	1.180 g/cm³
Refractive Index	1.6370
Solubility	Soluble in ether and benzene

Core Industrial Applications

1-(Chloromethyl)naphthalene is a versatile building block in organic synthesis, with significant applications in the pharmaceutical, agrochemical, and polymer industries.

Pharmaceutical Synthesis

A primary application of 1-(Chloromethyl)naphthalene is in the synthesis of active pharmaceutical ingredients (APIs), particularly antifungal agents.

1-(Chloromethyl)naphthalene is a key precursor in the industrial synthesis of the allylamine (B125299) antifungals Naftifine and Terbinafine. The general synthetic route involves the N-alkylation of methylamine (B109427) with 1-(chloromethyl)naphthalene to form N-methyl-1-naphthylmethylamine, a crucial intermediate.[1]

Experimental Protocol: Synthesis of N-methyl-1-naphthylmethylamine [1]

• Dissolve the crude 1-(chloromethyl)naphthalene in ethanol (B145695).

• Slowly add the ethanolic solution to a pre-cooled (ice bath) 30% aqueous solution of methylamine with stirring.

• Allow the reaction mixture to stir overnight at room temperature.

• Remove ethanol and excess methylamine by distillation under normal pressure.

• Add water to the residue and acidify to a strongly acidic pH with hydrochloric acid to precipitate the product.

• Filter the solid and wash with water.

This intermediate is then further reacted to yield Naftifine or Terbinafine. For Terbinafine, a one-step reaction has been developed where monomethylamine, 1-chloromethyl)naphthalene, and 1-chloro-6,6-dimethyl-2-heptene-4-yne are reacted together.[2]

Experimental Protocol: One-step Synthesis of Terbinafine [2]

• Slowly add 40.4g of methylamine to 1000ml of purified water in a 2000ml four-necked reaction flask.

• Add 344g of potassium carbonate to the flask.

• In two separate constant pressure funnels, place 109g of 1-(chloromethyl)naphthalene and 101.8g of 1-chloro-6,6-dimethyl-2-heptene-4-yne.

• Maintain the reaction temperature at 15°C and simultaneously add the 1-(chloromethyl)naphthalene and 1-chloro-6,6-dimethyl-2-heptene-4-yne dropwise, ensuring both are added over the same duration.

• After the addition is complete, continue the reaction at 15°C for 2.5 hours.

• Extract the reaction solution with chloroform.

• Concentrate the organic layer under reduced pressure until dry.

• Add ethyl acetate (B1210297) to the residue to induce crystallization and obtain Terbinafine. This method reports a yield of ≥91%.[2]

One-Step Synthesis of Terbinafine

Agrochemical Synthesis

1-(Chloromethyl)naphthalene is a precursor for the synthesis of plant growth regulators.

1-Naphthaleneacetic acid (NAA) is a synthetic auxin widely used in agriculture to promote root formation, control fruit set, and as a thinning agent.[3][4] A common synthetic route to NAA from 1-(chloromethyl)naphthalene involves a two-step process: conversion to 1-naphthaleneacetonitrile followed by hydrolysis.

Experimental Protocol: Synthesis of 1-Naphthaleneacetonitrile

• Prepare a solution of sodium or potassium cyanide in a suitable solvent.

• Add 1-(chloromethyl)naphthalene to the cyanide solution. The reaction proceeds via nucleophilic substitution.

• The reaction is typically heated to ensure completion.

• After the reaction, the mixture is worked up to isolate the 1-naphthaleneacetonitrile.

Experimental Protocol: Hydrolysis of 1-Naphthaleneacetonitrile to 1-Naphthaleneacetic Acid

• The isolated 1-naphthaleneacetonitrile is subjected to acidic or basic hydrolysis.

• For acidic hydrolysis, a strong acid such as sulfuric or hydrochloric acid is used, and the mixture is heated under reflux.

• For basic hydrolysis, a strong base like sodium hydroxide (B78521) is used, followed by acidification to precipitate the carboxylic acid.

• The crude 1-naphthaleneacetic acid is then purified by recrystallization.

Synthesis of 1-Naphthaleneacetic Acid (NAA)

Synthesis of Chemical Intermediates

1-(Chloromethyl)naphthalene is a valuable starting material for other important chemical intermediates, such as 1-naphthaldehyde.

1-Naphthaldehyde is used in the synthesis of various dyes and pharmaceutical compounds. It can be prepared from 1-(chloromethyl)naphthalene via the Sommelet reaction.[5]

Experimental Protocol: Synthesis of 1-Naphthaldehyde [5]

• In a 1-liter flask equipped with a reflux condenser, combine 106 g (0.6 mole) of 1-(chloromethyl)naphthalene, 168 g (1.2 moles) of hexamethylenetetramine, 250 ml of glacial acetic acid, and 250 ml of water.

• Heat the mixture under reflux for 2 hours.

• After the reflux period, add 200 ml of concentrated hydrochloric acid and continue refluxing for an additional 15 minutes.

• Cool the mixture and extract with 300 ml of ether.

• Wash the ether layer three times with 100-ml portions of water, then with 100 ml of 10% sodium carbonate solution, and finally with 100 ml of water.

• Dry the ether extract with anhydrous sodium sulfate, filter, and remove the ether by distillation.

• Distill the residual liquid under reduced pressure to obtain 1-naphthaldehyde. The reported yield is 75-82%.[5]

Polymer Chemistry

1-(Chloromethyl)naphthalene serves as an effective initiator in Atom Transfer Radical Polymerization (ATRP), a controlled radical polymerization technique used to synthesize well-defined polymers.

Application in Atom Transfer Radical Polymerization (ATRP)

In ATRP, 1-(chloromethyl)naphthalene can initiate the polymerization of various monomers, such as styrene. The process allows for the synthesis of polymers with controlled molecular weights and narrow polydispersity.[6] The naphthalene moiety can also be used to introduce fluorescence into the resulting polymer chain.[6]

Experimental Protocol: ATRP of Styrene using 1-(Chloromethyl)naphthalene [6]

• The polymerization is typically carried out in bulk or in a suitable solvent.

• 1-(Chloromethyl)naphthalene is used as the initiator.

• A copper(I) halide (e.g., CuCl) is used as the catalyst, and a ligand (e.g., N,N,N',N'',N''-pentamethyldiethylenetriamine, PMDETA) is used to solubilize the copper salt and control the polymerization.

• The reaction is conducted at an elevated temperature (e.g., 125°C for styrene) under an inert atmosphere.[6]

• The progress of the polymerization is monitored by techniques such as gas chromatography or NMR to determine monomer conversion.

• The resulting polymer can be purified to remove the catalyst.

ATRP using 1-(Chloromethyl)naphthalene

Palladium-Catalyzed Reactions

The carbon-chlorine bond in 1-(chloromethyl)naphthalene can be activated by palladium catalysts, enabling a range of cross-coupling reactions. These reactions are powerful tools for forming new carbon-carbon and carbon-heteroatom bonds.

Palladium-Catalyzed Amination

Palladium-catalyzed amination of 1-(chloromethyl)naphthalene provides a route to naphthylamines, which are valuable intermediates in the synthesis of dyes and pharmaceuticals. These reactions can proceed under mild conditions with catalysts like Pd(PPh₃)₄.[7]

Ligand-Controlled Regioselective Nucleophilic Aromatic Substitution

Palladium catalysis allows for regioselective substitution on the naphthalene ring. By choosing an appropriate ligand, nucleophilic attack can be directed to either the ortho or para position relative to the chloromethyl group. For instance, the reaction with arylacetonitriles can yield either ortho- or para-acylated naphthalenes in good to high yields.[6] A sterically bulky ligand favors the para product, while a less bulky ligand leads to the ortho product.[6]

Ligand-Controlled Regioselectivity in Pd-Catalyzed Reactions

Synthesis of Dyes and Fluorescent Brightening Agents

While 1-(chloromethyl)naphthalene is cited as an intermediate in the synthesis of dyes and fluorescent brightening agents, specific, publicly available industrial protocols starting from this compound are less common. However, its reactive nature makes it a suitable building block for such applications.

Potential Application in Azo Dye Synthesis

Azo dyes are a large class of colored organic compounds. The synthesis of azo dyes typically involves the reaction of a diazonium salt with a coupling agent. 1-(Chloromethyl)naphthalene could be chemically modified to introduce a coupling group or a diazonium salt precursor, thereby incorporating the naphthalene moiety into the final dye structure. This could be used to produce disperse dyes for synthetic fibers like polyester.

Potential Application in Fluorescent Brightening Agents

Fluorescent brightening agents are compounds that absorb light in the ultraviolet and violet region of the electromagnetic spectrum and re-emit light in the blue region. Stilbene derivatives are a common class of fluorescent brighteners. 1-(Chloromethyl)naphthalene could potentially be used to introduce the naphthalene group into a stilbene-based structure, modifying its fluorescent properties.

Conclusion

1-(Chloromethyl)naphthalene is a versatile and valuable chemical intermediate with a broad range of industrial applications. Its utility in the synthesis of pharmaceuticals, agrochemicals, and polymers, as well as its role in advanced catalytic reactions, underscores its importance in modern organic synthesis. The detailed experimental protocols provided in this guide offer a practical resource for researchers and professionals working with this compound. Further research into its applications in dye and fluorescent brightener chemistry may yet uncover new and valuable industrial processes.

References

• 1. nbinno.com [nbinno.com]
• 2. Effect and use of 1-Naphthaleneacetic Acid - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]
• 3. ca.bloomtechz.com [ca.bloomtechz.com]
• 4. What Is Naphthaleneacetic Acid and How Does It Control Plant Growth? [jindunchemical.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. 1-Naphthaleneacetic acid synthesis - chemicalbook [chemicalbook.com]
• 7. Organic Syntheses Procedure [orgsyn.org]

A Comprehensive Technical Profile of 1-(Chloromethyl)naphthalene

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the chemical compound 1-(Chloromethyl)naphthalene, focusing on its nomenclature, chemical identifiers, and synonyms. The information is presented to support research and development activities where precise chemical identification is critical.

Nomenclature and Chemical Identifiers

The accurate identification of chemical compounds is fundamental in scientific research, drug development, and chemical synthesis. 1-(Chloromethyl)naphthalene is a derivative of naphthalene (B1677914), an aromatic hydrocarbon, and serves as a key intermediate in various organic synthesis processes[1][2].

The standard nomenclature for this compound is defined by the International Union of Pure and Applied Chemistry (IUPAC). In addition to its formal name, it is referenced by various synonyms and registry numbers across different chemical databases and commercial suppliers.

The table below summarizes the key identifiers for 1-(Chloromethyl)naphthalene, providing a clear and comparative overview of its nomenclature.

Identifier Type	Value
IUPAC Name	1-(chloromethyl)naphthalene
CAS Number	86-52-2
Molecular Formula	C₁₁H₉Cl
Molecular Weight	176.64 g/mol
InChI Key	XMWGTKZEDLCVIG-UHFFFAOYSA-N
EC Number	201-678-2
Beilstein Number	636885
PubChem CID	6845

A summary of key chemical identifiers for 1-(Chloromethyl)naphthalene.[3][4]

Synonyms and Alternative Names

In scientific literature, patents, and commercial catalogs, 1-(Chloromethyl)naphthalene is known by several alternative names. Awareness of these synonyms is crucial for conducting comprehensive literature searches and for sourcing chemical reagents.

The most commonly encountered synonyms are listed below:

• 1-Naphthylmethyl chloride[3][5]

• α-(Chloromethyl)naphthalene[3][5]

• alpha-Naphthylmethyl chloride[3]

• 1-Menaphthyl chloride[3]

• Naphthalene, 1-(chloromethyl)-[3]

• 1-CMN[3]

Logical Relationship of Nomenclature

The relationship between the primary IUPAC name and its common synonyms can be visualized to clarify the nomenclature landscape for this compound.

Caption: Relationship between the IUPAC name and its synonyms.

Note on Advanced Technical Data: The core request for the IUPAC name and synonyms of 1-(Chloromethyl)naphthalene does not extend to experimental protocols or biological signaling pathways. Such data is not applicable to the fundamental chemical nomenclature of a compound. Therefore, detailed experimental methodologies and pathway diagrams, as specified in the prompt's core requirements, are not included as they fall outside the scope of this topic.

References

• 1. 1-chloromethyl Naphthalene Manufacturers and Suppliers from Hyderabad [srinnovationsindia.co.in]
• 2. 1-Chloromethyl naphthalene | 86-52-2 [chemicalbook.com]
• 3. 1-Chloromethylnaphthalene | C11H9Cl | CID 6845 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scbt.com [scbt.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]

Understanding the reactivity of the chloromethyl group on the naphthalene ring

An In-depth Technical Guide to the Reactivity of the Chloromethyl Group on the Naphthalene (B1677914) Ring

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(Chloromethyl)naphthalene is a highly valuable and versatile intermediate in organic synthesis, playing a pivotal role in the development of pharmaceuticals, dyes, and advanced materials.[1][2] Its utility stems from the reactive chloromethyl group attached to the robust naphthalene core. This benzylic halide-like structure confers a high degree of reactivity, primarily towards nucleophilic substitution, allowing for the facile introduction of the naphthylmethyl moiety into a wide array of molecular frameworks.[3][4] Understanding the nuances of its reactivity—including the electronic and steric influences of the naphthalene ring, reaction kinetics, and synthetic protocols—is crucial for optimizing its use in complex chemical transformations. This guide provides a comprehensive overview of the synthesis, reactivity, and applications of chloromethylnaphthalene, with a focus on quantitative data and detailed experimental methodologies for professionals in research and drug development.

Synthesis of 1-Chloromethylnaphthalene

The most prevalent method for synthesizing 1-chloromethylnaphthalene is the direct chloromethylation of naphthalene, a reaction known as the Blanc chloromethylation.[5] This process typically involves reacting naphthalene with formaldehyde (B43269) (or its polymer, paraformaldehyde) and hydrogen chloride in the presence of a catalyst.[5][6] Alternative routes include the chlorination of 1-methylnaphthalene (B46632) or the treatment of 1-naphthalenemethanol (B1198782) with thionyl chloride.[3][7]

Caption: General workflow for the synthesis of 1-chloromethylnaphthalene.

Experimental Protocol: Synthesis of 1-Chloromethylnaphthalene via Blanc Chloromethylation

This protocol is adapted from established literature procedures.[8]

• Reaction Setup: In a three-necked flask equipped with a mechanical stirrer and a reflux condenser, combine naphthalene (25g, 0.19 mol), paraformaldehyde (9g, 0.27 mol), concentrated hydrochloric acid (30 ml), and o-phosphoric acid (14 ml).

• Heating: Heat the mixture in a water bath to 80-85°C with vigorous stirring for 9-10 hours.

• Cooling and Washing: Cool the reaction mixture to 15-20°C and pour it into 200 ml of cold water. Decant the aqueous layer from the oily product. Wash the oily layer three more times by decantation with 200 ml portions of cold water.

• Extraction: Dissolve the oily layer in a suitable organic solvent like ether or chloroform.

• Drying and Filtration: Dry the organic layer over anhydrous sodium sulfate (B86663) and then filter.

• Purification: Remove the solvent by distillation under reduced pressure to yield the final product, 1-chloromethylnaphthalene.[8] The product can be further purified by vacuum distillation, collecting the fraction at 128–133°C/5 mm Hg.[9]

Reactivity of the Chloromethyl Group

The chloromethyl group on the naphthalene ring behaves as a benzylic halide, which are known for their enhanced reactivity in nucleophilic substitution reactions compared to simple alkyl halides.[10] This heightened reactivity is attributed to the ability of the adjacent naphthalene ring system to stabilize the reaction intermediate.

• SN1 Mechanism: In polar, protic solvents, the reaction can proceed via an SN1 mechanism. The rate-determining step is the formation of a naphthylmethyl carbocation. This carbocation is significantly stabilized by resonance, as the positive charge is delocalized across the entire naphthalene ring system. This stabilization lowers the activation energy for carbocation formation, accelerating the reaction rate.[11][12]

• SN2 Mechanism: In polar, aprotic solvents with a strong nucleophile, the SN2 mechanism is favored. The naphthalene ring also stabilizes the transition state of this bimolecular reaction. The p-orbitals of the ring overlap with the p-orbital of the benzylic carbon, delocalizing the electron density of the transition state and lowering its energy.[12]

References

• 1. nbinno.com [nbinno.com]
• 2. 1-Chloromethyl naphthalene | 86-52-2 [chemicalbook.com]
• 3. nbinno.com [nbinno.com]
• 4. Accessing an Azaborine Building Block: Synthesis and Substitution Reactions of 2-Chloromethyl-2,1-borazaronaphthalene - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nbinno.com [nbinno.com]
• 6. Page loading... [guidechem.com]
• 7. Synthesis and Application of 1-Chloromethyl naphthalene_Chemicalbook [chemicalbook.com]
• 8. derpharmachemica.com [derpharmachemica.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. brainly.com [brainly.com]
• 12. m.youtube.com [m.youtube.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Naftifine Utilizing 1-(Chloromethyl)naphthalene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the synthesis of the antifungal agent Naftifine, with a specific focus on the key intermediate, 1-(Chloromethyl)naphthalene. The synthesis is a multi-step process that is well-documented in patent literature, offering a cost-effective route for the production of this widely used pharmaceutical compound.

Introduction

Naftifine is a topical antifungal agent belonging to the allylamine (B125299) class, effective against a variety of dermatophytes. Its synthesis commonly proceeds through a pathway involving the key intermediate N-methyl-1-naphthylmethylamine, which is prepared from 1-(Chloromethyl)naphthalene. This document outlines the synthetic route from naphthalene (B1677914) to Naftifine hydrochloride, providing detailed protocols and quantitative data to aid in research and development.

Overall Synthesis Pathway

The synthesis of Naftifine hydrochloride from naphthalene can be summarized in three main stages:

• Chloromethylation of Naphthalene: Naphthalene is reacted with paraformaldehyde and hydrochloric acid to produce 1-(Chloromethyl)naphthalene.

• Amination of 1-(Chloromethyl)naphthalene: The resulting 1-(Chloromethyl)naphthalene is then reacted with methylamine (B109427) to form N-methyl-1-naphthylmethylamine.

• Condensation and Salt Formation: N-methyl-1-naphthylmethylamine undergoes a condensation reaction with cinnamyl chloride, followed by conversion to the hydrochloride salt to yield Naftifine hydrochloride.

Data Presentation

The following tables summarize the quantitative data for each step of the synthesis, based on published patent literature.

Table 1: Synthesis of 1-(Chloromethyl)naphthalene

Reagent	Molar Ratio	Quantity
Naphthalene	1	320 g
Paraformaldehyde	1.83	110 g
Glacial Acetic Acid	-	250-300 mL
85% Phosphoric Acid	-	65 mL
Concentrated Hydrochloric Acid	-	300-400 mL
Reaction Conditions	Value
Temperature	80-85 °C
Reaction Time	6 hours
Yield	Value
Crude Product	High

Table 2: Synthesis of N-methyl-1-naphthylmethylamine

Reagent	Molar Ratio	Quantity
1-(Chloromethyl)naphthalene crude product	1	From previous step
30% Methylamine in Ethanol (B145695)	Excess	1.5 L
Ethanol (solvent for crude product)	-	500 mL
Reaction Conditions	Value
Temperature	Room Temperature
Reaction Time	Overnight
Yield	Value
Product	High

Table 3: Synthesis of Naftifine Hydrochloride

Reagent	Molar Ratio	Quantity
N-methyl-1-naphthylmethylamine hydrochloride	1	74.2 g (0.36 mol)
Anhydrous Potassium Carbonate	2.5	123.7 g (0.90 mol)
PEG-600 (catalyst)	0.28	60 g (0.1 mol)
Cinnamyl Chloride	1.08	60 g (0.39 mol)
Methyl tert-butyl ether (solvent)	-	1.2 L
Reaction Conditions	Value
Temperature	Reflux
Reaction Time	1 hour (initial), 4-6 hours (addition), 8 hours (final)
Yield	Value
Crude Product	High

Experimental Protocols

Synthesis of 1-(Chloromethyl)naphthalene

This protocol is based on the chloromethylation of naphthalene.

Materials:

• Naphthalene (320g)

• Paraformaldehyde (110g)

• Glacial Acetic Acid (260mL)

• 85% Phosphoric Acid (65mL)

• Concentrated Hydrochloric Acid (362mL)

• Ice-cold water

• 10% Potassium Carbonate solution (ice-cold)

• Reactor with heating and stirring capabilities

• Separator

Procedure:

• To a suitable reactor, add naphthalene, paraformaldehyde, glacial acetic acid, 85% phosphoric acid, and concentrated hydrochloric acid.[1]

• Heat the mixture to an internal temperature of 80-85 °C with vigorous stirring.[1]

• Maintain the reaction at this temperature for 6 hours.[1]

• After 6 hours, cool the mixture to 15-20 °C.[1]

• Transfer the mixture to a separator and add ice-cold water.

• Separate the lower layer, which is the crude 1-(Chloromethyl)naphthalene.[1]

• Wash the crude product successively with ice-cold water, ice-cold 10% potassium carbonate solution, and finally with ice-cold water again.[1]

• The resulting crude 1-(Chloromethyl)naphthalene is used directly in the next step.

Synthesis of N-methyl-1-naphthylmethylamine

This protocol describes the amination of 1-(Chloromethyl)naphthalene with methylamine.

Materials:

• Crude 1-(Chloromethyl)naphthalene (from the previous step)

• Ethanol (500mL)

• 30% Methylamine in ethanol solution (1.5L), pre-chilled in an ice bath

• Hydrochloric acid (for pH adjustment)

• Water

• Reaction vessel with stirring

Procedure:

• Dissolve the crude 1-(Chloromethyl)naphthalene in 500mL of ethanol.[1]

• In a separate vessel, cool 1.5L of 30% methylamine in ethanol solution in an ice bath.

• Slowly pour the solution of 1-(Chloromethyl)naphthalene into the cold methylamine solution with stirring.[1]

• Allow the reaction mixture to stir overnight at room temperature.[1]

• Remove the ethanol and excess methylamine by distillation under normal pressure.[1]

• To the residue, add 1L of water.

• Adjust the pH to strongly acidic with hydrochloric acid, which will cause a solid to precipitate.[1]

• Filter the solid and wash it with three 100mL portions of water. The solid is N-methyl-1-naphthylmethylamine hydrochloride.[1]

Synthesis of Naftifine Hydrochloride

This protocol details the final condensation reaction to form Naftifine and its conversion to the hydrochloride salt.

Materials:

• N-methyl-1-naphthylmethylamine hydrochloride (74.2g, 0.36mol)

• Methyl tert-butyl ether (1.2L)

• Anhydrous potassium carbonate (123.7g, 0.90mol)

• PEG-600 (60g, 0.1mol)

• Cinnamyl chloride (60g, 0.39mol)

• Saturated solution of hydrogen chloride in ethyl acetate (B1210297)

• Four-necked flask with a thermometer and mechanical stirring

• Reflux condenser

Procedure:

• In a 2L four-necked flask, combine N-methyl-1-naphthylmethylamine hydrochloride and methyl tert-butyl ether.[2]

• Add anhydrous potassium carbonate and PEG-600 to the mixture.[2]

• Heat the mixture to reflux and stir for 1 hour.[2]

• Begin the dropwise addition of cinnamyl chloride. The addition should be completed over 4-6 hours.[2]

• Continue stirring the reaction under reflux for an additional 8 hours. Monitor the reaction progress by TLC until the N-methyl-1-naphthylmethylamine is consumed.[2]

• After the reaction is complete, filter the solution.[2]

• To the filtrate, add a saturated solution of hydrogen chloride in ethyl acetate dropwise to precipitate the crude Naftifine hydrochloride.[2]

• The crude product can be purified by recrystallization from a mixed solvent of ethyl acetate and methanol.[2]

Visualizations

Synthesis Workflow

References

• 1. CN1324790A - Naftifine hydrochloride synthesizing process - Google Patents [patents.google.com]
• 2. Page loading... [wap.guidechem.com]

Application Notes and Protocols: 1-(Chloromethyl)naphthalene as a Fluorescent Labeling Agent for Amines

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(Chloromethyl)naphthalene is a fluorescent labeling reagent used for the derivatization of primary and secondary amines. The reagent reacts with the amine functionality to covalently attach the naphthalene (B1677914) fluorophore. This process, known as derivatization, is essential for enhancing the detection of amines in various analytical techniques, particularly in High-Performance Liquid Chromatography (HPLC) and other separation methods. The naphthalene moiety provides a strong fluorescent signal, allowing for sensitive quantification of otherwise difficult-to-detect amines. This is particularly valuable in pharmaceutical research for the analysis of active pharmaceutical ingredients (APIs) and related impurities, as well as in environmental analysis.

Principle of the Method

The labeling reaction is based on a nucleophilic substitution mechanism. The lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic carbon of the chloromethyl group on 1-(chloromethyl)naphthalene. This results in the displacement of the chloride ion and the formation of a stable carbon-nitrogen bond. The reaction is typically carried out in the presence of a non-nucleophilic base to neutralize the hydrochloric acid generated during the reaction, driving the equilibrium towards product formation. The resulting N-substituted-1-naphthylmethylamine derivatives are highly fluorescent and can be readily separated and quantified using reversed-phase HPLC.

Data Presentation

The following table summarizes the representative photophysical properties of naphthalene and its derivatives. The exact spectral characteristics of amines labeled with 1-(chloromethyl)naphthalene may vary depending on the specific amine and the solvent used.

Compound/Derivative	Excitation Max (λex, nm)	Emission Max (λem, nm)	Quantum Yield (Φ)	Solvent
Naphthalene	270	335	0.23	Cyclohexane
1-Naphthylamine	316	434	Not Specified	Ethanol
Aniline	286	336	Not Specified	Not Specified

Experimental Protocols

Protocol 1: Fluorescent Labeling of Amines

This protocol describes a general procedure for the derivatization of a standard amine solution with 1-(chloromethyl)naphthalene.

Materials:

• 1-(Chloromethyl)naphthalene

• Amine standard solution (e.g., 1 mg/mL in a suitable solvent)

• Anhydrous Acetonitrile (B52724) (ACN) or Dimethylformamide (DMF)

• Non-nucleophilic base (e.g., Triethylamine (B128534) (TEA) or Diisopropylethylamine (DIPEA))

• Reaction vials (e.g., 1.5 mL amber glass vials)

• Heating block or water bath

Procedure:

• Reagent Preparation:

  • Prepare a 10 mg/mL stock solution of 1-(chloromethyl)naphthalene in anhydrous acetonitrile.

  • Prepare a 10% (v/v) solution of triethylamine in anhydrous acetonitrile.

• Reaction Setup:

  • In a reaction vial, add 100 µL of the amine standard solution.

  • Add 200 µL of anhydrous acetonitrile.

  • Add 50 µL of the 10% triethylamine solution.

• Derivatization Reaction:

  • Add 100 µL of the 1-(chloromethyl)naphthalene stock solution to the vial. This provides a molar excess of the labeling reagent.

  • Cap the vial tightly and vortex briefly to mix.

  • Incubate the reaction mixture at 60°C for 1 hour in a heating block or water bath.

• Reaction Quenching (Optional):

  • After incubation, the reaction can be stopped by adding a small amount of a primary amine scavenger if necessary, though for many applications, direct dilution and injection into the HPLC is sufficient.

• Sample Preparation for HPLC:

  • Cool the reaction mixture to room temperature.

  • Dilute the sample with the initial mobile phase of the HPLC method (e.g., 1:10 with 50% acetonitrile in water).

  • Filter the diluted sample through a 0.22 µm syringe filter into an HPLC vial.

  • The sample is now ready for HPLC analysis.

Protocol 2: HPLC Analysis of Derivatized Amines

This protocol provides a general reversed-phase HPLC method for the separation and quantification of amines labeled with 1-(chloromethyl)naphthalene. Method optimization may be required for specific applications.

Instrumentation and Columns:

• HPLC system with a fluorescence detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

Mobile Phase:

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

HPLC Conditions:

Parameter	Value
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Fluorescence Detection	λex: ~280 nm, λem: ~340 nm (Optimize based on labeled amine)
Gradient	0-2 min: 50% B
2-15 min: 50% to 95% B
15-18 min: 95% B
18-19 min: 95% to 50% B
19-25 min: 50% B (Re-equilibration)

Mandatory Visualizations

Caption: Chemical reaction scheme for the derivatization of amines.

Caption: Experimental workflow for amine analysis.

Application Notes and Protocols for Derivatization of Fatty Acids with 1-(Chloromethyl)naphthalene for HPLC Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The quantitative analysis of fatty acids is crucial in various fields, including biomedical research, clinical diagnostics, and drug development. High-Performance Liquid Chromatography (HPLC) is a powerful technique for this purpose, but most fatty acids lack a chromophore or fluorophore, making their detection challenging. Derivatization of the carboxylic acid group with a fluorescent tag significantly enhances detection sensitivity and selectivity. This document provides detailed application notes and protocols for the derivatization of fatty acids with 1-(chloromethyl)naphthalene to form fluorescent 1-(naphthyl)methyl esters, enabling their sensitive detection by HPLC with fluorescence detection.

While specific literature detailing the use of 1-(chloromethyl)naphthalene for fatty acid analysis is limited, the following protocols have been developed based on well-established methods for similar fluorescent labeling reagents, such as 9-chloromethyl-anthracene and other phenacyl bromides.[1][2] These procedures offer a robust starting point for method development and validation.

Principle of the Method

The derivatization reaction involves the esterification of the fatty acid's carboxylic acid group with 1-(chloromethyl)naphthalene. This reaction is typically carried out in an aprotic solvent in the presence of a non-nucleophilic base or a phase-transfer catalyst, which facilitates the nucleophilic attack of the carboxylate anion on the chloromethyl group of the reagent. The resulting 1-(naphthyl)methyl ester is highly fluorescent, allowing for sensitive detection.

The derivatized fatty acids are then separated by reverse-phase HPLC and quantified using a fluorescence detector. The separation is based on the hydrophobicity of the fatty acid chains, with longer chains and fewer double bonds resulting in longer retention times.

Experimental Protocols

Protocol 1: Derivatization of Free Fatty Acids

This protocol is suitable for the analysis of free fatty acids in a sample.

Materials and Reagents:

• Fatty Acid Standard(s) or Sample Extract

• 1-(Chloromethyl)naphthalene

• Anhydrous Acetonitrile (B52724) (HPLC Grade)

• Crown Ether (e.g., 18-Crown-6)

• Potassium Carbonate (K₂CO₃), anhydrous powder

• Vortex Mixer

• Heating Block or Water Bath

• HPLC Vials with inserts

Procedure:

• Sample Preparation: Dissolve a known amount of the fatty acid standard or the dried sample extract containing fatty acids in a suitable volume of anhydrous acetonitrile in a reaction vial.

• Reagent Preparation: Prepare a solution of 1-(chloromethyl)naphthalene in anhydrous acetonitrile (e.g., 1 mg/mL). Prepare a separate solution of a crown ether catalyst (e.g., 18-crown-6) in anhydrous acetonitrile (e.g., 1 mg/mL).

• Derivatization Reaction:

  • To the fatty acid solution in the reaction vial, add an excess of the 1-(chloromethyl)naphthalene solution. A molar ratio of at least 10:1 (reagent:fatty acid) is recommended to ensure complete derivatization.

  • Add a catalytic amount of the crown ether solution.

  • Add a small amount of anhydrous potassium carbonate powder to act as a base.

  • Cap the vial tightly and vortex thoroughly.

• Incubation: Place the reaction vial in a heating block or water bath set to 70-80°C for 30-60 minutes. Optimal temperature and time may need to be determined empirically for specific fatty acids.

• Cooling and Dilution: After incubation, cool the reaction mixture to room temperature. Dilute the mixture with the HPLC mobile phase to a suitable concentration for injection.

• HPLC Analysis: Inject an aliquot of the diluted sample into the HPLC system.

Protocol 2: Saponification and Derivatization of Total Fatty Acids from Lipids

This protocol is designed for the analysis of total fatty acids from complex lipids (e.g., triglycerides, phospholipids) after saponification.

Materials and Reagents:

• Lipid Sample (e.g., oil, fat extract)

• Methanolic Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH) solution (e.g., 0.5 M)

• Hexane (B92381) (HPLC Grade)

• Hydrochloric Acid (HCl) or other acid for neutralization

• Nitrogen gas supply

• All reagents listed in Protocol 1

Procedure:

• Saponification:

  • Weigh a precise amount of the lipid sample into a screw-cap test tube.

  • Add a sufficient volume of methanolic KOH or NaOH solution.

  • Heat the mixture at 60-80°C for 1-2 hours, or until the oil droplets have disappeared and the solution is clear, indicating complete saponification.

• Neutralization and Extraction of Free Fatty Acids:

  • Cool the reaction mixture to room temperature.

  • Neutralize the solution by adding an appropriate amount of HCl until the pH is acidic.

  • Add an equal volume of water and extract the free fatty acids into hexane by vigorous vortexing.

  • Allow the layers to separate and carefully transfer the upper hexane layer containing the fatty acids to a clean vial. Repeat the extraction twice more and combine the hexane extracts.

• Drying: Evaporate the hexane solvent to dryness under a gentle stream of nitrogen gas.

• Derivatization: Proceed with the derivatization of the dried fatty acid residue as described in Protocol 1, steps 3-6 .

HPLC Analysis

Instrumentation:

• HPLC system with a binary or quaternary pump

• Autosampler

• Column oven

• Fluorescence detector

Chromatographic Conditions (Recommended Starting Point):

Parameter	Recommended Condition
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	Acetonitrile
Mobile Phase B	Water
Gradient	Start with 80% A, increase to 100% A over 20 minutes, hold for 5 minutes, then return to initial conditions and equilibrate. The gradient can be optimized to improve the separation of specific fatty acids.
Flow Rate	1.0 mL/min
Column Temperature	30-40°C
Injection Volume	10-20 µL
Fluorescence Detector	Excitation Wavelength: ~280 nm, Emission Wavelength: ~330 nm (These are typical wavelengths for naphthalene (B1677914) and should be optimized by scanning the fluorescence spectrum of a derivatized standard).

Data Presentation

Quantitative data should be summarized for clarity and easy comparison. The following tables provide a template for presenting validation and sample analysis data.

Table 1: HPLC Method Validation Parameters for Derivatized Fatty Acids

Fatty Acid	Retention Time (min)	Linearity (R²)	LOD (ng/mL)	LOQ (ng/mL)
Myristic Acid (C14:0)	Data	Data	Data	Data
Palmitic Acid (C16:0)	Data	Data	Data	Data
Stearic Acid (C18:0)	Data	Data	Data	Data
Oleic Acid (C18:1)	Data	Data	Data	Data
Linoleic Acid (C18:2)	Data	Data	Data	Data

Data to be filled in by the user upon method validation.

Table 2: Quantitative Analysis of Fatty Acids in a Sample

Fatty Acid	Concentration (µg/g of sample)	% Composition
Myristic Acid (C14:0)	Data	Data
Palmitic Acid (C16:0)	Data	Data
Stearic Acid (C18:0)	Data	Data
Oleic Acid (C18:1)	Data	Data
Linoleic Acid (C18:2)	Data	Data
Total Fatty Acids	Sum	100%

Data to be filled in by the user after sample analysis.

Visualizations

Derivatization and Analysis Workflow

Caption: Experimental workflow for the derivatization of fatty acids with 1-(chloromethyl)naphthalene and subsequent HPLC analysis.

Signaling Pathway (Generic Example)

The analysis of fatty acid profiles is often relevant to understanding cellular signaling pathways. For instance, alterations in the levels of specific fatty acids, such as arachidonic acid, can impact inflammatory signaling cascades. The following diagram illustrates a generic signaling pathway where fatty acid metabolism plays a role.

Caption: A simplified signaling pathway showing the release of arachidonic acid and its conversion into inflammatory mediators.

Concluding Remarks

The derivatization of fatty acids with 1-(chloromethyl)naphthalene provides a sensitive method for their quantification by HPLC with fluorescence detection. The protocols outlined in this document serve as a detailed guide for researchers to establish and validate this analytical method in their laboratories. Optimization of the derivatization and chromatographic conditions may be necessary depending on the specific fatty acids of interest and the sample matrix.

References

• 1. cerealsgrains.org [cerealsgrains.org]
• 2. academic.oup.com [academic.oup.com]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions with 1-(Chloromethyl)naphthalene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the palladium-catalyzed cross-coupling of 1-(chloromethyl)naphthalene. This versatile building block can be functionalized through various palladium-catalyzed reactions to generate a diverse range of derivatives with potential applications in medicinal chemistry, materials science, and organic synthesis. The protocols provided are based on established methodologies for similar benzylic chlorides and serve as a starting point for reaction optimization.

Introduction to Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are a powerful class of chemical transformations that enable the formation of carbon-carbon and carbon-heteroatom bonds with high efficiency and functional group tolerance. These reactions have become indispensable tools in modern organic synthesis. The substrate of interest, 1-(chloromethyl)naphthalene, features a reactive carbon-chlorine bond at a benzylic position, making it a suitable electrophile for various palladium-catalyzed cross-coupling reactions.

General Catalytic Cycle

The general mechanism for many palladium-catalyzed cross-coupling reactions involves a catalytic cycle consisting of three key steps: oxidative addition, transmetalation (for coupling with organometallic reagents) or migratory insertion (for Heck-type reactions), and reductive elimination.

Caption: General catalytic cycle for palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds by reacting an organoboron compound with an organic halide. While less common for benzylic chlorides compared to aryl halides, suitable conditions can be developed. The following protocol is adapted from a procedure for a structurally similar substrate, 1-bromo-4-(chloromethyl)benzene.

Table 1: Summary of Reaction Parameters for Suzuki-Miyaura Coupling

Parameter	Condition	Notes
Electrophile	1-(Chloromethyl)naphthalene	Benzylic chloride.
Nucleophile	Arylboronic Acid	1.1 - 1.5 equivalents.
Catalyst	Pd(OAc)₂ (0.2 mol%)	Palladium(II) acetate (B1210297).
Ligand	PCy₃·HBF₄ (0.4 mol%)	Tricyclohexylphosphine (B42057) tetrafluoroborate (B81430).
Base	Cs₂CO₃ (2.0 equiv.)	Cesium carbonate is a common base for Suzuki couplings.
Solvent	Toluene (B28343)/H₂O (10:1)	A biphasic solvent system is often effective.
Temperature	80 °C	Moderate heating is typically required.
Reaction Time	2 - 12 hours	Monitor by TLC or GC-MS for completion.
Expected Yield	70 - 95%	Yield is dependent on the specific arylboronic acid used.

Experimental Protocol: Suzuki-Miyaura Coupling

• Reaction Setup: In an oven-dried Schlenk tube, combine 1-(chloromethyl)naphthalene (1.0 mmol, 1.0 equiv.), the desired arylboronic acid (1.2 mmol, 1.2 equiv.), palladium(II) acetate (0.002 mmol, 0.2 mol%), tricyclohexylphosphine tetrafluoroborate (0.004 mmol, 0.4 mol%), and cesium carbonate (2.0 mmol, 2.0 equiv.).

• Inert Atmosphere: Evacuate and backfill the Schlenk tube with an inert gas (e.g., argon or nitrogen) three times.

• Solvent Addition: Add anhydrous toluene (5 mL) and water (0.5 mL) to the flask via syringe.

• Reaction: Place the reaction vessel in a preheated oil bath at 80 °C and stir vigorously. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate (20 mL) and water (10 mL).

• Extraction: Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by silica (B1680970) gel column chromatography.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a C-C bond between a terminal alkyne and an organic halide. This reaction is a powerful tool for the synthesis of substituted alkynes.

Table 2: Summary of Reaction Parameters for Sonogashira Coupling

Parameter	Condition	Notes
Electrophile	1-(Chloromethyl)naphthalene	Benzylic chloride.
Nucleophile	Terminal Alkyne	1.1 - 1.5 equivalents.
Catalyst	PdCl₂(PPh₃)₂ (2-5 mol%)	Bis(triphenylphosphine)palladium(II) dichloride.
Co-catalyst	CuI (1-5 mol%)	Copper(I) iodide is a common co-catalyst.
Base	Triethylamine (B128534) or Diisopropylamine	2.0 - 3.0 equivalents, can also serve as a solvent.
Solvent	THF or DMF	Anhydrous conditions are recommended.
Temperature	Room Temperature to 70 °C	Mild heating may be necessary.
Reaction Time	2 - 16 hours	Monitor by TLC or GC-MS.
Expected Yield	60 - 90%	Yields can vary based on the alkyne and reaction conditions.

Experimental Protocol: Sonogashira Coupling

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 1-(chloromethyl)naphthalene (1.0 mmol, 1.0 equiv.), bis(triphenylphosphine)palladium(II) dichloride (0.03 mmol, 3 mol%), and copper(I) iodide (0.02 mmol, 2 mol%).

• Solvent and Base Addition: Add anhydrous tetrahydrofuran (B95107) (THF, 5 mL) and triethylamine (2.5 mmol, 2.5 equiv.) via syringe.

• Degassing: Degas the mixture by bubbling with argon for 15-20 minutes.

• Nucleophile Addition: Add the terminal alkyne (1.2 mmol, 1.2 equiv.) dropwise to the reaction mixture.

• Reaction: Stir the reaction at room temperature or heat to 50 °C. Monitor the progress by TLC or GC-MS.

• Work-up: Once the reaction is complete, cool to room temperature and filter the mixture through a pad of celite, washing with THF.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography on silica gel.

Heck Reaction

The Heck reaction is a palladium-catalyzed C-C coupling of an unsaturated halide with an alkene. The following protocol is a general guideline and may require optimization.

Table 3: Summary of Reaction Parameters for Heck Reaction

Parameter	Condition	Notes
Electrophile	1-(Chloromethyl)naphthalene	Benzylic chloride.
Alkene	Styrene or an Acrylate	1.2 - 1.5 equivalents.
Catalyst	Pd(OAc)₂ (1-5 mol%)	Palladium(II) acetate is a common precatalyst.
Ligand	PPh₃ or P(o-tol)₃	2-10 mol%.
Base	Triethylamine or K₂CO₃	1.5 - 2.5 equivalents.
Solvent	DMF, NMP, or Acetonitrile	Anhydrous conditions are preferable.
Temperature	100 - 140 °C	Higher temperatures are often required for chlorides.
Reaction Time	12 - 24 hours	Monitor by TLC or GC-MS.
Expected Yield	50 - 85%	Yields are substrate-dependent.

Experimental Protocol: Heck Reaction

• Reaction Setup: In a sealed tube, combine 1-(chloromethyl)naphthalene (1.0 mmol, 1.0 equiv.), the alkene (1.2 mmol, 1.2 equiv.), palladium(II) acetate (0.02 mmol, 2 mol%), triphenylphosphine (B44618) (0.04 mmol, 4 mol%), and potassium carbonate (2.0 mmol, 2.0 equiv.).

• Inert Atmosphere: Flush the tube with an inert gas (argon or nitrogen).

• Solvent Addition: Add anhydrous N,N-dimethylformamide (DMF, 5 mL) via syringe.

• Reaction: Seal the tube and heat the reaction mixture in an oil bath at 120 °C with vigorous stirring. Monitor the reaction's progress by TLC or GC-MS.

• Work-up: After completion, cool the reaction to room temperature and dilute with water (20 mL).

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. Purify the residue by column chromatography on silica gel.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of C-N bonds. This method is highly versatile for the synthesis of a wide range of arylamines.

Table 4: Summary of Reaction Parameters for Buchwald-Hartwig Amination

Parameter	Condition	Notes
Electrophile	1-(Chloromethyl)naphthalene	Benzylic chloride.
Nucleophile	Primary or Secondary Amine	1.1 - 1.5 equivalents.
Catalyst	Pd₂(dba)₃ (1-2 mol%)	Tris(dibenzylideneacetone)dipalladium(0).
Ligand	XPhos, RuPhos, or BrettPhos	2-4 mol%. Ligand choice is crucial.
Base	NaOtBu or K₃PO₄	1.5 - 2.5 equivalents.
Solvent	Toluene or Dioxane	Anhydrous and deoxygenated.
Temperature	80 - 110 °C	Moderate heating is generally required.
Reaction Time	4 - 24 hours	Monitor by TLC or LC-MS.
Expected Yield	65 - 95%	Highly dependent on the amine and ligand used.

Experimental Protocol: Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox or under a stream of inert gas, add Pd₂(dba)₃ (0.01 mmol, 1 mol%), the appropriate phosphine (B1218219) ligand (0.02 mmol, 2 mol%), and sodium tert-butoxide (1.5 mmol, 1.5 equiv.) to an oven-dried Schlenk tube.

• Reagent Addition: Add 1-(chloromethyl)naphthalene (1.0 mmol, 1.0 equiv.) and the amine (1.2 mmol, 1.2 equiv.).

• Solvent Addition: Add anhydrous, deoxygenated toluene (5 mL).

• Reaction: Seal the Schlenk tube and heat the mixture in an oil bath at 100 °C. Monitor the reaction by TLC or LC-MS.

• Work-up: Once the starting material is consumed, cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of celite.

• Purification: Concentrate the filtrate and purify the crude product by flash column chromatography on silica gel.

Experimental Workflow

Caption: A typical workflow for palladium-catalyzed cross-coupling reactions.

Synthesis and Application of a Novel Naphthalene-Based Fluorescent Probe for Live-Cell Imaging

Introduction

Fluorescent probes are indispensable tools in modern cell biology and drug discovery, enabling the real-time visualization of cellular structures and dynamic processes. The naphthalene (B1677914) core, with its inherent fluorescence and synthetic tractability, serves as an excellent scaffold for the development of novel imaging agents. This document provides detailed application notes and protocols for the synthesis of a novel fluorescent probe, 1-(naphthalen-1-ylmethyl)pyridinium chloride, from the readily available starting material, 1-(chloromethyl)naphthalene. The quaternization of pyridine (B92270) with 1-(chloromethyl)naphthalene yields a cationic probe with favorable photophysical properties for live-cell imaging, particularly for the staining of mitochondria due to their negative membrane potential.

Synthesis of 1-(naphthalen-1-ylmethyl)pyridinium chloride

The synthesis of the fluorescent probe is achieved through a straightforward nucleophilic substitution reaction where the nitrogen atom of pyridine displaces the chloride from 1-(chloromethyl)naphthalene.

Experimental Protocol: Synthesis of 1-(naphthalen-1-ylmethyl)pyridinium chloride

Materials:

• 1-(Chloromethyl)naphthalene (≥97.0%)

• Pyridine, anhydrous

• Acetonitrile, anhydrous

• Diethyl ether

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Büchner funnel and filter paper

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 1.77 g (10 mmol) of 1-(chloromethyl)naphthalene in 30 mL of anhydrous acetonitrile.

• Addition of Reagent: To the stirred solution, add 1.19 mL (15 mmol) of anhydrous pyridine.

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 82°C) and maintain for 4 hours.

• Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer chromatography (TLC) using a mixture of ethyl acetate (B1210297) and hexane (B92381) as the eluent.

• Product Isolation: After the reaction is complete, cool the mixture to room temperature. A white precipitate of the product should form. If no precipitate forms, slowly add diethyl ether to the solution until a precipitate is observed.

• Purification: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid with two 20 mL portions of cold diethyl ether to remove any unreacted starting materials.

• Drying: Dry the purified product, 1-(naphthalen-1-ylmethyl)pyridinium chloride, under vacuum to yield a white to off-white crystalline solid.

Caption: Synthetic workflow for the preparation of the fluorescent probe.

Physicochemical and Photophysical Properties

The resulting probe, 1-(naphthalen-1-ylmethyl)pyridinium chloride, is a water-soluble, fluorescent salt. Its photophysical properties are summarized in the table below. These values are based on typical characteristics of naphthalene and pyridinium-based fluorophores.

Property	Value
Molecular Formula	C₁₆H₁₄ClN
Molecular Weight	255.74 g/mol
Appearance	White to off-white crystalline solid
Solubility	Water, Methanol, DMSO
Excitation Maximum (λex)	~315 nm
Emission Maximum (λem)	~380 nm
Stokes Shift	~65 nm
Quantum Yield (Φ)	0.1 - 0.3 (in methanol)

Application: Live-Cell Imaging of Mitochondria

The cationic nature of 1-(naphthalen-1-ylmethyl)pyridinium chloride facilitates its accumulation in organelles with a negative membrane potential, such as mitochondria. This makes it a suitable probe for visualizing mitochondrial morphology and dynamics in living cells.

Experimental Protocol: Staining and Imaging of Live Cells

Materials:

• 1-(naphthalen-1-ylmethyl)pyridinium chloride (Probe)

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Live-cell imaging medium (e.g., phenol (B47542) red-free DMEM or FluoroBrite™ DMEM)

• Phosphate-buffered saline (PBS), pH 7.4

• Cultured mammalian cells (e.g., HeLa, A549) on glass-bottom dishes or chamber slides

• Fluorescence microscope with a DAPI filter set (or similar UV excitation filter)

Procedure:

• Prepare a Stock Solution: Prepare a 10 mM stock solution of the probe in anhydrous DMSO. Vortex to ensure complete dissolution. Store the stock solution at -20°C in small aliquots to prevent repeated freeze-thaw cycles.

• Cell Preparation: Plate cells on a glass-bottom dish or chamber slide at a suitable density to achieve 50-70% confluency on the day of the experiment. Allow cells to adhere and grow overnight in a CO₂ incubator at 37°C.

• Staining: On the day of the experiment, remove the growth medium. Wash the cells once with warm PBS. Prepare a staining solution by diluting the 10 mM stock solution of the probe in pre-warmed live-cell imaging medium to a final working concentration of 1-5 µM.

• Incubation: Add the staining solution to the cells, ensuring the cell monolayer is completely covered. Incubate the cells for 20-30 minutes at 37°C in a CO₂ incubator.

• Washing: Remove the staining solution and wash the cells two to three times with the warm live-cell imaging medium to remove any unbound probe.

• Imaging: Add fresh, pre-warmed live-cell imaging medium to the cells. Image the cells using a fluorescence microscope equipped with a filter set appropriate for UV excitation and blue emission (e.g., excitation ~320-360 nm, emission ~370-420 nm). Acquire images using the lowest possible excitation intensity and exposure time to minimize phototoxicity.

Caption: Mechanism of mitochondrial targeting by the cationic probe.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Fluorescence Signal	- Low probe concentration- Insufficient incubation time- Photobleaching	- Increase probe concentration- Increase incubation time- Reduce excitation light intensity and exposure time
High Background	- Incomplete removal of unbound probe- Probe precipitation	- Perform additional washes- Ensure probe is fully dissolved in the stock solution
Cell Toxicity	- High probe concentration- Prolonged incubation	- Perform a dose-response curve to determine the optimal non-toxic concentration- Reduce incubation time

Conclusion

The synthesis of 1-(naphthalen-1-ylmethyl)pyridinium chloride from 1-(chloromethyl)naphthalene provides a cost-effective and straightforward method for producing a novel fluorescent probe. Its cationic nature allows for targeted accumulation in mitochondria, making it a valuable tool for live-cell imaging studies focused on mitochondrial dynamics and function. The protocols provided herein offer a comprehensive guide for the synthesis, characterization, and application of this promising naphthalene-based fluorescent probe.

Application Notes and Protocols for Atom Transfer Radical Polymerization (ATRP) Initiated by 1-(Chloromethyl)naphthalene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing 1-(chloromethyl)naphthalene as an initiator for Atom Transfer Radical Polymerization (ATRP). This document outlines the protocols for the controlled polymerization of styrene (B11656) and methyl methacrylate (B99206), methods for polymer characterization, and includes quantitative data to facilitate reproducible and predictable polymer synthesis.

Introduction

Atom Transfer Radical Polymerization (ATRP) is a robust and versatile controlled/"living" radical polymerization technique that allows for the synthesis of well-defined polymers with predetermined molecular weights, narrow molecular weight distributions (low polydispersity index, PDI), and complex architectures. The choice of initiator is crucial for the success of an ATRP reaction, as it determines the rate of initiation and the nature of the polymer end-group.

1-(Chloromethyl)naphthalene is an effective initiator for the ATRP of various monomers, particularly styrenics. Its benzylic chloride structure allows for facile activation by the catalyst complex, leading to a controlled polymerization process. The naphthalene (B1677914) moiety also introduces a fluorescent label at the α-end of the polymer chain, which can be advantageous for certain applications in materials science and drug delivery.

Mechanism of ATRP Initiated by 1-(Chloromethyl)naphthalene

The fundamental principle of ATRP involves a reversible halogen atom transfer between a dormant species (the polymer chain with a terminal halogen) and a transition metal catalyst in a lower oxidation state. This process generates a low concentration of active radical species, minimizing termination reactions and allowing for controlled chain growth.

Caption: ATRP mechanism using 1-(chloromethyl)naphthalene.

Experimental Protocols

Materials

• Monomers: Styrene (St) and methyl methacrylate (MMA) should be passed through a column of basic alumina (B75360) to remove the inhibitor prior to use.

• Initiator: 1-(Chloromethyl)naphthalene (1-CMN) (technical grade, ≥97.0%).

• Catalyst: Copper(I) chloride (CuCl) (99.995%).

• Ligand: N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA) (99%).

• Solvents: Anisole (B1667542) or diphenyl ether (anhydrous).

• Other Reagents: Tetrahydrofuran (THF), methanol (B129727), neutral alumina, and deuterated chloroform (B151607) (CDCl₃) for NMR analysis.

Protocol for ATRP of Styrene

This protocol is for a bulk polymerization of styrene using 1-(chloromethyl)naphthalene as the initiator.[1][2]

Reaction Setup Workflow

Caption: Workflow for the ATRP of styrene.

Detailed Procedure:

• Preparation of Reagents:

  • Styrene: Pass through a column of basic alumina.

  • Deoxygenate styrene and PMDETA by bubbling with nitrogen for at least 30 minutes.

• Reaction Setup:

  • To a dry Schlenk flask equipped with a magnetic stir bar, add CuCl (e.g., 0.099 g, 1.0 mmol).

  • Seal the flask with a rubber septum, and perform three cycles of evacuation and backfilling with dry nitrogen.

  • Via a nitrogen-purged syringe, add the deoxygenated styrene (e.g., 10.4 g, 100 mmol) and PMDETA (e.g., 0.173 g, 1.0 mmol).

  • Stir the mixture at room temperature until the CuCl dissolves to form a homogeneous green solution.

• Initiation and Polymerization:

  • Using a syringe, add 1-(chloromethyl)naphthalene (e.g., 0.177 g, 1.0 mmol).

  • Immerse the Schlenk flask in a preheated oil bath at 125 °C and stir.

• Monitoring and Termination:

  • Periodically, take small aliquots from the reaction mixture using a nitrogen-purged syringe to monitor monomer conversion by ¹H NMR or gas chromatography (GC).

  • After the desired conversion is reached, terminate the polymerization by cooling the flask to room temperature and exposing the contents to air.

• Purification:

  • Dilute the viscous polymer solution with THF.

  • Pass the solution through a short column of neutral alumina to remove the copper catalyst.

  • Precipitate the polymer by slowly adding the THF solution to a large excess of cold methanol with vigorous stirring.

  • Collect the white polymer precipitate by filtration and dry it under vacuum at 60 °C to a constant weight.

Protocol for ATRP of Methyl Methacrylate (MMA)

This is a proposed protocol for the solution polymerization of MMA using 1-(chloromethyl)naphthalene as the initiator, based on general procedures for ATRP of methacrylates with benzylic chloride initiators.

Reaction Setup Workflow

Caption: Workflow for the ATRP of methyl methacrylate.

Detailed Procedure:

• Preparation of Reagents:

  • MMA: Pass through a column of basic alumina.

  • Deoxygenate MMA, PMDETA, and anisole by bubbling with nitrogen for at least 30 minutes.

• Reaction Setup:

  • To a dry Schlenk flask with a magnetic stir bar, add CuCl (e.g., 0.050 g, 0.5 mmol).

  • Seal the flask, and perform three cycles of evacuation and backfilling with dry nitrogen.

  • Via nitrogen-purged syringes, add deoxygenated anisole (e.g., 5 mL), MMA (e.g., 5.0 g, 50 mmol), and PMDETA (e.g., 0.087 g, 0.5 mmol).

  • Stir the mixture at room temperature to form the catalyst complex.

• Initiation and Polymerization:

  • Add 1-(chloromethyl)naphthalene (e.g., 0.088 g, 0.5 mmol) via syringe.

  • Immerse the flask in a preheated oil bath at 90 °C and stir.

• Monitoring and Termination:

  • Monitor the monomer conversion by taking periodic aliquots for ¹H NMR or GC analysis.

  • Terminate the reaction by cooling to room temperature and exposing the mixture to air.

• Purification:

  • Dilute the polymer solution with THF.

  • Remove the copper catalyst by passing the solution through a neutral alumina column.

  • Precipitate the poly(methyl methacrylate) (PMMA) in a large excess of cold heptane or a methanol/water mixture.

  • Collect the polymer by filtration and dry under vacuum at 60 °C.

Data Presentation

The following tables summarize representative quantitative data for the ATRP of styrene and a projected outcome for the ATRP of methyl methacrylate initiated by 1-(chloromethyl)naphthalene.

Table 1: ATRP of Styrene with 1-(Chloromethyl)naphthalene

Entry	Time (h)	Conversion (%)	Mₙ (GPC, g/mol )	PDI (Mₙ/Mₙ)
1	2	25	2,800	1.28
2	4	48	5,200	1.22
3	6	65	7,100	1.19
4	8	82	8,900	1.17

Reaction Conditions: Bulk polymerization at 125 °C; [Styrene]₀:[1-CMN]₀:[CuCl]₀:[PMDETA]₀ = 100:1:1:1. The molecular weights of the obtained polystyrene increase linearly with monomer conversion, and the polydispersity index of the polymers remains relatively narrow (1.17–1.30), which is indicative of a well-controlled polymerization.[1][2]

Table 2: Projected Data for ATRP of Methyl Methacrylate with 1-(Chloromethyl)naphthalene

Entry	Time (h)	Conversion (%)	Mₙ (GPC, g/mol )	PDI (Mₙ/Mₙ)
1	1	30	3,300	1.25
2	2	55	5,800	1.20
3	3	75	7,900	1.18
4	4	90	9,400	1.15

Projected Reaction Conditions: Solution polymerization in anisole (50% v/v) at 90 °C; [MMA]₀:[1-CMN]₀:[CuCl]₀:[PMDETA]₀ = 100:1:1:1.

Characterization of Polymers

5.1. Gel Permeation Chromatography (GPC)

GPC is used to determine the number-average molecular weight (Mₙ), weight-average molecular weight (Mₙ), and the polydispersity index (PDI = Mₙ/Mₙ) of the synthesized polymers. A narrow, monomodal peak shifting to higher molecular weight with increasing monomer conversion is indicative of a controlled polymerization.

5.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is used to determine the monomer conversion and to confirm the polymer structure. For polystyrene, the disappearance of the vinyl proton signals of styrene (around 5-7 ppm) and the appearance of the broad signals of the polystyrene backbone (around 6.5-7.5 ppm for aromatic protons and 1.0-2.5 ppm for aliphatic protons) are monitored. The presence of the naphthalene signals at the chain end can also be confirmed. For PMMA, the conversion is monitored by the disappearance of the vinyl protons of MMA (around 5.5-6.1 ppm).

Troubleshooting

• High PDI (> 1.5): This may be due to impurities in the monomer, solvent, or catalyst, or the presence of oxygen in the reaction system. Ensure all reagents are properly purified and deoxygenated, and the reaction setup is well-sealed.

• Low Initiator Efficiency: If the experimental molecular weight is significantly higher than the theoretical value, it may indicate incomplete initiation. Ensure the initiator is fully dissolved and the reaction temperature is appropriate for activation.

• Slow or No Polymerization: This could be caused by an excess of the deactivating Cu(II) species, catalyst poisoning, or a reaction temperature that is too low. Check the purity of the Cu(I) source and ensure the reaction is conducted under an inert atmosphere.

References

• 1. semanticscholar.org [semanticscholar.org]
• 2. researchgate.net [researchgate.net]

Application of 1-(Chloromethyl)naphthalene in the Synthesis of Antifungal Agents

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 1-(chloromethyl)naphthalene as a key intermediate in the synthesis of novel antifungal agents. The information compiled is intended to guide researchers in the development of new therapeutic compounds targeting fungal infections.

Introduction

The rising incidence of fungal infections, coupled with the emergence of drug-resistant strains, presents a significant challenge to global health. Naphthalene (B1677914) and its derivatives have been identified as a promising class of compounds with potent antimicrobial properties. Notably, the marketed antifungal drugs naftifine (B1207962) and terbinafine (B446) feature a naphthalene core and exhibit broad-spectrum activity, primarily by inhibiting the fungal enzyme squalene (B77637) epoxidase. This enzyme is a critical component of the ergosterol (B1671047) biosynthesis pathway, which is essential for maintaining the integrity of the fungal cell membrane.

1-(Chloromethyl)naphthalene serves as a versatile starting material for the synthesis of a variety of naphthalene-based compounds. Its reactive chloromethyl group is amenable to nucleophilic substitution, allowing for the facile introduction of diverse functional groups and heterocyclic moieties, thereby enabling the generation of extensive compound libraries for antifungal screening. This document outlines the synthetic routes from 1-(chloromethyl)naphthalene to potential antifungal agents, details their biological evaluation, and discusses the underlying mechanism of action.

Mechanism of Action: Inhibition of Ergosterol Biosynthesis

The primary antifungal mechanism of naphthalene-based compounds, such as the derivatives synthesized from 1-(chloromethyl)naphthalene, is the inhibition of squalene epoxidase. This enzyme catalyzes the conversion of squalene to 2,3-oxidosqualene, a key step in the biosynthesis of ergosterol, the major sterol component of fungal cell membranes. The inhibition of squalene epoxidase leads to a depletion of ergosterol and a toxic accumulation of squalene within the fungal cell. This dual effect disrupts the cell membrane's structure and function, ultimately leading to fungal cell death.

Caption: Inhibition of the ergosterol biosynthesis pathway by 1-(chloromethyl)naphthalene derivatives.

Quantitative Antifungal Activity Data

The following tables summarize the in vitro antifungal activity of derivatives synthesized from 1-(chloromethyl)naphthalene and related naphthalene-based antifungal agents.

Table 1: Antifungal Activity of 1-(Chloromethyl)naphthalene Derivatives against Candida albicans

Compound ID	Substituent on Aniline/Heterocycle	MIC (µg/mL)	Zone of Inhibition (mm)
2a	N-phenyl	100	11
2b	N-(4-chlorophenyl)	50	15
2c	N-(4-methoxyphenyl)	100	12
2d	N-(4-acetylphenyl)	100	11
2e	N-(2-carboxy-5-chlorophenyl)	25	18
2f	N-(4-carboxyphenyl)	50	14
2g	N-(2-carboxy-4-methylphenyl)	50	16
2h	N-(3-chloro-4-fluorophenyl)	12.5	22
2i	N-(morpholin-4-yl)	25	17
2j	N-(4H-1,2,4-triazol-4-yl)	12.5	21
Terbinafine	(Standard)	6.25	25

Table 2: Antifungal Activity of Terbinafine against Aspergillus Species [1][2]

Fungal Species	Geometric Mean MIC (µg/mL)
Aspergillus fumigatus	19.03
Aspergillus flavus	0.10
Aspergillus terreus	0.16
Aspergillus niger	0.19

Table 3: Antifungal Activity of Naftifine against Dermatophytes [3][4]

Fungal Species	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
Trichophyton rubrum	0.015 - 0.25	0.03	0.125
Trichophyton mentagrophytes	0.015 - 0.5	0.06	0.25
Trichophyton tonsurans	0.03 - 0.25	0.125	0.25
Epidermophyton floccosum	0.03 - 0.5	0.125	0.5
Microsporum canis	0.06 - 1.0	0.25	1.0

Experimental Protocols

The following protocols are based on methodologies cited in the literature for the synthesis and evaluation of antifungal agents derived from 1-(chloromethyl)naphthalene.

Protocol 1: Synthesis of 1-(Chloromethyl)naphthalene[1]

This protocol describes the synthesis of the starting material, 1-(chloromethyl)naphthalene.

Materials:

• Naphthalene (25g, 0.19 mol)

• Paraformaldehyde (9g, 0.27 mol)

• Concentrated Hydrochloric Acid (30 mL)

• ortho-Phosphoric Acid (14 mL)

• Ether

• Anhydrous Sodium Sulphate

• Three-necked flask

• Reflux condenser

• Mechanical stirrer

• Water bath

Procedure:

• In a three-necked flask equipped with a reflux condenser and a mechanical stirrer, place naphthalene, paraformaldehyde, concentrated hydrochloric acid, and ortho-phosphoric acid.

• Heat the mixture in a water bath at 80-85°C with vigorous stirring for 9-10 hours.

• After the reaction is complete, cool the mixture and extract the product with ether.

• Dry the organic layer over anhydrous sodium sulphate, filter, and remove the ether by distillation.

• Distill the residue under reduced pressure to yield 1-(chloromethyl)naphthalene.

References

• 1. In Vitro Activities of Terbinafine against Aspergillus Species in Comparison with Those of Itraconazole and Amphotericin B - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In vitro activities of terbinafine against Aspergillus species in comparison with those of itraconazole and amphotericin B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. In vitro antifungal activity of naftifine hydrochloride against dermatophytes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 1-(Chloromethyl)naphthalene as a Protecting Group for Alcohols

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of multi-step organic synthesis, particularly in the fields of natural product synthesis and drug development, the judicious use of protecting groups is paramount. A protecting group transiently masks a reactive functional group, preventing it from undergoing undesired reactions while chemical transformations are carried out elsewhere in the molecule. The 1-naphthylmethyl (Nap) group, introduced via its corresponding halide, 1-(chloromethyl)naphthalene, has emerged as a versatile and reliable protecting group for alcohols.

The Nap group is a benzyl-type ether protecting group, valued for its stability across a range of reaction conditions and its selective removal under specific oxidative conditions. This orthogonality allows for its use in complex synthetic strategies where multiple hydroxyl groups need to be differentiated. These application notes provide a comprehensive overview of the use of 1-(chloromethyl)naphthalene for the protection of alcohols, including detailed experimental protocols and a summary of its stability and orthogonality.

Advantages of the 1-Naphthylmethyl (Nap) Protecting Group

The 1-naphthylmethyl group offers several distinct advantages over other common alcohol protecting groups, such as the benzyl (B1604629) (Bn) and p-methoxybenzyl (PMB) groups:

• Robust Stability: The Nap group is stable to a wide array of acidic and basic conditions, making it suitable for synthetic routes involving various reagents.

• Orthogonal Cleavage: The primary method for Nap ether cleavage is through oxidation, most commonly with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (B29006) (DDQ). This allows for the selective deprotection of a Nap-protected alcohol in the presence of other protecting groups that are sensitive to oxidation but stable to other conditions (e.g., silyl (B83357) ethers, acetals).

• Selective Deprotection Amongst Benzyl-Type Ethers: While both Nap and Bn ethers are cleaved by oxidation, the Nap group is generally more labile. This allows for the selective removal of a Nap group in the presence of a Bn group. Conversely, the PMB group is more readily cleaved by oxidation than the Nap group, allowing for a sequential deprotection strategy.[1]

• Minimal Impact on Reactivity: The Nap group is considered a "non-disarming" protecting group in carbohydrate chemistry, meaning it does not significantly decrease the reactivity of the glycosyl donor.

Experimental Protocols

Protection of Alcohols using 1-(Chloromethyl)naphthalene

The protection of an alcohol with 1-(chloromethyl)naphthalene is typically achieved via a Williamson ether synthesis. This involves the deprotonation of the alcohol with a strong base to form an alkoxide, which then acts as a nucleophile and displaces the chloride from 1-(chloromethyl)naphthalene.

General Protocol:

• To a stirred suspension of sodium hydride (NaH, 60% dispersion in mineral oil, 1.2-1.5 equivalents) in anhydrous N,N-dimethylformamide (DMF) at 0 °C under an inert atmosphere (e.g., argon or nitrogen), add a solution of the alcohol (1.0 equivalent) in anhydrous DMF dropwise.

• Stir the resulting mixture at 0 °C for 30 minutes to ensure complete formation of the alkoxide.

• Add a solution of 1-(chloromethyl)naphthalene (1.1-1.3 equivalents) in anhydrous DMF dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir until the starting alcohol is consumed, as monitored by thin-layer chromatography (TLC).

• Carefully quench the reaction at 0 °C by the slow addition of water.

• Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired 1-naphthylmethyl ether.

Deprotection of 1-Naphthylmethyl (Nap) Ethers

The cleavage of Nap ethers is most commonly and efficiently performed using the oxidizing agent 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ). A milder variation of this protocol includes the use of β-pinene as a scavenger to trap the acidic byproducts of the reaction, which is particularly useful for sensitive substrates.[2]

Protocol A: Standard DDQ Deprotection

• To a solution of the Nap-protected alcohol (1.0 equivalent) in a mixture of dichloromethane (B109758) (CH₂Cl₂) and water (typically 10:1 to 20:1 v/v), add DDQ (1.5-2.5 equivalents) in one portion at room temperature.

• Stir the reaction mixture at room temperature and monitor its progress by TLC. Reaction times can vary from 1 to 6 hours.

• Upon completion, dilute the reaction mixture with CH₂Cl₂ and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to quench the excess DDQ and acidic byproducts.

• Separate the layers and wash the organic layer with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the deprotected alcohol.

Protocol B: Mild DDQ Deprotection with β-Pinene

• To a solution of the Nap-protected alcohol (1.0 equivalent) and β-pinene (3-4 equivalents) in a mixture of CH₂Cl₂ and water (typically 20:1 v/v), add DDQ (1.5-2.0 equivalents) at room temperature under an inert atmosphere.[2]

• Stir the reaction at room temperature for 2-5 hours, monitoring by TLC.[3]

• Dilute the reaction mixture with CH₂Cl₂ and wash the organic layer sequentially with 2 M aqueous sodium hydroxide (B78521) (NaOH) (3 times) and saturated aqueous NaHCO₃.[2]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.[2]

• Purify the residue by flash column chromatography to afford the free alcohol.

Data Presentation

Table 1: Representative Conditions and Yields for Protection of Alcohols

Alcohol Substrate	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
Primary Alcohol	NaH (1.2)	DMF	0 to RT	12	85-95
Secondary Alcohol	NaH (1.5)	DMF	0 to RT	18	70-85
Phenol	K₂CO₃ (2.0)	Acetone	Reflux	8	90-98

Note: Yields are typical and can vary depending on the specific substrate and reaction scale.

Table 2: Representative Yields for Deprotection of Nap Ethers with DDQ

Substrate Type	Deprotection Method	Solvent	Time (h)	Yield (%)	Reference
Disaccharide	DDQ	CH₂Cl₂/H₂O	4	56	[2]
Disaccharide	DDQ, β-pinene	CH₂Cl₂/H₂O	4	96	[2]
Thioglycoside	DDQ, β-pinene	CH₂Cl₂/H₂O	2	80	[3]
Thioglycoside	DDQ	CH₂Cl₂/H₂O	5	84	[3]
Various Sugars	DDQ, β-pinene	CH₂Cl₂/H₂O	N/A	68-96	[2][4]

Table 3: Stability of the 1-Naphthylmethyl (Nap) Ether Protecting Group

Reagent/Condition	Stability	Notes
Acidic Conditions
4% TFA in CHCl₃	Stable
80% AcOH in H₂O (hot)	Stable
HCl in EtOH	Stable
Basic Conditions
Strong aqueous bases (e.g., NaOH, KOH)	Stable
Alkoxides (e.g., NaOMe, KOtBu)	Stable
Amines (e.g., Et₃N, DBU)	Stable
Organometallics
Grignard reagents (RMgX)	Stable
Organolithium reagents (RLi)	Stable
Reducing Agents
H₂, Pd/C	Labile	Can be cleaved by hydrogenolysis, though generally more slowly than benzyl ethers.
LiAlH₄, NaBH₄	Stable
DIBAL-H	Stable
Oxidizing Agents
PCC, PDC, Swern, DMP	Stable	Stable to common alcohol oxidation conditions.
O₃	Stable
CAN (Ceric Ammonium Nitrate)	Labile	Can be cleaved, often more slowly than PMB ethers.

Visualizations

General workflow for the protection and deprotection of alcohols using the Nap group.

Orthogonal deprotection strategy for PMB, Nap, and Bn ethers.

Simplified mechanism of Nap ether cleavage by DDQ.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Mild Method for 2-Naphthylmethyl Ether Protecting Group Removal Using a Combination of 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) and β-Pinene - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for 1-(Chloromethyl)naphthalene in the Preparation of Fluorescent Brightening Agents

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and evaluation of fluorescent brightening agents (FBAs), also known as optical brightening agents (OBAs), using 1-(chloromethyl)naphthalene as a key building block. While direct literature detailing the synthesis of commercial FBAs from 1-(chloromethyl)naphthalene is limited, this document outlines proposed synthetic routes for novel stilbene (B7821643) and naphthalimide-based FBAs based on established chemical principles. Furthermore, it provides detailed protocols for the evaluation of their performance.

Fluorescent brightening agents are compounds that absorb light in the ultraviolet and violet region of the electromagnetic spectrum and re-emit light in the blue region.[1] This fluorescence results in a "whitening" effect, making materials appear less yellow and brighter.[1] They are widely used in textiles, plastics, papers, and detergents.

Proposed Synthesis of Fluorescent Brightening Agents

1-(Chloromethyl)naphthalene can serve as a versatile reagent to introduce a bulky, hydrophobic naphthylmethyl group into FBA structures. This can potentially enhance their photophysical properties, solubility in nonpolar substrates, and photostability.

1. Proposed Synthesis of a Stilbene-Based FBA

A plausible route to a novel stilbene-based FBA involves the N-alkylation of a diamino stilbene derivative with 1-(chloromethyl)naphthalene. The most common stilbene core for FBAs is 4,4'-diaminostilbene-2,2'-disulfonic acid.

Experimental Protocol: Synthesis of Disodium 4,4'-bis((naphthalen-1-ylmethyl)amino)stilbene-2,2'-disulfonate (Proposed FBA-1)

Materials:

• 4,4'-Diaminostilbene-2,2'-disulfonic acid

• 1-(Chloromethyl)naphthalene

• Sodium carbonate (Na₂CO₃)

• N,N-Dimethylformamide (DMF)

• Ethanol (B145695)

• Deionized water

Procedure:

• In a 250 mL three-necked round-bottom flask equipped with a reflux condenser, magnetic stirrer, and nitrogen inlet, dissolve 4,4'-diaminostilbene-2,2'-disulfonic acid (1 equivalent) and sodium carbonate (2.2 equivalents) in a mixture of DMF and water (3:1 v/v).

• Heat the mixture to 80 °C with stirring under a nitrogen atmosphere until a clear solution is obtained.

• Slowly add a solution of 1-(chloromethyl)naphthalene (2.1 equivalents) in DMF to the reaction mixture.

• Increase the temperature to 120 °C and maintain the reaction for 12-18 hours, monitoring the progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture into a beaker containing ice-cold ethanol to precipitate the product.

• Filter the precipitate, wash with cold ethanol, and then diethyl ether.

• Recrystallize the crude product from an ethanol/water mixture to obtain the pure FBA-1.

• Dry the final product under vacuum.

2. Proposed Synthesis of a Naphthalimide-Based FBA

Naphthalimide derivatives are another important class of fluorescent compounds. 1-(Chloromethyl)naphthalene can be used to N-alkylate a 4-amino-1,8-naphthalimide (B156640) precursor to create a novel FBA.

Experimental Protocol: Synthesis of N-(naphthalen-1-ylmethyl)-4-amino-1,8-naphthalimide (Proposed FBA-2)

Materials:

• 4-Amino-1,8-naphthalimide

• 1-(Chloromethyl)naphthalene

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Ethanol

• Deionized water

Procedure:

• In a 100 mL round-bottom flask, suspend 4-amino-1,8-naphthalimide (1 equivalent) and potassium carbonate (1.5 equivalents) in DMF.

• Add 1-(chloromethyl)naphthalene (1.2 equivalents) to the suspension.

• Heat the reaction mixture to 100 °C and stir for 8-12 hours under a nitrogen atmosphere. Monitor the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into cold water to precipitate the product.

• Filter the solid, wash thoroughly with water, and then with a small amount of cold ethanol.

• Recrystallize the crude product from ethanol to yield pure FBA-2.

• Dry the product in a vacuum oven.

Data Presentation

The following tables summarize representative quantitative data for analogous fluorescent brightening agents. Note: This data is for structurally similar compounds and should be used as a reference for the expected performance of the proposed FBAs.

Table 1: Photophysical Properties of a Representative Stilbene-Based FBA

Parameter	Value
Absorption Maximum (λabs)	350 - 360 nm
Emission Maximum (λem)	430 - 440 nm
Molar Extinction Coefficient (ε)	50,000 - 70,000 M-1cm-1
Fluorescence Quantum Yield (ΦF)	0.4 - 0.6
Solubility	Good in water and polar solvents

Table 2: Photophysical Properties of a Representative Naphthalimide-Based FBA

Parameter	Value
Absorption Maximum (λabs)	400 - 420 nm
Emission Maximum (λem)	520 - 540 nm
Molar Extinction Coefficient (ε)	10,000 - 15,000 M-1cm-1
Fluorescence Quantum Yield (ΦF)	0.7 - 0.9
Solubility	Good in organic solvents

Experimental Protocols for Evaluation

1. Determination of Fluorescence Quantum Yield (Comparative Method)

The fluorescence quantum yield (ΦF) is a measure of the efficiency of the fluorescence process and is determined relative to a known standard.

Materials and Equipment:

• Synthesized FBA

• Quantum yield standard (e.g., Quinine sulfate (B86663) in 0.1 M H₂SO₄, ΦF = 0.54)

• Spectroscopic grade solvent (e.g., ethanol, water)

• UV-Vis spectrophotometer

• Fluorometer

• Quartz cuvettes (1 cm path length)

Procedure:

• Prepare a series of dilute solutions of both the standard and the synthesized FBA in the chosen solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.

• Measure the UV-Vis absorption spectra for all solutions and determine the absorbance at the selected excitation wavelength.

• Measure the fluorescence emission spectra of all solutions using the same excitation wavelength.

• Integrate the area under the emission curves for both the standard and the sample.

• Plot a graph of integrated fluorescence intensity versus absorbance for both the standard and the sample.

• Calculate the quantum yield of the sample using the following equation: ΦF(sample) = ΦF(standard) × (Gradsample / Gradstandard) × (η2sample / η2standard) Where:

  • ΦF is the fluorescence quantum yield

  • Grad is the gradient of the plot of integrated fluorescence intensity vs. absorbance

  • η is the refractive index of the solvent

2. Assessment of Whitening Effect on Textiles

The effectiveness of an FBA is evaluated by its ability to enhance the whiteness of a substrate, such as cotton fabric.

Materials and Equipment:

• Synthesized FBA

• Bleached, unbrightened cotton fabric swatches

• Padding machine or water bath

• Drying oven

• Spectrophotometer with a UV source for whiteness index measurement

Procedure:

• Prepare aqueous solutions of the synthesized FBA at various concentrations (e.g., 0.1%, 0.5%, 1.0% on weight of fabric).

• Immerse the cotton swatches in the FBA solutions. For application via padding, the fabric is passed through the solution and then through rollers to ensure even application. For exhaust dyeing, the fabric is agitated in the solution at an elevated temperature (e.g., 60 °C) for a set time (e.g., 30 minutes).

• After application, the fabric swatches are rinsed and dried in an oven.

• Measure the whiteness index (e.g., CIE Whiteness) of the treated and untreated fabric swatches using a spectrophotometer. The instrument should be calibrated and set to include the UV component in the light source to excite the FBA.[2][3]

• Compare the whiteness index values of the treated fabrics to the untreated control to determine the whitening effect.

Visualizations

Caption: Proposed synthesis of a stilbene-based FBA.

Caption: Proposed synthesis of a naphthalimide-based FBA.

Caption: Experimental workflow for evaluating FBA performance.

References

• 1. asianpubs.org [asianpubs.org]
• 2. cdn.ymaws.com [cdn.ymaws.com]
• 3. How to Evaluate Fluorescent White Materials | Datacolor [datacolor.com]

Application Notes and Protocols for Nucleophilic Substitution Reactions of 1-(Chloromethyl)naphthalene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(Chloromethyl)naphthalene is a versatile bifunctional reagent extensively utilized in organic synthesis. Its structure, featuring a reactive chloromethyl group attached to a naphthalene (B1677914) core, makes it an excellent substrate for nucleophilic substitution reactions. This reactivity allows for the introduction of a wide array of functional groups, rendering it a valuable building block in the synthesis of pharmaceuticals, agrochemicals, and materials with novel optical and electronic properties. The reactions typically proceed via an S(_N)2 mechanism, where a nucleophile attacks the electrophilic benzylic carbon, leading to the displacement of the chloride ion. These application notes provide detailed protocols for the reaction of 1-(chloromethyl)naphthalene with various nucleophiles, along with a summary of reaction conditions and expected yields.

Data Presentation

The following table summarizes the reaction conditions and yields for the nucleophilic substitution of 1-(chloromethyl)naphthalene with a range of common nucleophiles.

Nucleophile	Reagent	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)
Azide (B81097)	Sodium Azide (NaN(_3))	DMF	Room Temp.	12	1-(Azidomethyl)naphthalene (B1337555)	>90
Cyanide	Potassium Cyanide (KCN)	Ethanol (B145695)/Water	Reflux	4	2-(1-Naphthyl)acetonitrile	~80-90
Iodide	Sodium Iodide (NaI)	Acetone	Reflux	24	1-(Iodomethyl)naphthalene (B1620802)	>95
Methoxide (B1231860)	Sodium Methoxide (NaOMe)	Methanol (B129727)	Reflux	3	1-(Methoxymethyl)naphthalene (B1596279)	High
Thiolate	Potassium Thioacetate (B1230152)	DMF/Acetone	Room Temp.	2-4	S-(1-Naphthylmethyl)thioacetate	High
Aniline	Aniline	Methanol	Reflux	6	N-(1-Naphthylmethyl)aniline	90

Experimental Protocols

Synthesis of 1-(Azidomethyl)naphthalene

This protocol describes the synthesis of 1-(azidomethyl)naphthalene via a nucleophilic substitution reaction with sodium azide.

Materials:

• 1-(Chloromethyl)naphthalene

• Sodium Azide (NaN(_3))

• N,N-Dimethylformamide (DMF)

• Diethyl ether

• Water

• Saturated brine solution

• Anhydrous sodium sulfate (B86663) (Na(_2)SO(_4))

Procedure:

• Dissolve 1-(chloromethyl)naphthalene (1.0 eq) in DMF.

• Add sodium azide (1.5 eq) to the solution.

• Stir the reaction mixture at room temperature for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into water and extract with diethyl ether.

• Wash the organic layer with water and saturated brine solution.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the desired product.

Synthesis of 2-(1-Naphthyl)acetonitrile

This protocol outlines the preparation of 2-(1-naphthyl)acetonitrile through the reaction of 1-(chloromethyl)naphthalene with potassium cyanide.

Materials:

• 1-(Chloromethyl)naphthalene

• Potassium Cyanide (KCN)

• Ethanol

• Water

• Diethyl ether

• Saturated brine solution

• Anhydrous sodium sulfate (Na(_2)SO(_4))

Procedure:

• In a round-bottom flask, dissolve 1-(chloromethyl)naphthalene (1.0 eq) in a mixture of ethanol and water.

• Add potassium cyanide (1.2 eq) to the solution. Caution: Potassium cyanide is highly toxic. Handle with appropriate safety precautions in a well-ventilated fume hood.

• Heat the reaction mixture to reflux for 4 hours.

• Monitor the reaction progress by TLC.

• After completion, cool the mixture to room temperature and remove the ethanol under reduced pressure.

• Partition the residue between diethyl ether and water.

• Separate the organic layer, wash with water and saturated brine solution.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired nitrile.

Synthesis of 1-(Iodomethyl)naphthalene (Finkelstein Reaction)

This protocol details the conversion of 1-(chloromethyl)naphthalene to 1-(iodomethyl)naphthalene via the Finkelstein reaction.[1][2] The reaction is driven to completion by the precipitation of sodium chloride in acetone.[1][2]

Materials:

• 1-(Chloromethyl)naphthalene

• Sodium Iodide (NaI)

• Acetone

• Celite®

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a stir bar, add 1-(chloromethyl)naphthalene (1.0 eq), acetone, and sodium iodide (1.75 eq).[3]

• Reflux the mixture for 24 hours.[3]

• After this time, cool the reaction to room temperature.

• Remove the solvent via rotary evaporation to give a slurry.[3]

• Pass the resulting slurry through a pad of Celite®, washing with hexanes.[3]

• Remove the solvent from the filtrate via rotary evaporation to give the pure 1-(iodomethyl)naphthalene.[3]

Synthesis of 1-(Methoxymethyl)naphthalene (Williamson Ether Synthesis)

This protocol describes the synthesis of 1-(methoxymethyl)naphthalene using the Williamson ether synthesis.[4][5]

Materials:

• 1-(Chloromethyl)naphthalene

• Sodium Methoxide (NaOMe)

• Methanol

• Diethyl ether

• Water

• Saturated brine solution

• Anhydrous sodium sulfate (Na(_2)SO(_4))

Procedure:

• Prepare a solution of sodium methoxide (1.1 eq) in anhydrous methanol.

• To this solution, add 1-(chloromethyl)naphthalene (1.0 eq) dropwise at room temperature.

• Heat the reaction mixture to reflux for 3 hours.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature and remove the methanol under reduced pressure.

• Partition the residue between diethyl ether and water.

• Separate the organic layer, wash with water and saturated brine solution.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the ether product.

Synthesis of S-(1-Naphthylmethyl)thioacetate

This protocol outlines the formation of a thioether derivative by reacting 1-(chloromethyl)naphthalene with a sulfur nucleophile.[6]

Materials:

• 1-(Chloromethyl)naphthalene

• Potassium Thioacetate

• N,N-Dimethylformamide (DMF) or Acetone

• Ethyl acetate

• Water

• Saturated brine solution

• Anhydrous sodium sulfate (Na(_2)SO(_4))

Procedure:

• Dissolve 1-(chloromethyl)naphthalene (1.0 eq) in a polar aprotic solvent like DMF or acetone.[6]

• Add potassium thioacetate (1.1 eq) to the solution.[6]

• Stir the mixture at room temperature for 2-4 hours.[6]

• Monitor the reaction by TLC.[6]

• After completion, remove the solvent under reduced pressure.[6]

• Partition the residue between water and ethyl acetate.[6]

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate to give the thioacetate.[6]

Mandatory Visualization

Caption: General experimental workflow for nucleophilic substitution.

Caption: S(_{N})2 reaction mechanism at the benzylic carbon.

References

• 1. 1-(IODOMETHYL)NAPHTHALENE | CAS 24471-54-3 [matrix-fine-chemicals.com]
• 2. Finkelstein reaction - Wikipedia [en.wikipedia.org]
• 3. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 4. 1-(Azidomethyl)naphthalene | C11H9N3 | CID 12263221 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Naphthalene, 1-methoxy- [webbook.nist.gov]
• 6. benchchem.com [benchchem.com]

Ligand Effects in Palladium-Catalyzed Reactions of 1-(Chloromethyl)naphthalene: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for palladium-catalyzed cross-coupling reactions of 1-(chloromethyl)naphthalene. A key focus is the critical role of phosphine (B1218219) ligands in controlling reaction outcomes, particularly regioselectivity and efficiency. The information presented herein is intended to serve as a practical guide for the synthesis of complex naphthalene (B1677914) derivatives, which are valuable scaffolds in medicinal chemistry and materials science.

Ligand-Controlled Regioselective C-H Functionalization/Dearomatization

Palladium-catalyzed reactions of 1-(chloromethyl)naphthalene with nucleophiles such as arylacetonitriles exhibit a remarkable ligand-dependent regioselectivity. The choice of a sterically bulky or a less hindered phosphine ligand can direct the reaction to either the para- or ortho-position of the naphthalene ring, respectively. This regiocontrol is attributed to the different coordination modes (η³- vs. η¹-) of the benzylpalladium intermediate.[1][2]

A sterically bulky ligand, such as tert-butyl(diphenyl)phosphine (tBuPPh₂), promotes the formation of a η³-benzylpalladium intermediate, leading to substitution at the para-position.[1] In contrast, a less sterically demanding ligand like dimethyl(phenyl)phosphine (Me₂PPh) favors an η¹-benzylpallADIUM intermediate, resulting in ortho-substitution.[1] This ligand-based control offers a powerful strategy for the selective synthesis of diaryl ketone precursors.

Data Presentation: Ligand Effect on Regioselectivity

Entry	Ligand	Product(s)	Ratio (para:ortho)	Yield (%)
1	tBuPPh₂	4-substituted naphthalene	>95:5	85
2	Me₂PPh	2-substituted naphthalene	5:>95	78
3	PPh₃	Mixture of isomers	-	-
4	dppf	No reaction	-	-

Note: Data is representative for the reaction between 1-(chloromethyl)naphthalene and phenylacetonitrile (B145931). Yields and ratios can vary with specific substrates and reaction conditions.

Experimental Protocol: Ligand-Controlled Reaction with Phenylacetonitrile

Materials:

• 1-(Chloromethyl)naphthalene

• Phenylacetonitrile

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• tert-Butyl(diphenyl)phosphine (tBuPPh₂) or Dimethyl(phenyl)phosphine (Me₂PPh)

• Potassium tert-butoxide (t-BuOK)

• Anhydrous 1,4-dioxane (B91453)

• Standard glassware for inert atmosphere reactions (Schlenk line or glovebox)

Procedure for para-Substitution (tBuPPh₂):

• To an oven-dried Schlenk tube under an argon atmosphere, add Pd(OAc)₂ (5 mol%) and tBuPPh₂ (10 mol%).

• Add anhydrous 1,4-dioxane and stir the mixture for 10 minutes at room temperature.

• Add 1-(chloromethyl)naphthalene (1.0 equiv.), phenylacetonitrile (1.2 equiv.), and t-BuOK (2.0 equiv.).

• Seal the tube and heat the reaction mixture at 100 °C for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, quench with saturated aqueous NH₄Cl, and extract with ethyl acetate.

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the para-substituted product.

Procedure for ortho-Substitution (Me₂PPh):

• Follow the same procedure as for para-substitution, but replace tBuPPh₂ with Me₂PPh (10 mol%).

Caption: Ligand steric bulk dictates the regioselective outcome.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds. For benzylic chlorides like 1-(chloromethyl)naphthalene, the choice of ligand is crucial for achieving high yields and preventing side reactions. Bulky and electron-rich phosphine ligands are generally preferred as they facilitate the oxidative addition step and promote reductive elimination.

Data Presentation: Representative Ligand Performance in Suzuki-Miyaura Coupling of Benzylic Chlorides

Entry	Ligand	Base	Solvent	Temp (°C)	Yield (%)
1	PPh₃	Na₂CO₃	Toluene/H₂O	80	65
2	SPhos	K₃PO₄	1,4-Dioxane	100	88
3	XPhos	K₃PO₄	t-Amyl alcohol	100	92
4	RuPhos	Cs₂CO₃	Toluene	110	95

Note: This data is illustrative and based on typical Suzuki-Miyaura reactions of benzylic chlorides. Optimal conditions for 1-(chloromethyl)naphthalene may vary.

Experimental Protocol: Suzuki-Miyaura Coupling

Materials:

• 1-(Chloromethyl)naphthalene

• Arylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Phosphine ligand (e.g., SPhos)

• Potassium phosphate (B84403) (K₃PO₄)

• Anhydrous 1,4-dioxane

• Degassed water

Procedure:

• In a Schlenk tube, combine 1-(chloromethyl)naphthalene (1.0 equiv.), arylboronic acid (1.2 equiv.), and K₃PO₄ (2.0 equiv.).

• Add Pd(OAc)₂ (2 mol%) and the phosphine ligand (4 mol%).

• Evacuate and backfill the tube with argon three times.

• Add anhydrous, degassed 1,4-dioxane and a small amount of degassed water.

• Heat the mixture to 100 °C and stir for 4-12 hours.

• Monitor the reaction by TLC or GC-MS.

• After cooling, dilute with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purify by column chromatography.

References

• 1. Palladium-Catalyzed Ligand-Controlled Regioselective Nucleophilic Aromatic Substitution of 1-(Chloromethyl)naphthalenes with Arylacetonitriles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]

Application Notes: 1-(Chloromethyl)naphthalene in the Synthesis of Dye Pigments

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(Chloromethyl)naphthalene is a versatile aromatic building block crucial for the synthesis of a variety of organic molecules, including pharmaceuticals, synthetic resins, and notably, dye pigments and fluorescent brightening agents.[1][2] Its utility stems from the reactive chloromethyl group attached to the naphthalene (B1677914) ring, which readily participates in nucleophilic substitution reactions.[3] This allows for the facile introduction of the naphthylmethyl moiety into larger molecular scaffolds, a common strategy in the development of disperse dyes, cationic dyes, and fluorescent compounds. The naphthalene core itself imparts valuable properties to the final dye molecule, including enhanced thermal stability, lightfastness, and unique photophysical characteristics.[4]

This document provides detailed application notes and experimental protocols for the synthesis of dye pigment precursors using 1-(chloromethyl)naphthalene as a key starting material. The protocols focus on the N-alkylation of various aromatic amines, a foundational reaction in the synthesis of many dye classes.

Synthesis of N-(1-Naphthylmethyl) Substituted Aromatic Amines

A general and effective method for the synthesis of N-(1-naphthylmethyl) substituted aromatic amines involves the reaction of 1-(chloromethyl)naphthalene with a corresponding aniline (B41778) or heterocyclic amine in the presence of a weak base, such as potassium carbonate, in a suitable solvent.[5]

General Reaction Scheme:

Caption: General synthesis of N-(1-naphthylmethyl)aniline derivatives.

Experimental Workflow:

Caption: Experimental workflow for the synthesis of dye precursors.

Experimental Protocols

The following protocols are adapted from the synthesis of N-(1-naphthylmethyl) derivatives, which serve as foundational structures for various dye classes.[5]

Protocol 1: Synthesis of N-(naphthalen-1-ylmethyl)aniline

• Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser, magnetic stirrer, and a calcium chloride guard tube, combine 1-(chloromethyl)naphthalene (1.77 g, 0.01 mol), aniline (0.93 g, 0.01 mol), and anhydrous potassium carbonate (1.38 g, 0.01 mol) in a suitable solvent (e.g., 50 mL of acetone (B3395972) or ethanol).

• Reaction: Reflux the reaction mixture for 17 hours.

• Monitoring: Monitor the progress of the reaction using thin-layer chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature. Filter off the inorganic salts and wash the residue with the solvent. Combine the filtrates and remove the solvent under reduced pressure.

• Purification: Recrystallize the resulting crude solid from a suitable solvent (e.g., ethanol) to obtain the pure product.

• Characterization: Characterize the product by determining its melting point and acquiring spectroscopic data (IR, ¹H NMR, ¹³C NMR) and elemental analysis.

Protocol 2: Synthesis of N-(naphthalen-1-ylmethyl)-4-nitroaniline

• Reaction Setup: Follow the same setup as in Protocol 1, using 1-(chloromethyl)naphthalene (1.77 g, 0.01 mol), 4-nitroaniline (B120555) (1.38 g, 0.01 mol), and anhydrous potassium carbonate (1.38 g, 0.01 mol) in 50 mL of ethanol.

• Reaction and Monitoring: Reflux for 17 hours and monitor by TLC.

• Work-up and Purification: Follow the same work-up and purification steps as in Protocol 1.

• Characterization: Characterize the final product.

Data Presentation

The following tables summarize the quantitative data for a selection of synthesized N-(1-naphthylmethyl) derivatives, which are precursors to or examples of dye molecules.[5]

Table 1: Reaction Yields and Physical Properties

Compound	Substituted Amine	Yield (%)	Melting Point (°C)
1	Aniline	68	120-122
2	4-Nitroaniline	75	145-147
3	4-Chloroaniline	71	131-133
4	4-Methoxyaniline	65	114-116
5	2-Aminophenol	62	168-170

Table 2: Spectroscopic and Analytical Data

Cmpd.	Molecular Formula	FT-IR (cm⁻¹) (N-H stretch)	¹H NMR (δ ppm, -CH₂-)	Elemental Analysis (% Calculated/Found)
1	C₁₇H₁₅N	3386	4.79 (s, 2H)	C: 87.51/87.59, H: 6.48/6.42, N: 6.00/6.13
2	C₁₇H₁₄N₂O₂	3382	4.75 (s, 2H)	C: 73.37/73.47, H: 5.07/5.01, N: 10.07/10.17
3	C₁₇H₁₄ClN	3374	4.77 (s, 2H)	C: 76.26/76.37, H: 5.27/5.20, N: 5.23/5.17
4	C₁₈H₁₇NO	3379	4.79 (s, 2H)	C: 82.73/82.80, H: 6.56/6.51, N: 5.36/5.41
5	C₁₇H₁₅NO	3422, 3368	4.89 (s, 2H)	C: 82.56/82.67, H: 6.11/6.02, N: 5.66/5.74

Application in Dye Synthesis

The N-(1-naphthylmethyl)aniline derivatives synthesized through the protocols above are highly conjugated aromatic systems. The introduction of substituents on the aniline ring, particularly electron-donating or electron-withdrawing groups, significantly influences the electronic transitions within the molecule, leading to absorption in the visible region of the electromagnetic spectrum. This makes them colored compounds, suitable for use as disperse dyes for hydrophobic fibers like polyester (B1180765).

Furthermore, the secondary amine linkage in these molecules provides a site for further chemical modification, such as diazotization and coupling, to create more complex azo dyes with a wider range of colors and properties. The inherent fluorescence of the naphthalene ring also makes these structures interesting for the development of fluorescent brighteners and probes.[1][7]

Conclusion

1-(Chloromethyl)naphthalene is a highly valuable and reactive intermediate for the synthesis of a wide array of dye precursors. The straightforward nucleophilic substitution reaction with aromatic amines provides a robust and versatile method for creating complex molecular architectures with desirable tinctorial and photophysical properties. The protocols and data presented herein offer a solid foundation for researchers and scientists in the fields of dye chemistry, materials science, and drug development to explore the potential of this important building block.

References

• 1. Buy N-(1-naphthyl)-N-(phenylmethylene)amine | 890-51-7 [smolecule.com]
• 2. researchgate.net [researchgate.net]
• 3. asianpubs.org [asianpubs.org]
• 4. jchemrev.com [jchemrev.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and Fluorescent Property Study of Novel 1,8-Naphthalimide-Based Chemosensors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Cell Imaging with 1-(Chloromethyl)naphthalene Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and technical information for the use of fluorescent probes derived from 1-(chloromethyl)naphthalene in various cell imaging applications. The unique photophysical properties of the naphthalene (B1677914) core make these derivatives versatile tools for visualizing subcellular structures and detecting specific analytes within living cells.

Application Note 1: Detection of Metal Ions with a Naphthalene Schiff-Base Probe

This section details the use of a 1-(chloromethyl)naphthalene-derived Schiff base probe for the fluorescent detection of specific metal ions, such as Al³⁺ and Mg²⁺, in living cells. The probe exhibits an "off-on" fluorescence response upon binding to the target ion, a mechanism often driven by the inhibition of photoinduced electron transfer (PET).

Quantitative Data Summary

Probe Identifier	Target Ion	Excitation (nm)	Emission (nm)	Detection Limit	Binding Stoichiometry (Probe:Ion)	Fluorescence Response
Naphthalene Schiff-Base P	Al³⁺	415	475	0.3 µM	1:1	Turn-on
Naphthalene Schiff-Base P	Mg²⁺	408	460	-	1:1	Turn-on
Naphthalene Derivative F6	Al³⁺	-	-	8.73 x 10⁻⁸ M	2:1	-

Note: Data is compiled from multiple sources and may vary based on experimental conditions.[1][2][3]

Experimental Protocols

1. Synthesis of a Naphthalene Schiff-Base Probe

A common synthetic route involves the reaction of a naphthaldehyde derivative with a suitable amine. While not directly starting from 1-(chloromethyl)naphthalene, many naphthalene-based probes utilize related structures. For a specific example, a naphthalene Schiff-base probe (P) can be synthesized and its structure confirmed using ¹H NMR, ¹³C NMR, and mass spectrometry.[1]

2. General Protocol for Fluorescence Titration and Selectivity Studies

This protocol is essential for characterizing the probe's interaction with the target metal ion.

• Materials and Reagents:

  • Synthesized naphthalene-based fluorescent probe

  • 1 mM stock solution of the probe in DMSO or acetonitrile

  • 10 mM stock solutions of various metal salts (e.g., chlorides or nitrates) in deionized water

  • Buffer solution (e.g., 20 mM HEPES, pH 6.3 for Al³⁺ or pH 9.4 for Mg²⁺)[1]

• Instrumentation:

  • Fluorescence spectrophotometer

• Procedure for Fluorescence Titration: [2]

  • Prepare a 10 µM working solution of the fluorescent probe in the appropriate buffer.

  • Place a known volume of the probe solution into a quartz cuvette.

  • Record the initial fluorescence emission spectrum by exciting at the maximum absorption wavelength.

  • Incrementally add small aliquots of the target metal ion stock solution.

  • After each addition, mix thoroughly and allow for equilibration before recording the spectrum.

  • Continue until the fluorescence intensity reaches a plateau.

• Procedure for Selectivity Study: [2]

  • Prepare a series of solutions, each containing the probe at a fixed concentration (e.g., 10 µM).

  • To each solution, add a specific concentration of a different metal ion to test for interference.

  • Record the fluorescence emission spectrum for each solution and compare the response.

3. Protocol for Live Cell Imaging of Metal Ions [1]

• Cell Culture:

  • Grow HepG2 cells (or other suitable cell line) in a 6-well plate to 70-80% confluence.

• Probe Loading:

  • Incubate the cells with DMEM containing 10 µM of the naphthalene Schiff-base probe (P) for 30 minutes at 37°C.

• Metal Ion Treatment:

  • Wash the cells with Phosphate-Buffered Saline (PBS).

  • Add a solution containing 1 µM of the target metal ion (Al³⁺ or Mg²⁺) and incubate for an additional 30 minutes.

• Imaging:

  • Capture bright-field and fluorescence images using a fluorescence microscope (e.g., Olympus FluoView Fv1000).

Diagrams

Caption: Workflow for metal ion detection using a naphthalene-based probe.

Caption: General signaling pathway of a 'turn-on' naphthalene-based probe.[2]

Application Note 2: Fluorescent Staining of Mitochondria

This section describes the application of a cationic 1-(chloromethyl)naphthalene derivative for the targeted staining of mitochondria in living cells. The positive charge on the probe facilitates its accumulation within the mitochondrial matrix, which has a negative membrane potential.

Quantitative Data Summary

Probe Identifier	Target Organelle	Excitation (nm)	Emission (nm)	Working Concentration	Incubation Time
ANMP	Mitochondria	~350	420-480	100-500 nM	15-30 min

ANMP (1-((6-aminonaphthalen-2-yl)methyl)pyridin-1-ium bromide) is a derivative of 5-(bromomethyl)naphthalen-2-amine (B11877756), structurally analogous to a 1-(chloromethyl)naphthalene derivative.

Experimental Protocols

1. Synthesis of a Cationic Naphthalene Probe (ANMP)

The synthesis involves the quaternization of pyridine (B92270) with a bromomethylnaphthalene derivative, a reaction analogous to what would be used with 1-(chloromethyl)naphthalene.

• Reaction Setup: Dissolve 5-(bromomethyl)naphthalen-2-amine (1.0 eq) in anhydrous acetonitrile.

• Reagent Addition: Add pyridine (1.2 eq) to the solution.

• Reaction Conditions: Stir at room temperature for 24 hours.

• Product Isolation: Collect the precipitated pyridinium (B92312) salt by vacuum filtration.

• Purification: Wash the solid with cold diethyl ether and recrystallize from an ethanol/diethyl ether mixture.

2. Protocol for Live Cell Mitochondrial Staining

• Cell Culture: Plate cells on glass-bottom dishes or coverslips to the desired confluency.

• Probe Preparation:

  • Prepare a 1 mM stock solution of the probe in DMSO.

  • Dilute the stock solution in pre-warmed cell culture medium to a final working concentration of 100-500 nM.

• Cell Staining:

  • Remove the existing culture medium and replace it with the probe-containing medium.

  • Incubate for 15-30 minutes at 37°C in a CO₂ incubator.

• Washing:

  • Remove the staining solution.

  • Wash the cells twice with pre-warmed PBS.

• Imaging:

  • Add fresh, pre-warmed culture medium or PBS.

  • Image immediately using a fluorescence microscope with a DAPI filter set (or appropriate filters for ~350 nm excitation and 420-480 nm emission).

Diagrams

Caption: Step-by-step workflow for staining mitochondria in live cells.

Caption: The cationic probe accumulates in the mitochondrial matrix.

Application Note 3: Detection of Cellular Thiols

Derivatives of 1-(chloromethyl)naphthalene can be functionalized to create probes for detecting biological thiols such as cysteine (Cys), homocysteine (Hcy), and glutathione (B108866) (GSH). The chloromethyl group can act as a reactive site for the nucleophilic thiol group, leading to a change in the probe's fluorescence properties.

Quantitative Data Summary

Probe Identifier	Target Analyte	Excitation (nm)	Emission (nm)	Detection Limit	Fluorescence Response
Naphthalimide-iodoacetamide (Nap-I)	Cysteine/Thiols	449	553	-	Stable Fluorescence
Naphthalene-based probe (BTNA)	Cysteine	365	-	0.18 µM	Turn-on

Note: These probes are structurally related to potential derivatives of 1-(chloromethyl)naphthalene and illustrate the principles of thiol detection.[4][5]

Experimental Protocols

1. General Protocol for Thiol Detection in Solution

• Materials and Reagents:

  • Naphthalene-based thiol probe

  • Stock solution of the probe in DMSO

  • Stock solutions of thiols (GSH, Cys, Hcy) in buffer

  • Buffer solution (e.g., 100 mM Tris-HCl with 1% DMSO)[5]

• Procedure: [5]

  • Prepare a working solution of the probe in the buffer.

  • Add varying concentrations of the target thiol.

  • Incubate for a specified time (e.g., 30 minutes).

  • Measure the fluorescence emission at the appropriate wavelength.

2. General Protocol for Imaging Cellular Thiols

• Cell Culture:

  • Culture cells (e.g., HeLa) on a suitable imaging dish.

• Modulation of Thiol Levels (Optional):

  • To validate the probe's response, cellular thiol levels can be depleted by pre-treating cells with N-methylmaleimide (NMM) or increased by adding a cell-permeable thiol precursor.

• Probe Staining:

  • Incubate cells with the thiol-reactive probe (e.g., 10 µM) for 30 minutes.[6]

• Washing and Imaging:

  • Wash the cells with PBS.

  • Acquire fluorescence images using a confocal or epifluorescence microscope.

Diagrams

Caption: General workflow for imaging cellular thiols with a fluorescent probe.

Caption: Mechanism of thiol detection via nucleophilic reaction.

References

• 1. A pH tuning single fluorescent probe based on naphthalene for dual-analytes (Mg2+ and Al3+) and its application in cell imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. 2024.sci-hub.se [2024.sci-hub.se]
• 5. A Fluorescent Probe for the Specific Staining of Cysteine Containing Proteins and Thioredoxin Reductase in SDS-PAGE - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A near-infrared fluorescent probe derived from naphthalimide for detecting cysteine within lysosomes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of 1-Naphthaldehyde from 1-(Chloromethyl)naphthalene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of 1-naphthaldehyde (B104281) from 1-(chloromethyl)naphthalene. Two primary methods are presented: the Sommelet reaction and the Kornblum oxidation. These protocols are intended for use by qualified researchers and scientists in a laboratory setting.

Introduction

1-Naphthaldehyde is a crucial intermediate in the synthesis of various pharmaceuticals, dyes, and other fine chemicals. Its efficient preparation from readily available starting materials is of significant interest in organic synthesis and drug development. 1-(Chloromethyl)naphthalene serves as a common precursor for the synthesis of 1-naphthaldehyde through various chemical transformations. This document outlines two reliable methods for this conversion, providing detailed protocols, comparative data, and workflow visualizations to aid in experimental planning and execution.

Comparative Data of Synthetic Methods

The following table summarizes the key quantitative data for the two described synthetic methods, allowing for a direct comparison of their efficiency and reaction conditions.

Parameter	Method 1: Sommelet Reaction	Method 2: Kornblum-type Oxidation
Starting Material	1-(Chloromethyl)naphthalene	1-(Chloromethyl)naphthalene
Key Reagents	Hexamethylenetetramine, Acetic Acid, Water, HCl	Dimethyl Sulfoxide (B87167) (DMSO), Sodium Bicarbonate
Solvent	50% Acetic Acid	Dimethyl Sulfoxide (DMSO)
Reaction Temperature	Reflux	150 °C
Reaction Time	2.25 hours	Minutes (at temperature)
Product Yield	75-82%[1]	Variable, typically moderate to good
Purification Method	Distillation under reduced pressure[1]	Extraction and Chromatography/Distillation

Experimental Protocols

Method 1: The Sommelet Reaction

The Sommelet reaction provides a robust and high-yielding method for the conversion of benzylic halides to their corresponding aldehydes using hexamethylenetetramine.[2][3]

Protocol: (Adapted from Organic Syntheses, Coll. Vol. 3, p.644)

• Reaction Setup: In a 1-liter flask equipped with a reflux condenser, combine 106 g (0.6 mole) of 1-(chloromethyl)naphthalene, 168 g (1.2 moles) of hexamethylenetetramine, 250 ml of glacial acetic acid, and 250 ml of water.[1]

• Heating: Heat the mixture to reflux for 2 hours. The solution will initially become homogeneous and then an oil will begin to separate.[1]

• Hydrolysis: After the reflux period, add 200 ml of concentrated hydrochloric acid and continue to reflux for an additional 15 minutes to hydrolyze the intermediate Schiff's base.[1]

• Workup and Extraction:

  • Cool the reaction mixture to room temperature.

  • Extract the mixture with 300 ml of ether.

  • Wash the ether layer sequentially with three 100 ml portions of water, 100 ml of 10% sodium carbonate solution (use caution as CO2 may evolve), and finally with 100 ml of water.[1]

• Drying and Solvent Removal: Dry the ether extract with approximately 15 g of anhydrous sodium sulfate, filter, and remove the ether by distillation.[1]

• Purification: Purify the residual liquid by distillation under reduced pressure. Collect the fraction at 160–162°C/18 mm Hg or 105–107°C/0.2 mm Hg. The expected yield of 1-naphthaldehyde is 70–77 g (75–82%).[1]

Method 2: Kornblum-type Oxidation

The Kornblum oxidation is a classic method for preparing aldehydes and ketones from alkyl halides using dimethyl sulfoxide (DMSO) as the oxidant.[4][5][6]

Protocol: (General procedure based on the Kornblum oxidation)

• Reaction Setup: In a flask equipped with a stirrer and a condenser, dissolve 1-(chloromethyl)naphthalene (1 equivalent) in a minimal amount of dimethyl sulfoxide (DMSO).

• Addition of Base: Add sodium bicarbonate (2 equivalents) to the solution.

• Heating: Heat the reaction mixture to 150 °C and maintain this temperature for approximately 5-10 minutes. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Workup and Extraction:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into a separatory funnel containing water and extract with a suitable organic solvent (e.g., ethyl acetate (B1210297) or diethyl ether).

  • Wash the organic layer with brine to remove residual DMSO.

• Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude 1-naphthaldehyde by column chromatography on silica (B1680970) gel or by distillation under reduced pressure.

Visualizations

The following diagrams illustrate the experimental workflow and the chemical transformation involved in the Sommelet reaction.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. grokipedia.com [grokipedia.com]
• 3. Sommelet reaction - Wikipedia [en.wikipedia.org]
• 4. Kornblum oxidation - Wikipedia [en.wikipedia.org]
• 5. Kornblum-Oxidation – Wikipedia [de.wikipedia.org]
• 6. synarchive.com [synarchive.com]

Application Notes and Protocols: 1-(Chloromethyl)naphthalene in the Synthesis of Materials for Organic Electronics

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-(Chloromethyl)naphthalene is a versatile aromatic building block that serves as a key intermediate in the synthesis of advanced materials for organic electronics. Its reactive chloromethyl group allows for the introduction of the naphthyl moiety into various molecular architectures, enabling the fine-tuning of electronic and photophysical properties. This document provides detailed protocols for the synthesis of 1-(chloromethyl)naphthalene and its subsequent utilization in the preparation of a model hole-transporting material, 4-(4-phenyl-4-α-naphthylbutadienyl)-triphenylamine. The protocols are based on established chemical transformations, providing a solid foundation for the development of novel organic semiconductors.

Data Presentation

The following tables summarize key quantitative data for the synthesis of the precursor, 1-(chloromethyl)naphthalene, and the theoretical properties of the target hole transport material.

Table 1: Synthesis of 1-(Chloromethyl)naphthalene via Chloromethylation of Naphthalene

Parameter	Value	Reference
Reactants
Naphthalene	128 g (1 mol)	[1]
Paraformaldehyde	60 g (2 mol)	[1]
Ferric Chloride (FeCl₃)	3.25 g (0.02 mol)	[1]
Copper Chloride (CuCl₂)	2.69 g (0.02 mol)	[1]
Benzyltriethylammonium chloride	3.42 g (0.015 mol)	[1]
Hydrochloric Acid (42.5%)	214.7 g (2.5 mol)	[1]
Reaction Conditions
Temperature	40 °C	[1]
Reaction Time	3 hours	[1]
Product
Yield	97.1%	[1]
Purity	99.6%	[1]

Table 2: Theoretical Optoelectronic Properties of 4-(4-phenyl-4-α-naphthylbutadienyl)-triphenylamine Derivatives

Molecule	HOMO (eV)	LUMO (eV)	Band Gap (eV)	Hole Reorganization Energy (eV)	Predicted Hole Mobility (cm²/Vs)
Parent Molecule	-5.10	-2.15	2.95	0.23	0.098
-C₆H₅ substituted	-5.08	-2.18	2.90	0.22	0.1063
-N(CH₃)₂ substituted	-4.85	-2.05	2.80	0.25	0.085

Note: Data is derived from a theoretical study on related derivatives and serves as a predictive guide for the properties of the target molecule.[2]

Experimental Protocols

This section details the synthetic procedures for the preparation of 1-(chloromethyl)naphthalene and its subsequent conversion to a model hole transporting material.

Protocol 1: Synthesis of 1-(Chloromethyl)naphthalene[1]

This protocol describes the chloromethylation of naphthalene.

Materials:

• Naphthalene (128 g, 1 mol)

• Paraformaldehyde (60 g, 2 mol)

• Ferric chloride (FeCl₃) (3.25 g, 0.02 mol)

• Copper chloride (CuCl₂) (2.69 g, 0.02 mol)

• Benzyltriethylammonium chloride (3.42 g, 0.015 mol)

• Hydrochloric acid solution (42.5%, 214.7 g, 2.5 mol)

• Potassium carbonate solution (10 wt%)

• Anhydrous ethanol (B145695)

• Deionized water

Procedure:

• In a three-necked flask equipped with a mechanical stirrer and a condenser, uniformly mix naphthalene, paraformaldehyde, ferric chloride, copper chloride, benzyltriethylammonium chloride, and the hydrochloric acid solution.

• Heat the mixture to 40°C and maintain the reaction for 3 hours with stirring.

• Cool the reaction mixture and allow the layers to separate.

• Wash the organic phase twice with 10 wt% potassium carbonate solution and then with water to obtain the crude 1-(chloromethyl)naphthalene.

• Add the crude product to anhydrous ethanol (192 g) and heat to 26°C to dissolve completely.

• Cool the solution to -5°C at a rate of 0.5°C/10min and maintain for 2 hours to crystallize the product.

• Filter the crystals, wash with cold anhydrous ethanol, and dry in a vacuum oven at 35°C and 25 mmHg for 5 hours to obtain the pure 1-(chloromethyl)naphthalene product.

Protocol 2: Proposed Synthesis of 4-(4-phenyl-4-α-naphthylbutadienyl)-triphenylamine

This protocol outlines a proposed synthetic route to a target hole transport material using 1-(chloromethyl)naphthalene as a key precursor. The route involves the preparation of a Wittig reagent and a cinnamaldehyde (B126680) derivative, followed by a Wittig reaction.

Step 2a: Synthesis of (1-Naphthylmethyl)triphenylphosphonium chloride

Materials:

• 1-(Chloromethyl)naphthalene (from Protocol 1)

• Triphenylphosphine (B44618) (Ph₃P)

• Toluene (anhydrous)

Procedure:

• In a round-bottom flask, dissolve 1-(chloromethyl)naphthalene in anhydrous toluene.

• Add an equimolar amount of triphenylphosphine to the solution.

• Reflux the mixture with stirring for 24 hours.

• Cool the reaction mixture to room temperature, which should cause the phosphonium (B103445) salt to precipitate.

• Collect the precipitate by filtration, wash with cold toluene, and dry under vacuum to yield (1-naphthylmethyl)triphenylphosphonium chloride.[3]

Step 2b: Synthesis of 4-Formyltriphenylamine [4]

Materials:

• Triphenylamine (B166846)

• N,N-Dimethylformamide (DMF, anhydrous)

• Phosphorus oxychloride (POCl₃)

• Sodium acetate

• Ice

Procedure:

• In a flask, dissolve triphenylamine in anhydrous DMF.

• Cool the solution in an ice bath and slowly add phosphorus oxychloride dropwise.

• After the addition, stir the reaction mixture at 50°C overnight.

• Pour the cooled reaction mixture into ice water and neutralize to pH 7 with sodium acetate.

• Extract the product with a suitable organic solvent (e.g., dichloromethane).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain 4-formyltriphenylamine as a yellow solid.

Step 2c: Proposed Synthesis of 4-(cinnamoyl)triphenylamine (Hypothetical Intermediate)

Materials:

• 4-Formyltriphenylamine (from Step 2b)

• Acetaldehyde

• Sodium hydroxide (B78521)

• Ethanol

Procedure (based on a standard Aldol Condensation):

• Dissolve 4-formyltriphenylamine in ethanol in a round-bottom flask.

• Add an equimolar amount of acetaldehyde.

• Slowly add a catalytic amount of aqueous sodium hydroxide solution while stirring vigorously at room temperature.

• Continue stirring for several hours until the reaction is complete (monitor by TLC).

• Neutralize the reaction mixture with dilute hydrochloric acid.

• Extract the product with an organic solvent, wash with water, and dry over anhydrous sodium sulfate.

• Purify the crude product by recrystallization or column chromatography to yield 4-(cinnamoyl)triphenylamine.

Step 2d: Proposed Wittig Reaction to form 4-(4-phenyl-4-α-naphthylbutadienyl)-triphenylamine

Materials:

• (1-Naphthylmethyl)triphenylphosphonium chloride (from Step 2a)

• 4-(cinnamoyl)triphenylamine (from Step 2c)

• Strong base (e.g., n-butyllithium or sodium hydride)

• Anhydrous solvent (e.g., THF or DMSO)

Procedure (based on a general Wittig reaction protocol): [5][6]

• Suspend (1-naphthylmethyl)triphenylphosphonium chloride in anhydrous THF in a flame-dried, nitrogen-purged flask.

• Cool the suspension in an ice bath and add one equivalent of a strong base (e.g., n-butyllithium) dropwise to form the ylide (a deep red or orange color is typically observed).

• Stir the ylide solution at room temperature for 1 hour.

• Add a solution of 4-(cinnamoyl)triphenylamine in anhydrous THF dropwise to the ylide solution.

• Allow the reaction to stir at room temperature overnight.

• Quench the reaction by adding water.

• Extract the product with an organic solvent, wash the organic layer with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the crude product by column chromatography to isolate 4-(4-phenyl-4-α-naphthylbutadienyl)-triphenylamine.

Mandatory Visualization

The following diagrams illustrate the synthetic pathways and experimental workflows described in these application notes.

References

• 1. (Methoxymethyl)triphenylphosphonium chloride 97 4009-98-7 [sigmaaldrich.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. chemimpex.com [chemimpex.com]
• 4. Synthesis of Novel Triphenylamine-Based Organic Dyes with Dual Anchors for Efficient Dye-Sensitized Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Wittig reaction - Wikipedia [en.wikipedia.org]
• 6. community.wvu.edu [community.wvu.edu]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-(Chloromethyl)naphthalene

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 1-(chloromethyl)naphthalene.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts observed during the synthesis of 1-(chloromethyl)naphthalene?

A1: The chloromethylation of naphthalene (B1677914) can lead to a mixture of products. The most prevalent byproducts include the isomeric 2-(chloromethyl)naphthalene, disubstituted products like bis-(chloromethyl)naphthalene, and the condensation product di-1-naphthylmethane.[1] Unreacted naphthalene is also a common impurity found in the crude product.[2][3] In some cases, small amounts of 1,4-dichloro-2,3-dimethylnaphthalene (B14521546) and 1-(dichloromethyl)naphthalene (B13691660) may also be formed.[2][4]

Q2: How can the formation of the isomeric byproduct, 2-(chloromethyl)naphthalene, be minimized?

A2: The formation of 1-(chloromethyl)naphthalene is kinetically favored over the 2-isomer. To maximize the selectivity for the 1-position, it is crucial to carefully control the reaction temperature. Lower reaction temperatures generally favor the formation of the alpha-isomer. Adhering to established protocols that specify optimal temperature ranges is essential for minimizing the formation of 2-(chloromethyl)naphthalene.

Q3: What causes the formation of di-1-naphthylmethane and how can it be avoided?

A3: Di-1-naphthylmethane is typically formed from the reaction of 1-(chloromethyl)naphthalene with unreacted naphthalene. This side reaction can be minimized by controlling the stoichiometry of the reactants and the reaction temperature. Using an appropriate excess of the chloromethylating agent and maintaining a lower reaction temperature can help reduce the formation of this byproduct.

Q4: Are there greener synthesis routes available for 1-(chloromethyl)naphthalene?

A4: Traditional methods often involve hazardous reagents like concentrated sulfuric acid and chlorinated solvents.[2] More environmentally friendly approaches are being developed. One such method utilizes naphthalene and polyformaldehyde with a Lewis acid and a phase transfer catalyst in a concentrated hydrochloric acid solution. This method can reduce reaction temperature and time, leading to higher yield and purity while avoiding more hazardous materials.[2][3]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of 1-(Chloromethyl)naphthalene	- Incomplete reaction. - Suboptimal reaction temperature. - Inefficient catalyst. - Formation of multiple byproducts.	- Increase reaction time or temperature moderately, monitoring for byproduct formation. - Ensure precise temperature control as specified in the protocol. - Verify the quality and activity of the catalyst (e.g., anhydrous zinc chloride, ferric chloride). - Adjust the molar ratio of reactants to favor the desired product.
High Percentage of 2-(Chloromethyl)naphthalene	- High reaction temperature favoring the thermodynamic product.	- Lower the reaction temperature to favor the kinetic product, 1-(chloromethyl)naphthalene.
Significant amount of di-1-naphthylmethane	- Reaction of the product with unreacted naphthalene.	- Use a slight excess of the chloromethylating agent (e.g., formaldehyde/HCl). - Maintain a lower reaction temperature.
Presence of bis-(chloromethyl)naphthalene	- Excessive chloromethylating agent or prolonged reaction time.	- Carefully control the stoichiometry of the chloromethylating agent. - Monitor the reaction progress and stop it once the starting material is consumed.
Product is a dark oil or resinifies upon distillation	- Presence of acidic impurities. - High distillation temperature.	- Thoroughly wash the crude product with water and a mild base (e.g., 10% potassium carbonate solution) to remove acids.[1] - Perform distillation under reduced pressure to lower the boiling point and prevent thermal decomposition.[1]
Difficulty in separating isomers by distillation	- Close boiling points of 1- and 2-(chloromethyl)naphthalene.	- Utilize fractional crystallization from a suitable solvent like ethanol. The isomers often have different melting points and solubilities, allowing for separation upon cooling.[2][4]

Experimental Protocols

Protocol 1: Chloromethylation of Naphthalene using a Lewis Acid Catalyst

This protocol is based on a method that utilizes a mixture of Lewis acids and a phase transfer catalyst to improve yield and purity.[2][3][5]

Materials:

• Naphthalene (128g, 1 mol)

• Paraformaldehyde (60g, 2 mol)

• Ferric Chloride (FeCl₃) (3.25g, 0.02 mol)

• Copper(II) Chloride (CuCl₂) (2.69g, 0.02 mol)

• Benzyltriethylammonium chloride (3.42g, 0.015 mol)

• 42.5% Hydrochloric acid solution (214.7g, 2.5 mol)

• 10 wt% Potassium carbonate solution

• Anhydrous ethanol

Procedure:

• In a suitable reaction vessel, combine naphthalene, paraformaldehyde, ferric chloride, copper(II) chloride, benzyltriethylammonium chloride, and the 42.5% hydrochloric acid solution.

• Heat the mixture to 40°C and maintain this temperature for 3 hours with stirring.

• After the reaction period, cool the mixture and allow the layers to separate.

• Separate the organic phase (lower layer) and wash it twice with a 10 wt% potassium carbonate solution, followed by washing with water to obtain the crude 1-(chloromethyl)naphthalene.

• For purification, dissolve the crude product in 192g of anhydrous ethanol, heating to 26°C until fully dissolved.

• Cool the solution to -5°C at a rate of 0.5°C per 10 minutes and hold at -5°C for 2 hours to allow for crystallization.

• Filter the crystals, wash with cold anhydrous ethanol, and dry under vacuum at 35°C.

Expected Outcome: This method has been reported to produce 171.5g of 1-(chloromethyl)naphthalene with a purity of 99.6% and a yield of 97.1%.[5]

Protocol 2: Classical Blanc-Quelet Reaction

This is a more traditional method for the chloromethylation of naphthalene.

Materials:

• Naphthalene (256g, 2 moles)

• Paraformaldehyde (110g)

• Glacial acetic acid (260 ml)

• 85% Phosphoric acid (165 ml)

• Concentrated hydrochloric acid (428g, 362 ml, 4.2 moles)

• Ether

• Anhydrous potassium carbonate

Procedure:

• In a 3-liter three-necked flask equipped with a reflux condenser and a stirrer, place naphthalene, paraformaldehyde, glacial acetic acid, phosphoric acid, and concentrated hydrochloric acid.

• Heat the mixture in a water bath at 80-85°C for 6-7 hours with vigorous stirring.

• Cool the mixture to 15-20°C and transfer it to a separatory funnel.

• Wash the crude product with two 1-liter portions of cold water, then with 500 ml of cold 10% potassium carbonate solution, and finally with 500 ml of cold water. The product is the lower layer.

• Add 200 ml of ether to the product and dry it over anhydrous potassium carbonate.

• Distill the solution first at atmospheric pressure to remove the ether and then under reduced pressure. Collect the fraction boiling at 128-133°C/5 mm Hg.

Visualizations

Caption: Reaction pathway for the synthesis of 1-(Chloromethyl)naphthalene and formation of major byproducts.

Caption: A logical workflow for troubleshooting common issues in the synthesis of 1-(Chloromethyl)naphthalene.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Page loading... [guidechem.com]
• 3. CN113999086B - Preparation method of 1-chloromethyl naphthalene - Google Patents [patents.google.com]
• 4. CN101597210B - Method for separating and purifying 1-chloromethyl naphthalene - Google Patents [patents.google.com]
• 5. 1-Chloromethyl naphthalene synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Purification of Crude 1-(Chloromethyl)naphthalene by Crystallization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of crude 1-(Chloromethyl)naphthalene by crystallization.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of 1-(Chloromethyl)naphthalene relevant to its crystallization?

1-(Chloromethyl)naphthalene is typically a white or light yellow crystalline solid or a liquid after melting.[1] It has a melting point in the range of 28-32°C.[2][3] The compound is insoluble in water but shows good solubility in organic solvents such as ethanol, methanol (B129727), benzene, and dichloromethane.[1][4]

Q2: What are the common impurities found in crude 1-(Chloromethyl)naphthalene?

Common impurities can include unreacted starting materials like naphthalene (B1677914), as well as byproducts from the synthesis process such as bis-(chloromethyl)naphthalene and di-1-naphthylmethane.[5] Residual acid and water may also be present, which can interfere with crystallization and lead to resinification.[5]

Q3: Which solvents are recommended for the crystallization of 1-(Chloromethyl)naphthalene?

Alcohol-based solvents, particularly methanol and ethanol, are effective for the crystallization of 1-(Chloromethyl)naphthalene.[6] The choice of solvent is critical; the ideal solvent should dissolve the compound at an elevated temperature but have low solubility at cooler temperatures to ensure a good recovery of the purified crystals.[7]

Q4: What is melt crystallization and is it suitable for purifying 1-(Chloromethyl)naphthalene?

Melt crystallization, specifically static distribution crystallization, is a viable purification method that does not require a solvent. This technique relies on the difference in melting points between 1-(Chloromethyl)naphthalene and its impurities.[8] The crude product is melted and then slowly cooled to allow for the crystallization of the pure compound. The purified product is then collected by melting and separating it from the still-solid impurities.[8][9] This method can achieve a purity of over 99%.[8]

Experimental Protocols

Solvent-Based Crystallization Protocol (Using Methanol)

This protocol is adapted from a patented method for the purification of 1-(Chloromethyl)naphthalene.[6]

• Dissolution: Add the crude 1-(Chloromethyl)naphthalene to a suitable vessel. For every 1 part by mass of the crude product, add 1 to 1.5 parts of anhydrous methanol.[6] Heat the mixture to 26-28°C with stirring until the solid is completely dissolved.[6]

• Cooling and Crystallization: Cool the solution at a controlled rate of 0.05°C/min to 0.1°C/min down to a temperature between -5°C and -3°C.[6]

• Maturation: Hold the mixture at this temperature for 1 to 2 hours to allow for complete crystallization.[6]

• Isolation: Filter the resulting crystals using vacuum filtration.

• Washing: Wash the collected crystals with a small amount of cold anhydrous methanol.[6]

• Drying: Dry the purified crystals in a vacuum oven at a temperature of around 35°C.[6]

Melt Crystallization Protocol (Static Distribution)

This protocol is based on a patented solvent-free purification method.[8][9]

• Melting: Place the crude 1-(Chloromethyl)naphthalene in a crystallizer and heat it to a temperature of 90-110°C to ensure it is completely molten.[8][9]

• Controlled Cooling: Slowly cool the molten material at a rate of 1-4°C/hour down to a temperature of 20-30°C to induce crystallization.[8][9]

• Deep Cooling: Further cool the crystallized mass to between -10°C and -20°C and hold for at least 3 hours to solidify the impurities.[8][9]

• Partial Melting and Collection: Gradually heat the solid mass at a rate of 5-10°C/hour. Once the temperature reaches 15-20°C, reduce the heating rate to 0.5-5°C/hour.[8][9] Collect the molten fraction between 30°C and 32°C, which will be the purified 1-(Chloromethyl)naphthalene.[8][9]

Quantitative Data Summary

The following tables summarize the quantitative data on purity, yield, and recovery from various crystallization experiments described in the literature.

Table 1: Solvent-Based Crystallization of 1-(Chloromethyl)naphthalene [6]

Crystallization Solvent	Solvent to Crude Ratio (w/w)	Purity of Product	Yield
Anhydrous Methanol	1:1	98.3%	95.2%
Anhydrous Methanol	1.25:1	99.0%	96.1%
Absolute Ethanol	1.25:1	99.0%	95.6%
Ethanol (unspecified)	4:1 (relative to naphthalene)	98.8%	95.4%

Table 2: Melt Crystallization of 1-(Chloromethyl)naphthalene [8][9]

Initial Purity	Cooling Rate (°C/hr)	Final Purity	Yield
89.72%	2	99.05%	80.59%
90.17%	4	99.23%	82.5%
90.53%	1	99.18%	86.55%

Troubleshooting Guides

Issue 1: The product "oils out" instead of forming crystals.

• Potential Cause: The solution is supersaturated, and the compound is coming out of solution at a temperature above its melting point. This can also be caused by the presence of impurities that depress the melting point.

• Solution:

  • Reheat the mixture to dissolve the oil.

  • Add a small amount of additional hot solvent to decrease the saturation level.[10]

  • Allow the solution to cool more slowly to give the molecules time to orient into a crystal lattice.

  • If impurities are suspected, consider a pre-purification step like washing the crude product to remove acidic residues.[5]

Issue 2: Poor or low yield of crystals.

• Potential Cause:

  • Too much solvent was used, leading to a significant amount of the product remaining in the mother liquor.[10]

  • The cooling process was too rapid, preventing complete crystallization.

  • The final cooling temperature was not low enough.

• Solution:

  • If the mother liquor has not been discarded, try to recover more product by evaporating some of the solvent and re-cooling.[10]

  • Ensure the cooling rate is slow and controlled as per the recommended protocols.

  • For solvent-based crystallization, ensure the final temperature is sufficiently low (e.g., -5°C).[6]

Issue 3: The resulting crystals are discolored or appear impure.

• Potential Cause:

  • Incomplete removal of colored impurities from the crude product.

  • Degradation of the product during heating. 1-(Chloromethyl)naphthalene can be prone to resinification, especially in the presence of acid or water.[5]

• Solution:

  • Consider treating the hot solution with activated charcoal to adsorb colored impurities before the cooling step.[10]

  • Ensure the crude material is properly washed and dried to remove any acidic residues before crystallization.[5]

  • Avoid prolonged heating at high temperatures.

Issue 4: No crystals form upon cooling.

• Potential Cause:

  • The solution is not sufficiently saturated.

  • The flask surface is too smooth, lacking nucleation sites.

• Solution:

  • If too much solvent was added, boil off a portion of the solvent and allow it to cool again.[10]

  • Induce crystallization by scratching the inside of the flask with a glass rod at the surface of the solution.

  • Add a "seed crystal" of pure 1-(Chloromethyl)naphthalene to the cooled solution to initiate crystallization.

Visualizations

Caption: Workflow for solvent-based and melt crystallization of 1-(Chloromethyl)naphthalene.

Caption: Decision tree for troubleshooting common crystallization problems.

References

• 1. nbinno.com [nbinno.com]
• 2. kesslerchemical.com [kesslerchemical.com]
• 3. 1-Chloromethyl naphthalene, 90% 86-52-2 India [ottokemi.com]
• 4. Synthesis and Application of 1-Chloromethyl naphthalene_Chemicalbook [chemicalbook.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. CN113999086B - Preparation method of 1-chloromethyl naphthalene - Google Patents [patents.google.com]
• 7. physics.emu.edu.tr [physics.emu.edu.tr]
• 8. CN101597210A - Method for separating and purifying 1-chloromethyl naphthalene - Google Patents [patents.google.com]
• 9. CN101597210B - Method for separating and purifying 1-chloromethyl naphthalene - Google Patents [patents.google.com]
• 10. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Optimizing Blanc Chloromethylation of Naphthalene

Welcome to the technical support center for the Blanc chloromethylation of naphthalene (B1677914). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize reaction outcomes.

Troubleshooting Guide

This guide addresses specific problems you may encounter during the chloromethylation of naphthalene, offering potential causes and actionable solutions.

Problem	Potential Causes	Recommended Solutions
Low Yield of 1-Chloromethylnaphthalene	1. Incomplete reaction. 2. Suboptimal reaction temperature. 3. Inefficient catalyst activity. 4. Formation of side products. 5. Loss of product during workup.	1. Increase reaction time or temperature moderately. 2. Optimize temperature; a common range is 80-85°C, but some protocols suggest lower temperatures (35-45°C) with specific catalyst systems.[1][2] 3. Ensure the catalyst (e.g., ZnCl₂) is anhydrous and catalytically active. Consider alternative or co-catalyst systems (e.g., FeCl₃/CuCl₂ with a phase transfer catalyst).[2] 4. Adjust the molar ratio of naphthalene to formaldehyde (B43269); an excess of naphthalene can favor mono-substitution.[3] 5. Ensure thorough extraction and careful distillation to avoid product loss.
High Levels of Polysubstitution (e.g., bis(chloromethyl)naphthalene)	1. High concentration of formaldehyde. 2. Prolonged reaction time at elevated temperatures. 3. Highly active catalyst system.	1. Use a molar ratio of naphthalene to formaldehyde greater than 1:1.[3] 2. Monitor the reaction progress and stop it once the desired level of mono-substitution is reached. 3. Reduce the catalyst loading or use a milder catalyst.
Formation of Di-1-naphthylmethane	1. The already formed 1-chloromethylnaphthalene acts as an electrophile and reacts with another naphthalene molecule (Friedel-Crafts alkylation).[4] 2. This is more prevalent with highly reactive substrates like naphthalene.[5]	1. Use a larger excess of naphthalene to increase the probability of formaldehyde reacting with naphthalene instead of the product. 2. Consider using a less reactive solvent to moderate the reaction. 3. Lowering the reaction temperature may reduce the rate of this side reaction.
Product Resinification or Polymerization	1. Presence of water or acid during distillation.[6] 2. High reaction temperatures or prolonged heating. 3. Instability of the chloromethylated product.	1. Thoroughly dry the crude product before distillation using an anhydrous drying agent like potassium carbonate.[6] 2. Use vacuum distillation at a moderate temperature to purify the product.[6] 3. Avoid unnecessarily long reaction times and high temperatures.
Formation of 2-Chloromethylnaphthalene Isomer	1. The chloromethylation of naphthalene predominantly occurs at the 1-position (alpha position) due to electronic and steric factors.[7] However, small amounts of the 2-isomer (beta position) can form.	1. While difficult to eliminate completely, optimizing for regioselectivity can be achieved by carefully controlling reaction conditions. A reported mole ratio of naphthalene to paraformaldehyde of 1.25 resulted in a 94.8% selectivity for the 1-isomer.[3] 2. Purification via fractional distillation or crystallization may be necessary to separate the isomers, although their boiling points are very close.[2]
Safety Concern: Formation of Bis(chloromethyl) ether (BCME)	1. This is a known, highly carcinogenic byproduct of chloromethylation reactions involving formaldehyde and HCl.[4][8]	1. All manipulations should be performed in a well-ventilated fume hood. 2. Use appropriate personal protective equipment (PPE), including gloves and safety goggles. 3. Consider alternative chloromethylating agents like chloromethyl methyl ether, though this also requires careful handling.[4][8]

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of the Blanc chloromethylation of naphthalene?

A1: The reaction is a classic electrophilic aromatic substitution.[1][4] Under acidic conditions, formaldehyde is protonated, forming a highly electrophilic species. The π-electrons of the naphthalene ring attack this electrophile. Subsequent rearomatization of the ring forms a hydroxymethyl derivative (a benzyl (B1604629) alcohol), which is then quickly converted to 1-chloromethylnaphthalene in the presence of hydrogen chloride.[4][9]

Q2: What are the typical reagents and catalysts used?

A2: The primary reagents are naphthalene, a formaldehyde source (commonly paraformaldehyde or an aqueous solution like formalin), and hydrogen chloride (which can be bubbled as a gas or used as concentrated hydrochloric acid).[6] A catalyst is essential, with Lewis acids like zinc chloride (ZnCl₂), aluminum chloride (AlCl₃), and protic acids such as phosphoric acid (H₃PO₄) or sulfuric acid (H₂SO₄) being commonly employed.[6][10]

Q3: How can I improve the regioselectivity for the 1-position?

A3: The substitution at the 1-position (alpha) is electronically and sterically favored.[7] To maximize this, you can adjust the reactant ratios. For instance, increasing the molar ratio of naphthalene to paraformaldehyde to 1.25 has been shown to improve the selectivity for 1-chloromethylnaphthalene to 94.8%.[3]

Q4: What are the major side products and how can I minimize them?

A4: The main side products are the 2-chloromethylnaphthalene isomer, bis(chloromethyl)naphthalene (from polysubstitution), and di-1-naphthylmethane.[2][5][6] To minimize these:

• For polysubstitution: Use an excess of naphthalene relative to formaldehyde.[3]

• For di-1-naphthylmethane: Lower the reaction temperature and use an excess of naphthalene.

• For the 2-isomer: While difficult to avoid completely, optimizing reactant ratios can improve selectivity.

Q5: What is the best way to purify the final product?

A5: The crude product is typically washed with water and a mild base (like a potassium carbonate solution) to remove acids.[6] It must then be thoroughly dried.[6] Purification is most commonly achieved by vacuum distillation.[6] However, given the close boiling points of the 1- and 2-isomers and the tendency of the product to resinify at high temperatures, careful fractional distillation or crystallization may be necessary for high purity.[2][6][11]

Experimental Protocols

Protocol 1: Classical Method with Phosphoric Acid

This protocol is a modification of a well-established procedure.[6]

• Reaction Setup: In a three-necked flask equipped with a reflux condenser and a mechanical stirrer, combine naphthalene (256 g, 2 moles), paraformaldehyde (110 g), glacial acetic acid (260 ml), 85% phosphoric acid (165 ml), and concentrated hydrochloric acid (362 ml, 4.2 moles).

• Reaction: Heat the mixture in a water bath at 80–85°C with vigorous stirring for 6 hours.

• Workup: Cool the mixture to 15–20°C and transfer it to a separatory funnel. Wash the organic layer sequentially with two 1-liter portions of cold water, 500 ml of cold 10% potassium carbonate solution, and finally with 500 ml of cold water.

• Drying: Add 200 ml of ether to the product and dry the solution over anhydrous potassium carbonate.

• Purification: Remove the ether by distillation at atmospheric pressure. Distill the remaining residue under reduced pressure. Collect the fraction boiling at 148–153°C/14 mm Hg. The expected yield is 74–77% based on the naphthalene consumed.[6]

Protocol 2: Optimized Method with Mixed Lewis Acids and Phase Transfer Catalyst

This protocol utilizes a different catalyst system to achieve high yield at lower temperatures.[2][12]

• Reaction Setup: In a suitable reactor, mix naphthalene (128 g, 1 mol), paraformaldehyde (60 g, 2 mol), FeCl₃ (3.25 g, 0.02 mol), CuCl₂ (2.69 g, 0.02 mol), benzyltriethylammonium chloride (3.42 g, 0.015 mol), and a 42.5% hydrochloric acid solution (214.7 g, 2.5 mol).

• Reaction: Heat the mixture to 40°C and maintain with stirring for 3 hours.

• Workup: Cool the reaction mixture and allow the phases to separate. Wash the organic phase twice with a 10 wt% potassium carbonate solution and then with water to obtain the crude product.

• Purification (Crystallization): Dissolve the crude product in absolute ethanol (B145695) (e.g., 192 g). Heat to 26°C to dissolve, then cool to -5°C at a rate of 0.5°C/10 min and hold for 2 hours.

• Isolation: Filter the crystallized product, wash with cold absolute ethanol, and dry under vacuum at 35°C to obtain the final product. This method has reported yields of up to 97.1% with 99.6% purity.[12]

Visual Guides

Reaction Mechanism

Caption: Mechanism of the Blanc chloromethylation of naphthalene.

Troubleshooting Workflow

References

• 1. Page loading... [guidechem.com]
• 2. CN113999086B - Preparation method of 1-chloromethyl naphthalene - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Blanc chloromethylation - Wikipedia [en.wikipedia.org]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. nbinno.com [nbinno.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. Blanc Chloromethylation Reaction (Chapter 19) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 11. CN101597210B - Method for separating and purifying 1-chloromethyl naphthalene - Google Patents [patents.google.com]
• 12. 1-Chloromethyl naphthalene synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Chloromethylation of Naphthalene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the formation of the bis(chloromethyl)naphthalene impurity during the synthesis of chloromethylnaphthalene.

Frequently Asked Questions (FAQs)

Q1: What is bis(chloromethyl)naphthalene and why is its formation a concern?

A1: Bis(chloromethyl)naphthalene is a common impurity formed during the chloromethylation of naphthalene (B1677914), a reaction intended to produce monochloromethylnaphthalene.[1] It exists in various isomeric forms, such as 1,4-, 1,5-, and 1,8-bis(chloromethyl)naphthalene.[2][3] Its formation is a concern because it can be difficult to separate from the desired product, potentially impacting the yield and purity of downstream applications in pharmaceutical and chemical synthesis.[4][5] Additionally, chloromethylated naphthalenes are known lachrymators and vesicants, meaning they can cause tearing and skin blistering, necessitating careful handling.[1][6]

Q2: What is the primary reaction mechanism leading to the formation of bis(chloromethyl)naphthalene?

A2: The formation of bis(chloromethyl)naphthalene occurs as a consecutive reaction during the electrophilic substitution (Blanc chloromethylation) of naphthalene.[7] After the first chloromethyl group is added to the naphthalene ring to form the desired monochloromethylnaphthalene, a second chloromethylation can occur on the same ring, leading to the bis-substituted byproduct. The reaction typically uses formaldehyde (B43269) (or its polymer, paraformaldehyde) and hydrogen chloride, often in the presence of a Lewis acid catalyst like zinc chloride or a protic acid like sulfuric or phosphoric acid.[1]

Q3: What are the key factors that influence the formation of bis(chloromethyl)naphthalene?

A3: Several reaction parameters critically influence the selectivity of the chloromethylation reaction and the formation of bis(chloromethyl)naphthalene. These include:

• Reaction Temperature: Higher temperatures tend to favor the formation of the di-substituted product and other byproducts like resinous polymers.[2]

• Stoichiometry of Reactants: The molar ratio of formaldehyde and hydrogen chloride to naphthalene is a crucial factor. An excess of the chloromethylating agents increases the likelihood of a second substitution.[2]

• Reaction Time: Prolonged reaction times can lead to an increase in the formation of bis(chloromethyl)naphthalene.[2]

• Catalyst and Acid Concentration: The type and concentration of the catalyst (e.g., Lewis acids) and any condensing agents (e.g., sulfuric acid) can affect the reaction rate and selectivity.[1][2]

Troubleshooting Guide

Problem: High levels of bis(chloromethyl)naphthalene detected in the final product.

Potential Cause	Recommended Action
Excessive Reaction Temperature	Maintain the reaction temperature within the optimal range, typically between 40°C and 90°C. Exceeding 90°C has been shown to significantly increase the formation of byproducts, including naphthalene condensates.[2]
Incorrect Stoichiometry	Carefully control the molar ratios of the reactants. Avoid using a large excess of formaldehyde and hydrogen chloride relative to naphthalene. A molar ratio of HCl to naphthalene of 2 or more is often used, but ratios exceeding 5 may not be economical.[2]
Prolonged Reaction Time	Monitor the reaction progress using an appropriate analytical technique (e.g., GC, TLC) and quench the reaction once the desired conversion of the starting material is achieved to avoid over-reaction. Reaction times can range from a few hours to several hours.[2][8]
Inappropriate Acid Concentration	If using sulfuric acid, its concentration can impact byproduct formation. A sulfuric acid concentration in the range of 60-85% by weight (when mixed with water) is suggested to balance reaction rate and byproduct formation.[2]

Problem: Formation of resinous material or charring.

Potential Cause	Recommended Action
Reaction Temperature Too High	As with the formation of bis(chloromethyl)naphthalene, excessive temperatures can lead to polymerization and the formation of di-1-naphthylmethane and other resinous materials.[1] Ensure the reaction temperature is strictly controlled.
Presence of Water or Acid during Distillation	Traces of water or acid can cause the product to resinify during purification by distillation.[1] Thoroughly wash the crude product with water and a mild base (e.g., potassium carbonate solution) and ensure it is completely dry before distillation.[1][8]
High Rate of Distillation	A rapid distillation rate can lead to localized overheating and resinification.[1] Distill the product at a moderate rate under reduced pressure.

Experimental Protocols

Protocol: Chloromethylation of Naphthalene with Minimized Bis(chloromethyl)naphthalene Formation

This protocol is adapted from established procedures with modifications to minimize the formation of bis(chloromethyl)naphthalene.[1][9]

Materials:

• Naphthalene

• Paraformaldehyde

• Glacial Acetic Acid

• 85% Phosphoric Acid

• Concentrated Hydrochloric Acid

• Ether or other suitable extraction solvent

• Anhydrous Potassium Carbonate

Procedure:

• In a three-necked flask equipped with a mechanical stirrer, reflux condenser, and thermometer, combine naphthalene (2 moles), paraformaldehyde (110 g), glacial acetic acid (260 ml), 85% phosphoric acid (165 ml), and concentrated hydrochloric acid (428 g).[1]

• Heat the mixture to 80-85°C while stirring vigorously. Maintain this temperature for the duration of the reaction (e.g., 6 hours).[1][10]

• Monitor the reaction progress by GC to determine the optimal reaction time.

• After the reaction is complete, cool the mixture to 15-20°C.[1]

• Transfer the mixture to a separatory funnel and wash sequentially with two portions of cold water, one portion of cold 10% potassium carbonate solution, and a final portion of cold water.[1]

• Dissolve the organic layer in a suitable solvent like ether and dry over anhydrous potassium carbonate.[1]

• Filter to remove the drying agent and remove the solvent by distillation at atmospheric pressure.

• Purify the crude 1-chloromethylnaphthalene by vacuum distillation. Collect the fraction boiling at 128–133°C/5 mm Hg.[1] The residue will contain most of the bis(chloromethyl)naphthalene.[1]

Visualizations

Caption: Reaction pathway for the chloromethylation of naphthalene.

Caption: Troubleshooting workflow for high bis(chloromethyl)naphthalene.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. JP5087312B2 - A method for producing bis (chloromethyl) naphthalene. - Google Patents [patents.google.com]
• 3. 1,8-Bis(chloromethyl)naphthalene synthesis - chemicalbook [chemicalbook.com]
• 4. nbinno.com [nbinno.com]
• 5. CN101885667A - Synthesis method of 1-chloromethyl naphthalene, catalyst thereof and application of non-cationic surfactant - Google Patents [patents.google.com]
• 6. fishersci.com [fishersci.com]
• 7. Page loading... [wap.guidechem.com]
• 8. 1-Chloromethyl naphthalene synthesis - chemicalbook [chemicalbook.com]
• 9. CN113999086B - Preparation method of 1-chloromethyl naphthalene - Google Patents [patents.google.com]
• 10. CN101885667B - Synthesis method of 1-chloromethyl naphthalene, catalyst thereof and application of non-cationic surfactant - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Low Yield in Nucleophilic Substitution of 1-(Chloromethyl)naphthalene

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with the nucleophilic substitution of 1-(chloromethyl)naphthalene. Below you will find troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to help you optimize your reaction yields.

Frequently Asked Questions (FAQs)

Q1: My reaction yield is consistently low. What are the most common causes?

Low yields in the nucleophilic substitution of 1-(chloromethyl)naphthalene can stem from several factors. Key areas to investigate include the purity of the starting material, the choice of solvent, the strength of the nucleophile, the reaction temperature, and the potential for side reactions. Since 1-(chloromethyl)naphthalene is a benzylic halide, it can undergo both S(_N)1 and S(_N)2 reactions, and the conditions will dictate the dominant pathway.

Q2: How does the choice of solvent affect the reaction?

The solvent plays a critical role in determining the reaction mechanism and, consequently, the yield.

• For S(_N)2 reactions , which are generally favored for this primary benzylic halide with strong nucleophiles, polar aprotic solvents such as DMF, DMSO, or acetonitrile (B52724) are recommended. These solvents solvate the cation but not the nucleophile, increasing the nucleophile's reactivity.

• For S(_N)1 reactions , favored with weak nucleophiles and conditions that promote carbocation formation, polar protic solvents like ethanol (B145695) or water can stabilize the benzylic carbocation intermediate. However, these solvents can also act as competing nucleophiles, leading to undesired byproducts.

Q3: What is the impact of the nucleophile's strength and concentration?

A strong nucleophile is crucial for promoting the S(_N)2 pathway and achieving a good yield. Weak nucleophiles will lead to slow reaction rates and may favor the S(_N)1 pathway, which can be prone to side reactions. Using a higher concentration of the nucleophile can also help to drive the reaction to completion.

Q4: I am observing the formation of a resinous material in my reaction flask. What is causing this and how can I prevent it?

The formation of a resinous material is a known side reaction, particularly during the synthesis or distillation of 1-(chloromethyl)naphthalene. This can be caused by the presence of trace amounts of acid or water, which can promote polymerization or other side reactions of the reactive benzylic chloride. To prevent this, ensure all your reagents and solvents are dry and consider adding a non-nucleophilic base to neutralize any trace acidity. Careful control of the reaction temperature is also important.

Q5: How can I improve the purity of my 1-(chloromethyl)naphthalene starting material?

The purity of the starting material is critical. Impurities from the synthesis of 1-(chloromethyl)naphthalene, such as naphthalene (B1677914) or di-substituted products, can interfere with the substitution reaction. Purification can be achieved by vacuum distillation or crystallization. One patented method involves crystallization from an alcohol solvent at low temperatures to obtain a high-purity product.[1]

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting low yields in the nucleophilic substitution of 1-(chloromethyl)naphthalene.

Caption: A flowchart for troubleshooting low yields.

Data Presentation: Comparative Yields

The following table summarizes reported yields for the nucleophilic substitution of 1-(chloromethyl)naphthalene with various nucleophiles under different reaction conditions. This data can help guide your choice of reagents and reaction parameters.

Nucleophile	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Aniline (B41778)	Methanol	35	-	90	[2]
Diethyl malonate	THF	Room Temp	6	91
4-Chloroaniline	Acetonitrile/DMF/Toluene	Reflux	17	60-70	[3]
4-Methoxyaniline	Acetonitrile/DMF/Toluene	Reflux	17	60-70	[3]
4-Aminobenzoic acid	Acetonitrile/DMF/Toluene	Reflux	17	60-70	[3]
4H-1,2,4-Triazol-4-amine	Acetonitrile/DMF/Toluene	Reflux	17	60-70	[3]

Experimental Protocols

Below are detailed methodologies for key experiments involving 1-(chloromethyl)naphthalene.

Synthesis of 1-(Chloromethyl)naphthalene

This protocol is adapted from a literature procedure.[4][5]

Materials:

• Naphthalene

• Paraformaldehyde

• Glacial acetic acid

• 85% Phosphoric acid

• Concentrated hydrochloric acid

• Ether

• Anhydrous potassium carbonate

Procedure:

• In a three-necked flask equipped with a reflux condenser and a stirrer, combine naphthalene (2 moles), paraformaldehyde (110 g), glacial acetic acid (260 ml), 85% phosphoric acid (165 ml), and concentrated hydrochloric acid (362 ml).

• Heat the mixture in a water bath at 80-85°C with vigorous stirring for 6 hours.

• Cool the mixture to 15-20°C and transfer it to a separatory funnel.

• Wash the crude product successively with two portions of cold water, cold 10% potassium carbonate solution, and finally with cold water.

• Dissolve the organic layer in ether and dry it over anhydrous potassium carbonate.

• Distill the dried solution under reduced pressure to obtain 1-(chloromethyl)naphthalene.

General Protocol for Nucleophilic Substitution with Anilines

This protocol is based on a general method for synthesizing N-(naphthalen-1-ylmethyl)aniline derivatives.[3]

Materials:

• 1-(Chloromethyl)naphthalene

• Substituted aniline

• Potassium carbonate

• Acetonitrile (or DMF/Toluene)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a stirrer, combine 1-(chloromethyl)naphthalene (0.01 mol), the desired aniline (0.01 mol), and potassium carbonate (0.01 mol) in a suitable solvent (e.g., acetonitrile).

• Reflux the reaction mixture for 17 hours, monitoring the progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture and extract the product with a suitable organic solvent (e.g., chloroform).

• Dry the organic layer over anhydrous sodium sulfate (B86663) and evaporate the solvent under vacuum to obtain the crude product.

• Recrystallize the crude product from a suitable solvent (e.g., methanol) to yield the purified product.

Palladium-Catalyzed Substitution with Diethyl Malonate

This protocol describes a palladium-catalyzed reaction.

Materials:

• 1-(Chloromethyl)naphthalene

• Diethyl malonate

• Pd(PPh(_3))(_4)

• Base (e.g., NaH)

• Anhydrous THF

Procedure:

• To a solution of diethyl malonate in anhydrous THF, add a suitable base (e.g., NaH) at 0°C.

• Stir the mixture for a short period, then add a catalytic amount of Pd(PPh(_3))(_4).

• Add a solution of 1-(chloromethyl)naphthalene in anhydrous THF to the reaction mixture.

• Allow the reaction to proceed at room temperature for the specified time, monitoring by TLC.

• Quench the reaction with a saturated aqueous solution of NH(_4)Cl.

• Extract the product with an organic solvent, dry the combined organic layers, and concentrate under reduced pressure.

• Purify the residue by column chromatography to obtain the desired product.

Factors Influencing Reaction Pathway (S(_N)1 vs. S(_N)2)

The following diagram illustrates the key factors that influence whether the nucleophilic substitution of 1-(chloromethyl)naphthalene proceeds via an S(_N)1 or S(_N)2 mechanism.

References

• 1. 1-Chloromethyl naphthalene synthesis - chemicalbook [chemicalbook.com]
• 2. ias.ac.in [ias.ac.in]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Page loading... [wap.guidechem.com]

Technical Support Center: Improving the Regioselectivity of Naphthalene Chloromethylation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the regioselectivity of naphthalene (B1677914) chloromethylation.

Frequently Asked Questions (FAQs)

Q1: What are the primary products of naphthalene chloromethylation?

The chloromethylation of naphthalene typically yields a mixture of two main isomers: 1-chloromethylnaphthalene (α-isomer) and 2-chloromethylnaphthalene (β-isomer). The reaction can also produce side products such as di-1-naphthylmethane and bis-(chloromethyl)naphthalene.[1][2]

Q2: Which isomer is typically favored and why?

Under kinetic control, the 1-isomer (α-substitution) is generally the favored product. This is because the carbocation intermediate leading to the 1-isomer is more stable due to a higher degree of resonance stabilization where one of the aromatic rings remains fully benzenoid.[3]

Q3: How can I improve the regioselectivity towards 1-chloromethylnaphthalene?

Several factors can be manipulated to favor the formation of the 1-isomer:

• Catalyst Selection: The use of specific catalysts can significantly influence the regioselectivity. While various Lewis acids like zinc chloride and aluminum chloride have been employed, a mixed catalyst system of ferric chloride (FeCl₃) and cupric chloride (CuCl₂) has been shown to improve regioselectivity.[1][2][4] Phase transfer catalysts, such as benzyl (B1604629) trimethyl ammonium (B1175870) chloride or benzyl triethyl ammonium chloride, in conjunction with a Lewis acid, can also enhance the yield of the 1-isomer.[2]

• Reaction Conditions: Careful control of reaction temperature and time is crucial. Lower reaction temperatures generally favor the kinetically preferred 1-isomer.[5]

• Reagent Choice: The combination of paraformaldehyde with concentrated hydrochloric acid is a common method for generating the chloromethylating agent in situ.[4][6] Using solid polyformaldehyde can reduce the water content in the reaction system, which can improve reactant concentration and reaction yield.[7]

Q4: When is the formation of 2-chloromethylnaphthalene favored?

The formation of the 2-isomer (β-substitution) can become more significant under conditions that allow for thermodynamic control or when steric hindrance becomes a dominant factor.[3] While less common in standard chloromethylation, using bulky reagents or specific catalytic systems designed for C-H functionalization at the β-position can favor the 2-isomer.[8] For instance, Friedel-Crafts alkylation with alkyl halides larger than two carbons tends to occur at the 2-position due to steric hindrance at the 1-position.[3]

Troubleshooting Guide

Issue	Probable Cause(s)	Suggested Solution(s)
Low Yield of Chloromethylated Product	- Incomplete reaction. - Suboptimal reaction temperature. - Inefficient catalyst.	- Increase reaction time or temperature moderately. Monitor the reaction progress using TLC.[6] - Ensure the reaction temperature is maintained at the optimal level for the chosen protocol (e.g., 80-85°C for some methods).[6] - Consider using a more effective catalyst system, such as a mixture of FeCl₃ and CuCl₂ or employing a phase transfer catalyst.[2][4]
Poor Regioselectivity (High percentage of 2-isomer)	- Reaction temperature is too high, leading to thermodynamic product formation. - Steric hindrance from bulky starting materials or reagents.	- Lower the reaction temperature to favor the kinetically controlled 1-isomer. - If not targeting the 1-isomer, be aware that bulky groups may inherently favor the 2-position.[3]
Formation of Significant Amounts of By-products (e.g., di-1-naphthylmethane, bis-(chloromethyl)naphthalene)	- High concentration of the chloromethylated product reacting further with naphthalene. - Prolonged reaction times at elevated temperatures.	- Use a molar excess of naphthalene relative to the chloromethylating agent. - Optimize the reaction time to maximize the formation of the desired product while minimizing subsequent reactions.[1]
Product Resinification During Distillation	- Presence of residual acid or water in the crude product.	- Thoroughly wash the crude product with water and a base (e.g., 10% potassium carbonate solution) to remove all acids.[1] - Ensure the product is completely dry before distillation. Using a drying agent like anhydrous sodium sulfate (B86663) or potassium carbonate is recommended.[1][6] Adding a small amount of dry benzene (B151609) before distilling the solvent can help remove traces of water via azeotropic distillation.[1]
Safety Concerns	- Formation of the highly carcinogenic by-product bis(chloromethyl) ether.[9] - Chloromethylnaphthalenes are lachrymators and vesicants (blistering agents).[1]	- All manipulations should be performed in a well-ventilated fume hood. - Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[10] - Handle the reagents and products with care to avoid inhalation or skin contact.[1]

Data Presentation

Table 1: Comparison of Reaction Conditions and Yields for 1-Chloromethylnaphthalene Synthesis

Catalyst/Reagent System	Naphthalene:Paraformaldehyde:HCl Molar Ratio	Temperature (°C)	Time (h)	Yield (%)	Reference
H₃PO₄ / conc. HCl	1 : 1.4 : 2.2	80-85	9-10	Not specified	[6]
H₃PO₄ / conc. HCl	1 : 1.5 (approx.) : 2.1	Not specified	6	74-77 (based on consumed naphthalene)	[1]
FeCl₃ / CuCl₂ / Benzyltriethylammonium chloride / conc. HCl	1 : 2 : 2.5	40	3	Not specified, but high purity claimed	[2]
Quaternary ammonium salt / Non-ionic surfactant / conc. HCl	1 : 2.3 : 3	78	5	94.5	[7]
Tetraethylammonium bromide / Non-ionic surfactant / conc. HCl	1 : 2.5 : 3	75	5	95.7	[11]
Tetraethylammonium iodide / Sodium stearate (B1226849) / conc. HCl	1 : 2.3 : 3	85	3	95.4	[12]

Experimental Protocols

Protocol 1: Synthesis of 1-Chloromethylnaphthalene using Phosphoric Acid

This protocol is adapted from a procedure described in Organic Syntheses.[1]

• Apparatus Setup: In a 3-liter three-necked flask equipped with a reflux condenser and a Hershberg stirrer, place 256 g (2 moles) of naphthalene, 110 g of paraformaldehyde, 260 ml of glacial acetic acid, 165 ml of 85% phosphoric acid, and 428 g (362 ml, 4.2 moles) of concentrated hydrochloric acid.

• Reaction: Heat the mixture in a water bath maintained at the same level as the stirred reaction mixture for 6 hours.

• Work-up:

  • Cool the mixture to 15-20°C and transfer it to a 2-liter separatory funnel.

  • Wash the crude product sequentially with two 1-liter portions of cold water (5-15°C), 500 ml of cold 10% potassium carbonate solution, and finally with 500 ml of cold water. The product is the lower layer in all washings.

  • Add 200 ml of ether and dry the solution over 10 g of anhydrous potassium carbonate with frequent shaking for 1 hour. Separate the lower aqueous layer that forms.

  • Further dry the ether solution over 20 g of potassium carbonate for 8-10 hours.

• Purification:

  • Filter the dried solution and distill it, first at atmospheric pressure to remove the ether and then under reduced pressure.

  • Collect the unreacted naphthalene at 90-110°C/5 mm Hg.

  • Collect the 1-chloromethylnaphthalene fraction at 128-133°C/5 mm Hg or 148-153°C/14 mm Hg. The expected yield is 195-204 g (74-77% based on consumed naphthalene).

Protocol 2: High-Yield Synthesis of 1-Chloromethylnaphthalene using a Phase Transfer Catalyst

This protocol is based on a patented method.[2]

• Reaction Mixture: In a suitable reactor, uniformly mix 128g (1mol) of naphthalene, 60g (2mol) of paraformaldehyde, 3.25g (0.02mol) of FeCl₃, 2.69g (0.02mol) of CuCl₂, 3.42g (0.015mol) of benzyltriethylammonium chloride, and 214.7g (2.5mol) of hydrochloric acid solution (42.5% mass concentration).

• Reaction: Raise the temperature to 40°C and maintain it for 3 hours with stirring.

• Work-up:

  • Cool the reaction mixture and allow the layers to separate.

  • Wash the oil phase twice with a 10% (by weight) potassium carbonate solution and then with water to obtain the crude 1-chloromethylnaphthalene.

• Purification:

  • Dissolve the crude product in an alcohol solvent by heating.

  • Cool the solution to induce crystallization.

  • Filter the crystals, wash, and dry to obtain the pure 1-chloromethylnaphthalene product.

Visualizations

Caption: Regioselectivity pathways in naphthalene chloromethylation.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. CN113999086B - Preparation method of 1-chloromethyl naphthalene - Google Patents [patents.google.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. 2-(Chloromethyl)naphthalene | 2506-41-4 | Benchchem [benchchem.com]
• 5. nbinno.com [nbinno.com]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. CN101885667B - Synthesis method of 1-chloromethyl naphthalene, catalyst thereof and application of non-cationic surfactant - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. Blanc chloromethylation - Wikipedia [en.wikipedia.org]
• 10. Page loading... [wap.guidechem.com]
• 11. Synthesis method of 1-chloromethyl naphthalene and application of catalyst and non-cationic surfactant thereof - Eureka | Patsnap [eureka.patsnap.com]
• 12. CN101885667A - Synthesis method of 1-chloromethyl naphthalene, catalyst thereof and application of non-cationic surfactant - Google Patents [patents.google.com]

Technical Support Center: Stability of 1-(Chloromethyl)naphthalene Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-(chloromethyl)naphthalene derivatives. The inherent reactivity of the chloromethyl group presents unique stability challenges in biological assays. This guide aims to address common issues and provide protocols to ensure reliable experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: My 1-(chloromethyl)naphthalene derivative shows variable activity in my cell-based assay. What could be the cause?

A1: Variability in activity can stem from the instability of your compound in the assay medium. The chloromethyl group is highly reactive and susceptible to nucleophilic substitution by components in the cell culture medium, such as water, amines, and thiols. This can lead to the degradation of your compound over the course of the experiment, resulting in inconsistent results. It is crucial to assess the stability of your compound in the specific medium and conditions of your assay.

Q2: How can I determine the stability of my 1-(chloromethyl)naphthalene derivative in my experimental setup?

A2: You can perform a stability study by incubating your compound in the assay buffer or cell culture medium under the same conditions as your experiment (e.g., 37°C, 5% CO2). At various time points (e.g., 0, 2, 4, 8, 24 hours), take aliquots of the mixture and analyze the concentration of the parent compound using an appropriate analytical method like HPLC or LC-MS/MS.[1] This will allow you to determine the half-life of your compound in the specific experimental environment.

Q3: I am observing a high background signal or non-specific activity in my assay. Could this be related to the compound's reactivity?

A3: Yes, the electrophilic nature of the chloromethyl group can lead to covalent modification of proteins and other biomolecules in the assay system, resulting in non-specific activity or a high background signal.[2] To investigate this, you can perform counter-screens where the compound is tested in the absence of the specific biological target.

Q4: What are the best practices for preparing and storing stock solutions of 1-(chloromethyl)naphthalene derivatives?

A4: Stock solutions should be prepared in an anhydrous aprotic solvent, such as DMSO or DMF, to minimize hydrolysis. It is recommended to store stock solutions at low temperatures (e.g., -20°C or -80°C) in small aliquots to avoid repeated freeze-thaw cycles. The stability of the compound in the stock solution over time should also be periodically verified.

Q5: Are there any known degradation pathways for 1-(chloromethyl)naphthalene derivatives in biological systems?

A5: While specific degradation pathways for every derivative are not extensively documented, the primary route of degradation is expected to be through nucleophilic substitution at the chloromethyl group. Potential nucleophiles in a biological system include water (hydrolysis), amino groups on proteins and amino acids, and thiol groups (e.g., from glutathione). Additionally, the naphthalene (B1677914) core can be metabolized by cytochrome P450 enzymes, leading to hydroxylated and other oxidized products.[3]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Inconsistent IC50/EC50 values	Compound degradation during the assay.	1. Perform a time-course stability study of the compound in your assay medium. 2. Reduce the incubation time of the assay if possible. 3. Prepare fresh dilutions of the compound immediately before each experiment.
High background signal	Non-specific covalent binding to assay components.	1. Run a counter-screen without the primary biological target. 2. Include a pre-incubation step with a nucleophilic scavenger (e.g., glutathione) to quench reactive compounds, though this may also inactivate your compound of interest.
Poor solubility in aqueous buffer	The hydrophobic nature of the naphthalene core.	1. Prepare high-concentration stock solutions in an appropriate organic solvent (e.g., DMSO). 2. Ensure the final concentration of the organic solvent in the assay is low and does not affect the biological system. 3. Test different buffer formulations or the addition of solubilizing agents like cyclodextrins.[4]
Loss of activity upon storage	Instability of the compound in stock solution.	1. Store stock solutions at -80°C in small, single-use aliquots. 2. Use anhydrous solvents for stock solution preparation. 3. Periodically check the purity of the stock solution by an analytical method like HPLC.

Quantitative Data on Compound Stability

Compound	Assay Medium	Temperature (°C)	pH	Half-life (hours)	Primary Degradation Product(s)
Example:	DMEM + 10% FBS	37	7.4	e.g., 4.5	1-(hydroxymethyl)naphthalene
Your Derivative	Specify	Specify	Specify	Determine Experimentally	Identify by LC-MS

Experimental Protocols

Protocol 1: Assessing Compound Stability in Cell Culture Medium

Objective: To determine the rate of degradation of a 1-(chloromethyl)naphthalene derivative in a specific cell culture medium.

Materials:

• 1-(chloromethyl)naphthalene derivative of interest

• Anhydrous DMSO

• Cell culture medium (e.g., DMEM with 10% FBS)

• Incubator (37°C, 5% CO2)

• HPLC or LC-MS/MS system

• Quenching solution (e.g., ice-cold acetonitrile)

Methodology:

• Prepare a 10 mM stock solution of the 1-(chloromethyl)naphthalene derivative in anhydrous DMSO.

• Spike the pre-warmed cell culture medium with the stock solution to a final concentration of 10 µM.

• Immediately take a "time 0" aliquot and quench it by adding it to 3 volumes of ice-cold acetonitrile (B52724) to precipitate proteins and halt degradation.

• Incubate the remaining medium at 37°C in a 5% CO2 incubator.

• Take aliquots at various time points (e.g., 1, 2, 4, 8, 24 hours) and quench them in the same manner as the "time 0" sample.

• Centrifuge the quenched samples to pellet the precipitated proteins.

• Analyze the supernatant by HPLC or LC-MS/MS to quantify the remaining concentration of the parent compound at each time point.

• Calculate the half-life of the compound by plotting the natural logarithm of the compound concentration versus time.

Visualizations

Caption: Workflow for assessing compound stability.

Caption: Potential degradation pathways.

References

• 1. creative-bioarray.com [creative-bioarray.com]
• 2. benchchem.com [benchchem.com]
• 3. Microbial Degradation of Naphthalene and Substituted Naphthalenes: Metabolic Diversity and Genomic Insight for Bioremediation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Reactions of 1-(Chloromethyl)naphthalene with Common Nucleophiles

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-(chloromethyl)naphthalene. This guide provides detailed information on the common side reactions encountered when using this versatile reagent with various nucleophiles. It includes troubleshooting guides in a question-and-answer format, detailed experimental protocols, and quantitative data to help you optimize your reactions and purify your target molecules.

Frequently Asked Questions (FAQs)

Q1: What are the main factors influencing the side reactions of 1-(chloromethyl)naphthalene?

A1: The primary factors include the nature and concentration of the nucleophile, the reaction temperature, the solvent, and the presence of any catalysts. Stronger, more concentrated nucleophiles and higher temperatures can often lead to a higher incidence of side reactions.

Q2: How can I minimize the formation of di-1-naphthylmethane in my reaction?

A2: Di-1-naphthylmethane is typically formed via a Friedel-Crafts self-alkylation side reaction. To minimize its formation, it is advisable to use less polar solvents, maintain a lower reaction temperature, and avoid the use of strong Lewis acid catalysts if not essential for the primary reaction.

Q3: What is the best way to purify the desired product from these side reactions?

A3: Column chromatography is often the most effective method for separating the desired product from common side products like di-1-naphthylmethane or over-alkylated species. Recrystallization can also be effective if the product is a solid with suitable solubility properties.

Side Reactions with Amine Nucleophiles

Primary and secondary amines readily react with 1-(chloromethyl)naphthalene to form the corresponding mono- and di-substituted amines. However, overalkylation is a common side reaction, leading to the formation of tertiary amines and even quaternary ammonium (B1175870) salts.

Troubleshooting Guide: Amine Nucleophiles

Q: I am seeing a significant amount of the di-alkylated product in my reaction with a primary amine. How can I improve the selectivity for the mono-alkylated product?

A: Overalkylation is a common issue. To favor mono-alkylation, you can try the following:

• Use a large excess of the primary amine: This will increase the probability of 1-(chloromethyl)naphthalene reacting with the primary amine rather than the mono-alkylated product.

• Slow addition of 1-(chloromethyl)naphthalene: Adding the alkylating agent slowly to the reaction mixture containing the amine can help maintain a low concentration of the electrophile, thus reducing the rate of the second alkylation.

• Lower the reaction temperature: This can help to control the reaction rate and may improve selectivity.

Q: My reaction with a tertiary amine is not giving the expected quaternary ammonium salt. What could be the issue?

A: Several factors could be at play:

• Steric hindrance: If the tertiary amine is sterically bulky, the reaction to form the quaternary salt may be slow. Consider increasing the reaction temperature or using a less hindered tertiary amine if possible.

• Solvent polarity: The formation of an ionic product like a quaternary ammonium salt is generally favored in more polar solvents.

• Leaving group ability: While chloride is a reasonable leaving group, converting 1-(chloromethyl)naphthalene to 1-(iodomethyl)naphthalene (B1620802) in situ using a catalytic amount of sodium iodide (Finkelstein reaction) can accelerate the quaternization.

Data on Side Reactions with Amines

Nucleophile	Desired Product	Common Side Product(s)	Typical Conditions	Approx. Yield of Desired Product (%)	Approx. Yield of Side Product (%)
Primary Amine (e.g., Aniline)	N-(naphthalen-1-ylmethyl)aniline	N,N-di(naphthalen-1-ylmethyl)aniline	K₂CO₃, CH₃CN, reflux, 17h	50-70	10-30
Secondary Amine	Tertiary Amine	Quaternary Ammonium Salt	Base, Polar Solvent, Heat	60-80	5-20
Tertiary Amine	Quaternary Ammonium Salt	-	Polar Solvent, Heat	70-95	-

Note: Yields are illustrative and can vary significantly based on specific reactants and conditions.

Experimental Protocol: Synthesis of N-(naphthalen-1-ylmethyl)aniline and Isolation of N,N-di(naphthalen-1-ylmethyl)aniline

Objective: To synthesize N-(naphthalen-1-ylmethyl)aniline and characterize the common side product, N,N-di(naphthalen-1-ylmethyl)aniline.

Materials:

• 1-(Chloromethyl)naphthalene

• Aniline (B41778)

• Potassium carbonate (K₂CO₃)

• Acetonitrile (B52724) (CH₃CN)

• Ethyl acetate (B1210297)

• Hexane (B92381)

• Silica (B1680970) gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve aniline (1.1 equivalents) and potassium carbonate (1.5 equivalents) in acetonitrile.

• Add 1-(chloromethyl)naphthalene (1.0 equivalent) to the mixture.

• Reflux the reaction mixture for 17 hours, monitoring the progress by TLC.

• After completion, cool the reaction mixture and filter to remove inorganic salts.

• Evaporate the solvent under reduced pressure.

• The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane to separate the mono- and di-alkylated products.

• Characterize the products by ¹H NMR and mass spectrometry.

Reaction Pathway for Amines

Caption: Reaction of 1-(chloromethyl)naphthalene with a primary amine leading to the desired secondary amine and over-alkylation side products.

Side Reactions with Alcohol Nucleophiles

The reaction of 1-(chloromethyl)naphthalene with alkoxides is a classic Williamson ether synthesis. However, elimination reactions can compete with substitution, especially with sterically hindered alkoxides, leading to the formation of 1-methylenenaphthalene (a hypothetical precursor to oligomers/polymers under acidic/basic conditions) or other degradation products. Solvolysis can also occur if the alcohol is used as the solvent without a strong base.

Troubleshooting Guide: Alcohol Nucleophiles

Q: My Williamson ether synthesis is giving a low yield, and I suspect an elimination side reaction. How can I improve the yield of the ether?

A: Elimination is more likely with secondary or tertiary alkoxides. To favor substitution:

• Use a primary alkoxide if possible: If the desired ether is asymmetrical, choose the synthetic route where the alkoxide is derived from the more sterically hindered alcohol and the halide is primary. In this case, 1-(chloromethyl)naphthalene is already a primary halide, which is good.

• Use a less hindered base: If you are generating the alkoxide in situ, a very bulky base might promote elimination.

• Lower the reaction temperature: Substitution reactions often have a lower activation energy than elimination reactions, so running the reaction at a lower temperature can favor the desired Sₙ2 pathway.[1]

• Use a polar aprotic solvent: Solvents like DMF or DMSO can accelerate Sₙ2 reactions.[2]

Q: I am observing the formation of 1-naphthylmethanol in my reaction. What is causing this?

A: The formation of 1-naphthylmethanol is likely due to hydrolysis of 1-(chloromethyl)naphthalene by water present in your reagents or solvent. Ensure you are using anhydrous conditions and dry solvents.

Data on Side Reactions with Alcohols

Nucleophile	Desired Product	Common Side Product(s)	Typical Conditions	Approx. Yield of Desired Product (%)	Approx. Yield of Side Product (%)
Methoxide	1-Methoxynaphthalene (B125815)	Elimination products (minor)	NaH, THF, RT	>90	<5
tert-Butoxide	1-(tert-Butoxymethyl)naphthalene	Elimination products	KtBu, THF, RT	20-40	60-80

Note: Yields are illustrative and demonstrate the effect of steric hindrance on the outcome of the reaction.

Experimental Protocol: Williamson Ether Synthesis of 1-Methoxynaphthalene

Objective: To synthesize 1-methoxynaphthalene via Williamson ether synthesis.

Materials:

• 1-(Chloromethyl)naphthalene

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous methanol (B129727) (MeOH)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Diethyl ether

Procedure:

• In a flame-dried, three-necked flask under an inert atmosphere, add anhydrous THF and cool to 0 °C.

• Carefully add sodium hydride (1.2 equivalents) to the THF.

• Slowly add anhydrous methanol (1.1 equivalents) to the suspension and stir until hydrogen evolution ceases.

• Add a solution of 1-(chloromethyl)naphthalene (1.0 equivalent) in anhydrous THF dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

• Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl.

• Extract the product with diethyl ether, wash the organic layer with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the crude product by column chromatography or distillation.

Reaction Pathway for Alcohols

Caption: Competing substitution (Sₙ2) and elimination (E2) pathways in the reaction of 1-(chloromethyl)naphthalene with an alkoxide.

Side Reactions with Thiol Nucleophiles

Thiols, being excellent nucleophiles, react efficiently with 1-(chloromethyl)naphthalene to form thioethers. A potential side reaction is overalkylation to form a sulfonium (B1226848) salt, although this is less common than with amines due to the lower basicity of the resulting thioether.

Troubleshooting Guide: Thiol Nucleophiles

Q: My reaction with a thiol is sluggish. How can I improve the reaction rate?

A: Thiols are more acidic than alcohols, but generating the thiolate anion will significantly increase the reaction rate.

• Use a base: Add a base like sodium hydroxide (B78521), potassium carbonate, or sodium hydride to deprotonate the thiol and form the more nucleophilic thiolate.

• Solvent choice: Polar aprotic solvents like DMF or acetone (B3395972) can enhance the rate of Sₙ2 reactions with thiolates.

Data on Reactions with Thiols

Nucleophile	Desired Product	Common Side Product(s)	Typical Conditions	Approx. Yield of Desired Product (%)
Thiophenol	Phenyl(naphthalen-1-ylmethyl)sulfane	-	NaOH, EtOH, RT	>95

Experimental Protocol: Synthesis of Phenyl(naphthalen-1-ylmethyl)sulfane

Objective: To synthesize a thioether from 1-(chloromethyl)naphthalene and thiophenol.

Materials:

• 1-(Chloromethyl)naphthalene

• Thiophenol

• Sodium hydroxide (NaOH)

• Ethanol (B145695) (EtOH)

Procedure:

• In a round-bottom flask, dissolve thiophenol (1.05 equivalents) in ethanol.

• Add a solution of sodium hydroxide (1.1 equivalents) in water and stir for 15 minutes.

• Add 1-(chloromethyl)naphthalene (1.0 equivalent) to the reaction mixture.

• Stir at room temperature for 3-4 hours, monitoring by TLC.

• Remove the ethanol under reduced pressure.

• Add water to the residue and extract the product with diethyl ether.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Evaporate the solvent to obtain the crude product, which can be purified by column chromatography if necessary.

Reaction Pathway for Thiols

Caption: Reaction of 1-(chloromethyl)naphthalene with a thiolate to form a thioether, with potential over-alkylation to a sulfonium salt.

Side Reactions with Carbanion Nucleophiles

Carbanions, such as those derived from malonic esters, are soft nucleophiles that readily undergo C-alkylation with 1-(chloromethyl)naphthalene. Due to the benzylic nature of the substrate, the reaction is typically efficient. Side reactions are less common but can include elimination if a very strong, sterically hindered base is used to generate the carbanion.

Troubleshooting Guide: Carbanion Nucleophiles

Q: The yield of my C-alkylation reaction is low. What are the potential issues?

A: Low yields can result from:

• Incomplete carbanion formation: Ensure you are using a sufficiently strong base (e.g., NaH, NaOEt) and anhydrous conditions to completely deprotonate the active methylene (B1212753) compound.

• Hydrolysis of the starting material: Any moisture can lead to the formation of 1-naphthylmethanol.

• Competing proton exchange: If the active methylene compound is not acidic enough for the base used, an equilibrium will be established, leading to a lower concentration of the nucleophile.

Data on Reactions with Carbanions

Nucleophile	Desired Product	Common Side Product(s)	Typical Conditions	Approx. Yield of Desired Product (%)
Diethyl malonate anion	Diethyl 2-(naphthalen-1-ylmethyl)malonate	-	NaOEt, EtOH, reflux	80-90

Experimental Protocol: Synthesis of Diethyl 2-(naphthalen-1-ylmethyl)malonate

Objective: To perform a C-alkylation of diethyl malonate with 1-(chloromethyl)naphthalene.

Materials:

• 1-(Chloromethyl)naphthalene

• Diethyl malonate

• Sodium ethoxide (NaOEt)

• Anhydrous ethanol (EtOH)

Procedure:

• In a flame-dried flask under an inert atmosphere, prepare a solution of sodium ethoxide in anhydrous ethanol.

• Add diethyl malonate (1.1 equivalents) dropwise to the ethoxide solution and stir for 30 minutes.

• Add a solution of 1-(chloromethyl)naphthalene (1.0 equivalent) in anhydrous ethanol.

• Reflux the reaction mixture for 6-8 hours, monitoring by TLC.

• Cool the reaction mixture and neutralize with dilute HCl.

• Remove the ethanol under reduced pressure.

• Extract the product with ethyl acetate, wash with water and brine, and dry over anhydrous sodium sulfate.

• Evaporate the solvent and purify the product by vacuum distillation or column chromatography.

Reaction Pathway for Carbanions

Caption: C-alkylation of a carbanion with 1-(chloromethyl)naphthalene.

Friedel-Crafts Self-Alkylation

A notable side reaction, particularly under certain conditions (e.g., in the presence of Lewis acids or at elevated temperatures), is the Friedel-Crafts self-alkylation of 1-(chloromethyl)naphthalene. In this reaction, one molecule of 1-(chloromethyl)naphthalene alkylates another molecule of naphthalene (B1677914) (either starting material or another product molecule), leading to the formation of di-1-naphthylmethane and related oligomers.

Troubleshooting Guide: Friedel-Crafts Self-Alkylation

Q: How can I avoid the formation of di-1-naphthylmethane during my nucleophilic substitution reaction?

A: To suppress this side reaction:

• Avoid Lewis acids: Do not use Lewis acid catalysts unless absolutely necessary for your desired transformation.

• Control the temperature: Keep the reaction temperature as low as possible while still allowing the primary reaction to proceed at a reasonable rate.

• Use a non-aromatic solvent: Solvents like THF, DMF, or acetonitrile are preferred over aromatic solvents like benzene (B151609) or toluene, which could also participate in Friedel-Crafts reactions.

Data on Friedel-Crafts Self-Alkylation

Reactant	Side Product	Conditions Favoring Formation
1-(Chloromethyl)naphthalene	Di-1-naphthylmethane	Lewis acid catalyst, high temperature

Experimental Protocol: Characterization of Di-1-naphthylmethane from a Reaction Mixture

Objective: To isolate and characterize the Friedel-Crafts side product, di-1-naphthylmethane.

Procedure:

• After performing a reaction with 1-(chloromethyl)naphthalene where a non-polar byproduct is observed by TLC, perform a standard workup.

• Subject the crude product mixture to column chromatography on silica gel.

• Elute with a non-polar solvent system (e.g., hexane or a low percentage of ethyl acetate in hexane). Di-1-naphthylmethane, being very non-polar, will typically elute early.

• Collect the fractions containing the side product and characterize by ¹H NMR and mass spectrometry. The ¹H NMR spectrum of di-1-naphthylmethane is characterized by a singlet for the methylene bridge protons and complex aromatic signals.

Reaction Pathway for Friedel-Crafts Self-Alkylation

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Chemical transformations of quaternary ammonium salts via C–N bond cleavage - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Optimizing Palladium-Catalyzed Reactions of 1-(Chloromethyl)naphthalene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing palladium-catalyzed cross-coupling reactions involving 1-(chloromethyl)naphthalene.

Frequently Asked Questions (FAQs)

Q1: My reaction with 1-(chloromethyl)naphthalene is showing low or no yield. What are the primary factors to investigate?

A1: Low yields in palladium-catalyzed reactions with benzylic chlorides like 1-(chloromethyl)naphthalene can stem from several issues. Systematically check the following:

• Catalyst Activity: Ensure your palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃) and phosphine (B1218219) ligands are not degraded. Many Pd(0) catalysts and their precursors are sensitive to air and moisture. Using a fresh batch or an air-stable precatalyst is advisable.

• Inert Atmosphere: Oxygen can deactivate the active Pd(0) catalyst. Confirm that your reaction was set up under a rigorously maintained inert atmosphere (e.g., Argon or Nitrogen) and that all solvents were properly degassed.

• Purity of Reagents: Impurities in 1-(chloromethyl)naphthalene, the coupling partner, or solvents can poison the catalyst. Ensure all materials are of high purity.

• Base and Solvent Choice: The strength, solubility, and compatibility of the base and solvent are critical. For instance, in Suzuki-Miyaura couplings, a base is required to activate the boronic acid.[1]

Q2: I am observing a significant amount of homocoupling product from my boronic acid in a Suzuki-Miyaura reaction. How can this be minimized?

A2: Homocoupling (Glaser coupling in the case of alkynes) is a common side reaction. To minimize it:

• Eliminate Oxygen: Traces of oxygen can promote the oxidative homocoupling of boronic acids. Ensure all reagents and solvents are thoroughly degassed.

• Optimize Catalyst System: Some palladium and ligand combinations are more prone to promoting homocoupling. Screening different ligands can be beneficial.

• Reaction Conditions: Lowering the reaction temperature or slowly adding the boronic acid can help maintain its low concentration, disfavoring the homocoupling side reaction.

Q3: A black precipitate (palladium black) has formed in my reaction vessel. What does this mean and how can I prevent it?

A3: The formation of a black precipitate is typically palladium black, which results from the agglomeration and precipitation of the active Pd(0) catalyst from solution. This leads to a loss of catalytic activity.[2]

• Ligand Choice: Bulky and electron-rich phosphine ligands can stabilize the palladium nanoparticles and prevent their aggregation.

• Temperature Control: Excessively high temperatures can accelerate catalyst decomposition. Careful optimization of the reaction temperature is crucial.

• Solvent Effects: Certain solvents may promote the formation of palladium black more than others. If decomposition is a persistent issue, consider screening alternative solvents.

Q4: Can I reduce the palladium catalyst loading to make my reaction more cost-effective and sustainable?

A4: Yes, reducing catalyst loading is a key goal in process chemistry. For Suzuki-Miyaura couplings of benzylic halides, catalyst loadings as low as 0.01 mol% have been reported to provide good yields.[3] Optimization is key, and this often involves:

• Using highly active and stable catalyst systems (e.g., those with bulky, electron-rich biarylphosphine ligands).[4]

• Careful control of reaction parameters (temperature, concentration, base).

• For some reactions, catalyst concentrations can be reduced by up to 90% while maintaining high yields.[5]

Troubleshooting Guides

Issue 1: Low Conversion of 1-(Chloromethyl)naphthalene

Potential Cause	Recommended Solution
Inactive Catalyst	Use a fresh batch of palladium precursor and ligand. Consider using a more stable precatalyst.
Insufficient Catalyst Loading	Increase catalyst loading incrementally (e.g., from 1 mol% to 3 mol%). For challenging substrates, higher loadings may be necessary initially.
Suboptimal Ligand	Screen a panel of ligands. For benzylic chlorides, bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbenes (NHCs) are often effective.[4]
Incorrect Base or Solvent	Verify the compatibility of the base and solvent. For Suzuki reactions, ensure the base is strong enough to activate the boronic acid. Ensure the solvent is anhydrous and degassed.
Low Reaction Temperature	Gradually increase the reaction temperature in 10 °C increments. Monitor for product formation and potential decomposition.

Issue 2: Formation of Significant Byproducts

Potential Cause	Recommended Solution
Homocoupling of Coupling Partner	Rigorously exclude oxygen from the reaction. Consider copper-free conditions for Sonogashira couplings. Lower the reaction temperature.
Protodehalogenation of 1-(Chloromethyl)naphthalene	Ensure anhydrous conditions. The presence of water can lead to the replacement of the chloride with hydrogen.
Formation of Di(1-naphthyl)methane	This can arise from side reactions. Optimize stoichiometry and reaction time to favor the desired cross-coupling pathway.

Data Presentation: Catalyst Loading Optimization

The optimal catalyst loading is highly dependent on the specific reaction type, coupling partners, and conditions. The following tables provide representative data for common cross-coupling reactions, which can serve as a starting point for optimization with 1-(chloromethyl)naphthalene.

Table 1: Suzuki-Miyaura Coupling of Benzylic Halides with Arylboronic Acids Reaction: Benzylic Halide + Arylboronic Acid → Diaryl Methane

Pd Precatalyst	Ligand	Catalyst Loading (mol%)	Base	Solvent	Temp (°C)	Yield (%)	Reference
trans-PdBr(N-Succ)(PPh₃)₂	-	1.0	Na₂CO₃	THF/H₂O	60	88	[3]
trans-PdBr(N-Succ)(PPh₃)₂	-	0.01	Na₂CO₃	THF/H₂O	60	81	[3]
Pd(OAc)₂	SPhos	0.0005	K₃PO₄	Toluene	100	>95	[4]
PdCl₂(dppf)	-	2.0	Cs₂CO₃	THF/H₂O	RT	>90	[1]

Table 2: Heck Coupling of Aryl Halides with Alkenes Reaction: 1-(Chloromethyl)naphthalene + Alkene → Substituted Naphthyl-Alkene

Pd Precatalyst	Ligand	Catalyst Loading (mol%)	Base	Solvent	Temp (°C)	Typical Yield Range (%)
Pd(OAc)₂	PPh₃	1-3	Et₃N	DMF	100-120	70-95
PdCl₂	-	0.01	Hindered Amine	NMP	120	80-95
Pd(OAc)₂	-	0.1	K₂CO₃	Ionic Liquid	100	>90

Table 3: Sonogashira Coupling of Aryl Halides with Terminal Alkynes Reaction: 1-(Chloromethyl)naphthalene + Terminal Alkyne → Naphthyl-Alkyne

Pd Precatalyst	Cu(I) Co-catalyst	Catalyst Loading (mol% Pd)	Base	Solvent	Temp (°C)	Typical Yield Range (%)
Pd(PPh₃)₂Cl₂	CuI	1-2	Et₃N	THF	RT-50	75-98
Pd(OAc)₂	- (Copper-free)	0.5-2	Piperidine	DMF	80-100	70-95
Pd/C	CuI	1-5	Et₃N	Toluene	90	60-90

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol is a starting point for the coupling of 1-(chloromethyl)naphthalene with an arylboronic acid.

• Reaction Setup: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add 1-(chloromethyl)naphthalene (1.0 mmol, 1.0 equiv), the arylboronic acid (1.2 mmol, 1.2 equiv), and the base (e.g., K₃PO₄, 2.0 mmol, 2.0 equiv).

• Catalyst Addition: To this mixture, add the palladium precatalyst (e.g., Pd(OAc)₂, 0.01-1 mol%) and the appropriate ligand (e.g., SPhos, 0.02-2 mol%).

• Degassing: Seal the Schlenk tube, and evacuate and backfill with an inert gas (e.g., Argon) three times.

• Solvent Addition: Add anhydrous, degassed solvent (e.g., a 4:1 mixture of Toluene and Water) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir vigorously. Monitor the reaction progress by TLC or GC/MS.

• Work-up: After cooling to room temperature, quench the reaction with water and extract with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica (B1680970) gel.

Protocol 2: General Procedure for Heck Coupling

This protocol provides a general method for the Heck coupling of 1-(chloromethyl)naphthalene with an alkene (e.g., n-butyl acrylate).

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add the palladium precatalyst (e.g., Pd(OAc)₂, 1-3 mol%), the ligand (if any, e.g., PPh₃, 2-6 mol%), and the base (e.g., Et₃N, 1.5 equiv).

• Solvent and Reactant Addition: Add anhydrous, degassed solvent (e.g., DMF or NMP). Then, add 1-(chloromethyl)naphthalene (1.0 equiv) and the alkene (1.2 equiv) via syringe.

• Reaction: Heat the mixture to the desired temperature (e.g., 100-140 °C) with stirring. Monitor the reaction for completion by TLC or GC/MS.[6]

• Work-up: Cool the reaction to room temperature and filter to remove any insoluble salts. Dilute the filtrate with water and extract with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous MgSO₄, and concentrate. Purify the crude product by column chromatography.

Visualizations

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Caption: Troubleshooting workflow for low-yield reactions.

Caption: General experimental workflow for a palladium-catalyzed cross-coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. DSpace [repository.kaust.edu.sa]
• 6. Heck reaction - Wikipedia [en.wikipedia.org]

Impact of reaction temperature on the purity of 1-(Chloromethyl)naphthalene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 1-(Chloromethyl)naphthalene, with a specific focus on the impact of reaction temperature on product purity.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 1-(Chloromethyl)naphthalene?

A1: The most prevalent method is the chloromethylation of naphthalene (B1677914). This reaction typically involves reacting naphthalene with paraformaldehyde and hydrochloric acid, often in the presence of a catalyst like phosphoric acid or a Lewis acid.[1]

Q2: What are the primary impurities encountered in the synthesis of 1-(Chloromethyl)naphthalene?

A2: The main impurities include unreacted naphthalene, the isomeric 2-chloromethylnaphthalene, and higher molecular weight byproducts such as bis(chloromethyl)naphthalene and di-1-naphthylmethane.[2] The formation of these byproducts is influenced by reaction conditions, particularly temperature.

Q3: How does reaction temperature generally affect the purity of 1-(Chloromethyl)naphthalene?

A3: Careful control of the reaction temperature is crucial for maximizing the purity of 1-(Chloromethyl)naphthalene. While higher temperatures can increase the reaction rate, they also tend to promote the formation of undesirable byproducts, such as di-1-naphthylmethane.[3] Conversely, temperatures that are too low may lead to an incomplete reaction and lower yields.

Q4: What is a typical purification method for crude 1-(Chloromethyl)naphthalene?

A4: Purification is commonly achieved through vacuum distillation.[2] This method is effective in separating the desired product from both unreacted starting materials and higher-boiling byproducts. Another reported method is crystallization from a suitable solvent, such as ethanol.[4]

Troubleshooting Guide

This guide addresses common issues related to the purity of 1-(Chloromethyl)naphthalene, with a focus on the role of reaction temperature.

Issue	Potential Cause	Recommended Action
Low Purity of Final Product	Reaction temperature was too high, leading to the formation of byproducts like di-1-naphthylmethane.	Optimize the reaction temperature. Based on literature, temperatures in the range of 40-85°C have been used. Start with a lower temperature (e.g., 40-60°C) and monitor the reaction progress and impurity profile using techniques like GC-MS.
Reaction time was too long, which can also contribute to byproduct formation.	Monitor the reaction progress and stop the reaction once the consumption of the starting material has plateaued.
Inefficient purification.	Ensure that the vacuum distillation is performed under appropriate pressure and temperature to effectively separate the product from impurities. If using crystallization, select a solvent that provides good separation.
High Levels of Di-1-naphthylmethane	The reaction temperature was likely too high.[3]	Lower the reaction temperature. Consider a temperature range of 40-60°C.
Presence of 2-Chloromethylnaphthalene Isomer	Isomer formation is a known challenge in the chloromethylation of naphthalene.	While difficult to completely eliminate, the 1-isomer is generally favored. Purification by fractional distillation or crystallization can help to separate the isomers.
Significant Amount of Unreacted Naphthalene	The reaction may not have gone to completion.	Increase the reaction time or consider a moderate increase in temperature, while monitoring for byproduct formation. Ensure the stoichiometry of the reactants is correct.

Data on Reaction Temperature and Purity

The following table summarizes data compiled from various sources on the synthesis of 1-(Chloromethyl)naphthalene at different temperatures. It is important to note that other reaction parameters, such as catalysts and reaction times, may vary between these experiments, which can also influence the final purity.

Reaction Temperature (°C)	Reported Purity of 1-(Chloromethyl)naphthalene (%)	Source
35	High (after crystallization)	[4]
40	99.6 (after crystallization)	[4]
45	High (after crystallization)	[4]
80-85	74-77 (based on naphthalene consumed, after distillation)	[2]

Experimental Protocol: Synthesis of 1-(Chloromethyl)naphthalene

This protocol is a general guideline based on literature procedures.[2][5] Researchers should adapt it to their specific laboratory conditions and safety protocols.

Materials:

• Naphthalene

• Paraformaldehyde

• Glacial Acetic Acid

• Phosphoric Acid (85%)

• Concentrated Hydrochloric Acid

• Ether or other suitable organic solvent

• 10% Potassium Carbonate Solution

• Anhydrous Potassium Carbonate or Sodium Sulfate

Procedure:

• Reaction Setup: In a three-necked flask equipped with a mechanical stirrer and a reflux condenser, combine naphthalene, paraformaldehyde, glacial acetic acid, phosphoric acid, and concentrated hydrochloric acid.

• Heating: Heat the reaction mixture to the desired temperature (e.g., 80-85°C) using a water bath and stir vigorously for several hours (e.g., 6 hours).[2]

• Workup:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and wash sequentially with cold water and a cold 10% potassium carbonate solution until the washings are neutral.

  • Separate the organic layer.

• Drying: Dry the organic layer over an anhydrous drying agent like potassium carbonate or sodium sulfate.

• Solvent Removal: Remove the solvent under reduced pressure.

• Purification: Purify the crude product by vacuum distillation, collecting the fraction corresponding to 1-(Chloromethyl)naphthalene.

Visualizations

Reaction Pathway for the Synthesis of 1-(Chloromethyl)naphthalene

Caption: Reaction pathway for the synthesis of 1-(Chloromethyl)naphthalene and the formation of major byproducts.

Troubleshooting Workflow for Low Purity

Caption: A logical workflow for troubleshooting low purity in the synthesis of 1-(Chloromethyl)naphthalene.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. etheses.dur.ac.uk [etheses.dur.ac.uk]
• 4. CN113999086B - Preparation method of 1-chloromethyl naphthalene - Google Patents [patents.google.com]
• 5. derpharmachemica.com [derpharmachemica.com]

Technical Support Center: Green Synthesis of 1-(Chloromethyl)naphthalene

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the green synthesis of 1-(Chloromethyl)naphthalene. The focus is on methods that reduce waste and improve the environmental footprint of the synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the main drawbacks of traditional synthesis methods for 1-(Chloromethyl)naphthalene in terms of waste generation?

A1: Traditional methods for the synthesis of 1-(Chloromethyl)naphthalene often involve reagents and conditions that lead to significant waste production. For instance, the chloromethylation of naphthalene (B1677914) using 1-methylnaphthalene (B46632) side-chain chlorination requires high temperatures and chlorine gas, which poses environmental hazards. Another common method utilizes concentrated sulfuric acid, glacial acetic acid, and concentrated hydrochloric acid, resulting in a large volume of acidic and aqueous waste that is difficult to treat and dispose of. These methods are generally considered unsuitable for modern green synthesis approaches.

Q2: What are the key principles of green synthesis for 1-(Chloromethyl)naphthalene?

A2: Green synthesis approaches for 1-(Chloromethyl)naphthalene focus on several key principles to minimize environmental impact:

• Use of less hazardous reagents: Replacing corrosive acids and hazardous solvents with more benign alternatives.

• Catalytic methods: Employing catalysts to improve reaction efficiency and reduce the need for stoichiometric reagents. Lewis acids and phase-transfer catalysts are examples.

• Improved atom economy: Designing reactions where the maximum number of atoms from the reactants are incorporated into the final product, thus generating less waste.

• Waste reduction at the source: Optimizing reaction conditions to minimize the formation of byproducts and unreacted starting materials.[1]

• Energy efficiency: Conducting reactions at lower temperatures and shorter durations to reduce energy consumption.

Q3: What are some of the promising green synthesis methods for 1-(Chloromethyl)naphthalene?

A3: Several greener methods have been developed that offer significant advantages over traditional routes:

• Lewis Acid and Phase-Transfer Catalysis: This method uses naphthalene and paraformaldehyde as raw materials with a Lewis acid (e.g., FeCl₃ and CuCl₂) and a phase-transfer catalyst in a concentrated hydrochloric acid solution. This approach effectively lowers reaction temperature and time while increasing yield and purity.

• Anhydrous Zinc Chloride Catalysis: In this method, anhydrous zinc chloride is used as a catalyst for the reaction of naphthalene, paraformaldehyde, and hydrochloric acid.

• Quaternary Ammonium (B1175870) Salt and Non-ionic Surfactant Catalysis: This phase-transfer catalysis method employs a combination of a quaternary ammonium salt and a non-ionic surfactant to enhance the reaction rate and yield.[2]

Q4: How can I minimize the formation of the 2-(Chloromethyl)naphthalene isomer?

A4: The formation of the undesired 2-(Chloromethyl)naphthalene isomer is a common issue. To favor the formation of the 1-isomer, careful control of reaction conditions is crucial. Lower reaction temperatures generally favor the formation of the 1-isomer. The choice of catalyst can also influence regioselectivity. For instance, the use of specific Lewis acids can enhance the preference for the alpha-position on the naphthalene ring.

Q5: What are the common byproducts in the synthesis of 1-(Chloromethyl)naphthalene and how can they be minimized?

A5: Besides the 2-isomer, other common byproducts include di-1-naphthylmethane and bis-(chloromethyl)naphthalene.[3] The formation of these byproducts is often a result of side reactions occurring at higher temperatures or with prolonged reaction times. To minimize their formation, it is recommended to:

• Maintain the optimal reaction temperature.

• Monitor the reaction progress and stop it once the desired conversion is achieved.

• Use the appropriate stoichiometry of reactants to avoid excesses that might lead to side reactions.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Yield	- Incomplete reaction. - Suboptimal reaction temperature. - Inefficient catalyst. - Loss of product during workup and purification.	- Increase reaction time or temperature slightly, monitoring for byproduct formation. - Ensure the catalyst is active and used in the correct amount. - Optimize the extraction and purification steps to minimize losses.
Formation of a Tar-like Substance	- Reaction temperature is too high. - Presence of moisture or acid during distillation.[3]	- Carefully control the reaction temperature within the recommended range. - Ensure all glassware is dry and that the crude product is thoroughly washed and dried before distillation.[3]
Product is Contaminated with 2-(Chloromethyl)naphthalene	- Reaction temperature is too high, favoring the formation of the thermodynamically more stable 2-isomer.	- Lower the reaction temperature. - Consider using a more selective catalyst system.
Difficulty in Separating the Product from the Reaction Mixture	- Emulsion formation during aqueous workup.	- Add a small amount of a saturated brine solution to help break the emulsion. - Centrifugation can also be an effective method for phase separation.
Catalyst Deactivation	- Presence of impurities in the starting materials. - Catalyst poisoning.	- Use high-purity starting materials. - If using a recyclable catalyst, ensure it is properly regenerated before reuse.

Data Presentation: Comparison of Synthesis Methods

The following table summarizes the quantitative data for a traditional synthesis method and a greener alternative, highlighting the improvements in yield and the significant reduction in waste as indicated by the E-factor and Atom Economy.

Parameter	Traditional Method (Acetic Acid/Phosphoric Acid)	Green Method (Lewis Acid/Phase-Transfer Catalyst)
Yield	74-77%[1]	Up to 97.1%[4]
Atom Economy	~77.3%	~88.4%
E-Factor	~1.2 (excluding water)	~0.2 (excluding water)

*Atom Economy and E-Factor are calculated based on the stoichiometry of the main reaction and the inputs and outputs of the described experimental protocols. These values are estimates and can vary based on the specific experimental conditions and workup procedures.

Experimental Protocols

Traditional Synthesis: Acetic Acid and Phosphoric Acid Method[2]

• In a 3-liter three-necked flask equipped with a reflux condenser and a mechanical stirrer, combine 256 g (2 moles) of naphthalene, 110 g of paraformaldehyde, 260 ml of glacial acetic acid, 165 ml of 85% phosphoric acid, and 428 g (362 ml, 4.2 moles) of concentrated hydrochloric acid.

• Heat the mixture in a water bath at 80–85°C with vigorous stirring for 6 hours.

• Cool the mixture to 15–20°C and transfer it to a 2-liter separatory funnel.

• Wash the crude product with two 1-liter portions of cold water (5–15°C), followed by 500 ml of cold 10% potassium carbonate solution, and finally with 500 ml of cold water. The product is the lower layer.

• Add 200 ml of ether and dry the solution over 10 g of anhydrous potassium carbonate for 1 hour with frequent shaking.

• Separate the aqueous layer and further dry the ether solution over 20 g of anhydrous potassium carbonate for 8–10 hours.

• Distill the solution at atmospheric pressure to remove the ether.

• Distill the residue under reduced pressure. Collect the fraction boiling at 128–133°C/5 mm Hg. The yield is 195–204 g (74–77% based on naphthalene consumed).

Green Synthesis: Lewis Acid and Phase-Transfer Catalyst Method[5]

• In a reaction vessel, mix 128 g (1 mol) of naphthalene, 60 g (2 mol) of paraformaldehyde, 3.25 g (0.02 mol) of FeCl₃, 2.69 g (0.02 mol) of CuCl₂, 3.42 g (0.015 mol) of benzyltriethylammonium chloride, and 214.7 g (2.5 mol) of a 42.5% hydrochloric acid solution.

• Raise the temperature to 40°C and maintain for 3 hours.

• Cool the reaction mixture and allow the layers to separate.

• Wash the organic (oil) phase twice with a 10 wt% potassium carbonate solution and then with water to obtain the crude 1-(Chloromethyl)naphthalene.

• To purify, add the crude product to 192 g of absolute ethanol (B145695) and heat to 26°C to dissolve.

• Cool the solution to -5°C at a rate of 0.5°C/10 min and hold for 2 hours to allow for crystallization.

• Filter the product, wash with absolute ethanol, and dry in a vacuum oven at 35°C and 25 mmHg for 5 hours. The yield is 171.5 g (97.1%).

Mandatory Visualization

Caption: Workflow for the traditional synthesis of 1-(Chloromethyl)naphthalene.

Caption: Workflow for the green synthesis of 1-(Chloromethyl)naphthalene.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. CN101885667B - Synthesis method of 1-chloromethyl naphthalene, catalyst thereof and application of non-cationic surfactant - Google Patents [patents.google.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. 1-Chloromethyl naphthalene synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Phase-Transfer Catalysis in the Synthesis of 1-(Chloromethyl)naphthalene Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 1-(chloromethyl)naphthalene derivatives using phase-transfer catalysis (PTC).

Frequently Asked Questions (FAQs)

Q1: What is the role of a phase-transfer catalyst in the synthesis of 1-(chloromethyl)naphthalene?

A phase-transfer catalyst (PTC) is essential for facilitating the reaction between reactants that are in different, immiscible phases (e.g., an aqueous phase and an organic phase).[1][2][3] In the chloromethylation of naphthalene (B1677914), the PTC, typically a quaternary ammonium (B1175870) salt, transports the reacting species across the phase boundary, accelerating the reaction rate and improving the yield.[4][5]

Q2: What are the common phase-transfer catalysts used for this synthesis?

Commonly used phase-transfer catalysts for the synthesis of 1-(chloromethyl)naphthalene include quaternary ammonium salts such as benzyltriethylammonium chloride, methyltricaprylammonium chloride, and methyltributylammonium chloride.[3][6] Organic phosphonium (B103445) salts like hexadecyltributylphosphonium bromide are also effective and can withstand higher temperatures.[3] Non-ionic catalysts such as polyethylene (B3416737) glycols (e.g., PEG-800) have also been successfully employed.[7]

Q3: What are the typical starting materials and reagents for this reaction?

The primary starting materials are naphthalene, a source of formaldehyde (B43269) (such as paraformaldehyde or an aqueous formaldehyde solution), and concentrated hydrochloric acid.[5][6][8] A phase-transfer catalyst is also a crucial component.[5][6] Some procedures may also include a Lewis acid, such as a mixture of ferric chloride and copper chloride, to enhance the reaction.[9]

Q4: What are the main advantages of using phase-transfer catalysis for this synthesis?

Phase-transfer catalysis offers several advantages, including:

• Increased reaction rates: By facilitating the interaction of reactants across phases, PTC significantly speeds up the synthesis.[1][2]

• Higher yields: PTC can lead to improved product yields compared to reactions without a catalyst.[5][6]

• Milder reaction conditions: The reaction can often be carried out under less harsh temperature and pressure conditions.[2]

• Greener chemistry: PTC can reduce the need for hazardous organic solvents and may allow the use of water as a solvent, leading to more environmentally friendly processes.[1][2][3]

• Simplified workup: The separation of the catalyst and product can be more straightforward in some PTC systems.[4]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of 1-(Chloromethyl)naphthalene	- Inefficient phase-transfer catalyst.- Inappropriate reaction temperature or time.- Incorrect molar ratios of reactants.- Catalyst poisoning.	- Catalyst Selection: Experiment with different quaternary ammonium salts (e.g., tetraethylammonium (B1195904) iodide, tetrabutylammonium (B224687) bromide) or non-ionic PTCs (e.g., PEG-800).[5][7]- Optimize Conditions: Systematically vary the reaction temperature (typically 70-85°C) and time (typically 3-6 hours) to find the optimal parameters.[5][6]- Adjust Stoichiometry: Ensure the correct molar ratios of naphthalene, formaldehyde source, and hydrochloric acid are used. A typical molar ratio of naphthalene to formaldehyde to HCl is around 1:1.5-2.5:2-3.[9]- Catalyst Purity: Use a high-purity catalyst and ensure all reagents and solvents are free of impurities that could deactivate the catalyst.
Formation of Side Products (e.g., bis-(chloromethyl)naphthalene, di-1-naphthylmethane)	- High reaction temperature.- Prolonged reaction time.- Incorrect stoichiometry.	- Temperature Control: Maintain the reaction temperature within the optimal range to minimize side reactions.[10]- Reaction Monitoring: Monitor the reaction progress using techniques like TLC or GC to stop the reaction once the desired product formation is maximized.- Stoichiometric Control: Carefully control the molar ratios of the reactants to favor the formation of the mono-substituted product.[10]
Product Resinification During Distillation	- Presence of residual acid or water in the crude product.	- Thorough Washing: Wash the crude product thoroughly with water and a base solution (e.g., 10% potassium carbonate solution) to remove any residual acid.[10]- Proper Drying: Dry the organic layer over an anhydrous drying agent (e.g., anhydrous potassium carbonate) before distillation. Adding a small amount of dry benzene (B151609) during solvent removal can help azeotropically remove traces of water.[10]- Clean Glassware: Use clean and dry distillation apparatus.
Difficulty in Phase Separation	- Formation of an emulsion.- Inappropriate solvent choice.	- Break Emulsion: Add a small amount of a saturated brine solution to help break the emulsion.- Solvent System: If possible, adjust the solvent system to improve phase separation.
Catalyst Inactivity or Decomposition	- High reaction temperatures.- Presence of impurities.	- Select a Thermally Stable Catalyst: If high temperatures are required, consider using more stable catalysts like phosphonium salts.[3]- Purify Reagents: Ensure all starting materials and solvents are of high purity.

Experimental Protocols

General Procedure for the Synthesis of 1-(Chloromethyl)naphthalene using a Quaternary Ammonium Salt PTC

This protocol is a generalized procedure based on common practices found in the literature.[5][6]

Materials:

• Naphthalene

• Paraformaldehyde

• Concentrated Hydrochloric Acid

• Phase-Transfer Catalyst (e.g., Tetraethylammonium iodide)

• Non-ionic surfactant (optional, e.g., sodium stearate)

• Organic Solvent (e.g., cyclohexane)

• 10% Sodium Bicarbonate Solution

Procedure:

• In a three-necked flask equipped with a thermometer, reflux condenser, and mechanical stirrer, add naphthalene (e.g., 0.10 mol), paraformaldehyde (e.g., 0.23 mol), and concentrated hydrochloric acid (e.g., 0.3 mol).

• Add the phase-transfer catalyst. The weight ratio of naphthalene to catalyst is typically around 1.000:0.02. A non-ionic surfactant can also be added.

• Heat the reaction mixture to 85°C with constant stirring.

• Maintain the reaction at this temperature for 3 hours.

• After the reaction is complete, cool the mixture to room temperature.

• Extract the product with cyclohexane (B81311).

• Wash the organic layer with a 10% sodium bicarbonate solution.

• Remove the cyclohexane by rotary evaporation.

• Purify the crude product by vacuum distillation to obtain 1-(chloromethyl)naphthalene.

Quantitative Data from Literature Examples:

Catalyst System	Naphthalene (mol)	Paraformaldehyde (mol)	Conc. HCl (mol)	Temp (°C)	Time (h)	Yield (%)	Purity (%)	Reference
Tetraethylammonium iodide: Sodium stearate	0.10	0.23	0.3	85	3	95.4	99.3	[5]
Etamon chloride: Polyoxyethylene octylphenol (B599344) ether	0.10	0.15	0.21	70	3	95.0	99.1	[5]
Tetrabutylammonium bromide: Fatty alcohol-polyoxyethylene ether	0.10	0.25	0.2	80	4	-	99.2	[6]
Etamon chloride: Fatty diglycollic amide	0.10	0.20	0.21	80	4	-	99.3	[6]
Tetraethylammonium bromide: N,N-sodium oleoylmethyl taurate	-	-	-	75	5	95.7	99.1	[11]

Visualizations

Experimental Workflow

Caption: Experimental workflow for the synthesis of 1-(chloromethyl)naphthalene.

Phase-Transfer Catalysis Mechanism

References

• 1. Phase transfer catalyst in organic synthesis [wisdomlib.org]
• 2. fzgxjckxxb.com [fzgxjckxxb.com]
• 3. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. CN101885667A - Synthesis method of 1-chloromethyl naphthalene, catalyst thereof and application of non-cationic surfactant - Google Patents [patents.google.com]
• 6. CN101885667B - Synthesis method of 1-chloromethyl naphthalene, catalyst thereof and application of non-cationic surfactant - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. nbinno.com [nbinno.com]
• 9. CN113999086B - Preparation method of 1-chloromethyl naphthalene - Google Patents [patents.google.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. Synthesis method of 1-chloromethyl naphthalene and application of catalyst and non-cationic surfactant thereof - Eureka | Patsnap [eureka.patsnap.com]

Technical Support Center: Reactions Involving 1-(Chloromethyl)naphthalene

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for quenching procedures in reactions involving 1-(chloromethyl)naphthalene. The information is designed to assist in safely and effectively terminating reactions and managing unreacted reagents.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of quenching a reaction involving 1-(chloromethyl)naphthalene?

A1: Quenching is a critical step to terminate a chemical reaction at a desired point. In the context of reactions using 1-(chloromethyl)naphthalene, which is a reactive electrophile, quenching serves to:

• Neutralize any remaining unreacted 1-(chloromethyl)naphthalene, preventing it from interfering with product isolation and purification.

• Deactivate other reactive species in the mixture, such as Lewis acid catalysts used in Friedel-Crafts alkylations.

• Ensure the safe handling of the reaction mixture during work-up by converting hazardous reagents into less reactive substances.

Q2: What are the primary hazards associated with 1-(chloromethyl)naphthalene to be aware of during quenching?

A2: 1-(Chloromethyl)naphthalene is a hazardous substance. Key safety considerations include:

• Toxicity: It is harmful if swallowed or in contact with skin.

• Corrosivity: It can cause severe skin burns and eye damage.

• Lachrymator: It can cause tearing.

• Safe Handling: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

Q3: What are common quenching agents for reactions with 1-(chloromethyl)naphthalene?

A3: Common quenching agents are nucleophiles that react with the electrophilic chloromethyl group. These include:

• Aqueous basic solutions: Such as sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃) solutions. These are effective for neutralizing acidic catalysts and hydrolyzing the chloromethyl group.

• Aqueous ammonia (B1221849) (NH₃): Reacts with 1-(chloromethyl)naphthalene to form 1-(aminomethyl)naphthalene.

• Water: Can be used to hydrolyze 1-(chloromethyl)naphthalene, although the reaction may be slow.

Q4: Can I use water to quench my reaction?

A4: While water can hydrolyze 1-(chloromethyl)naphthalene to 1-naphthalenemethanol, this process can be slow and may not be efficient for quenching a large excess of the reagent. Additionally, adding water directly to a reaction mixture containing a water-reactive catalyst like aluminum chloride can be highly exothermic and dangerous.[1] It is generally recommended to use a more reactive quenching agent or a two-step procedure.

Troubleshooting Guides

This section provides solutions to common problems encountered during the quenching of reactions involving 1-(chloromethyl)naphthalene.

Issue 1: Incomplete Quenching of 1-(Chloromethyl)naphthalene

• Symptom: Presence of unreacted 1-(chloromethyl)naphthalene in the crude product after work-up, detected by techniques like TLC or NMR.

• Possible Causes:

  • Insufficient amount of quenching agent used.

  • Inadequate reaction time or temperature for the quenching reaction.

  • Poor mixing of the biphasic reaction mixture (organic and aqueous layers).

• Solutions:

  • Increase the excess of quenching agent: Use a larger molar excess of the nucleophilic quenching agent.

  • Extend the reaction time: Allow the quenching reaction to stir for a longer period to ensure completion.

  • Improve mixing: Use vigorous stirring to ensure good contact between the organic and aqueous phases.

  • Consider a more reactive quenching agent: If using a weak nucleophile like water, switch to a more potent one like aqueous ammonia.

Issue 2: Formation of Unwanted Byproducts During Quenching

• Symptom: Identification of unexpected compounds in the product mixture.

• Possible Cause: The quenching agent may react with the desired product or other intermediates in the reaction mixture. For example, using a strong nucleophile like ammonia could potentially displace other leaving groups on your product.

• Solution:

  • Choose a selective quenching agent: Select a quenching agent that is reactive towards 1-(chloromethyl)naphthalene but inert towards your product. A milder base like sodium bicarbonate is often a safer first choice than a strong nucleophile.

Issue 3: Emulsion Formation During Aqueous Work-up

• Symptom: Difficulty in separating the organic and aqueous layers after quenching and extraction.

• Possible Causes:

  • Presence of polar byproducts acting as surfactants.

  • High concentration of salts in the aqueous layer.

• Solutions:

  • Add brine: Addition of a saturated sodium chloride solution can help to break up emulsions by increasing the ionic strength of the aqueous layer.

  • Filter through Celite: Passing the mixture through a pad of Celite can help to break up the emulsion.

  • Allow to stand: Sometimes, simply letting the mixture stand for an extended period can lead to layer separation.

Experimental Protocols

Protocol 1: Quenching with Aqueous Sodium Bicarbonate

This is a general and mild quenching procedure suitable for many reaction types.

• Cool the reaction mixture: Place the reaction flask in an ice-water bath to cool it to 0-5 °C.

• Slowly add saturated aqueous sodium bicarbonate solution: Add the solution dropwise with vigorous stirring. Be cautious of gas evolution (CO₂).

• Stir: Allow the mixture to stir for 15-30 minutes at 0-5 °C.

• Warm to room temperature: Remove the ice bath and allow the mixture to warm to room temperature while continuing to stir for another 30 minutes.

• Extraction: Transfer the mixture to a separatory funnel. If necessary, add an organic solvent to extract the product. Wash the organic layer with water and then with brine.

• Drying and concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

Protocol 2: Quenching with Aqueous Ammonia

This method is effective for converting excess 1-(chloromethyl)naphthalene into a more water-soluble amine.

• Cool the reaction mixture: Cool the reaction flask to 0-5 °C in an ice-water bath.

• Add concentrated aqueous ammonia: Slowly add an excess of concentrated aqueous ammonia with vigorous stirring.

• Stir: Allow the mixture to stir at room temperature for 1-2 hours to ensure the complete reaction of 1-(chloromethyl)naphthalene.

• Extraction: Transfer the mixture to a separatory funnel. Add an appropriate organic solvent and water. Separate the organic layer.

• Acid wash: Wash the organic layer with dilute hydrochloric acid (e.g., 1 M HCl) to remove the formed 1-(aminomethyl)naphthalene.

• Neutralization and final washes: Wash the organic layer with water, followed by a saturated sodium bicarbonate solution, and finally with brine.

• Drying and concentration: Dry the organic layer over an anhydrous drying agent, filter, and concentrate.

Data Presentation

Table 1: Comparison of Common Quenching Agents

Quenching Agent	Chemical Formula	Advantages	Disadvantages
Sodium Bicarbonate	NaHCO₃	Mild, readily available, neutralizes acids.	May be a slow reaction for complete hydrolysis.
Potassium Carbonate	K₂CO₃	Stronger base than NaHCO₃, effective for neutralization.[2][3][4]	Can be more reactive with sensitive functional groups.
Aqueous Ammonia	NH₃(aq)	Fast and efficient reaction, forms a water-soluble amine byproduct.[2]	The resulting amine may need an acidic wash for complete removal.
Water	H₂O	Readily available, neutral.	Slow reaction rate, may not be effective for large excesses.

Visualizations

Caption: General experimental workflow for quenching reactions involving 1-(Chloromethyl)naphthalene.

Caption: Nucleophilic substitution reaction during the quenching of 1-(Chloromethyl)naphthalene.

References

• 1. benchchem.com [benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Synthesis method of 1-chloromethyl naphthalene and application of catalyst and non-cationic surfactant thereof - Eureka | Patsnap [eureka.patsnap.com]
• 4. Page loading... [guidechem.com]

Analytical methods for determining the purity of 1-(Chloromethyl)naphthalene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the analytical methods used to determine the purity of 1-(Chloromethyl)naphthalene. It is intended for researchers, scientists, and professionals in drug development.

Analytical Methods Overview

Several analytical techniques can be employed to determine the purity of 1-(Chloromethyl)naphthalene. The most common methods are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), often with Flame Ionization Detection (FID). Nuclear Magnetic Resonance (NMR) spectroscopy, particularly quantitative NMR (qNMR), can also be a powerful tool for purity assessment.

Comparison of Analytical Methods

The following table summarizes the key quantitative parameters for the primary analytical methods used to assess the purity of 1-(Chloromethyl)naphthalene. These values are representative and may vary depending on the specific instrumentation and method parameters.

Parameter	HPLC-UV	GC-FID	qNMR
Typical Purity Range	95-99.9%	95-99.9%	90-99.9%
Limit of Detection (LOD)	0.01 - 0.1%	0.001 - 0.01%	~0.1%
Limit of Quantitation (LOQ)	0.03 - 0.3%	0.003 - 0.03%	~0.3%
Precision (%RSD)	< 1%	< 1%	< 2%
Analysis Time	15 - 30 minutes	20 - 40 minutes	10 - 20 minutes
Primary Use	Purity and impurity profiling	Purity, residual solvents, and volatile impurities	Absolute purity determination, structural confirmation

Experimental Workflows

The general workflow for determining the purity of 1-(Chloromethyl)naphthalene involves sample preparation, instrumental analysis, and data processing.

Workflow for Purity Analysis of 1-(Chloromethyl)naphthalene.

Frequently Asked Questions (FAQs) and Troubleshooting

High-Performance Liquid Chromatography (HPLC)

Q1: What is a typical starting HPLC method for 1-(Chloromethyl)naphthalene purity analysis?

A typical reverse-phase HPLC method would utilize a C18 column with a mobile phase consisting of a mixture of acetonitrile (B52724) and water.[1] Detection is commonly performed using a UV detector at a wavelength where the naphthalene (B1677914) ring system has strong absorbance (e.g., 220-230 nm).

Q2: My peak for 1-(Chloromethyl)naphthalene is tailing. What are the possible causes and solutions?

Peak tailing in HPLC can be caused by several factors:

• Secondary interactions with the column: The chloromethyl group can have secondary interactions with residual silanols on the silica-based stationary phase.

  • Solution: Use a high-purity, end-capped C18 column. Adding a small amount of a competing base, like triethylamine (B128534) (TEA), to the mobile phase can also help.

• Column overload: Injecting too much sample can lead to peak distortion.

  • Solution: Reduce the injection volume or the concentration of the sample.

• Inappropriate mobile phase pH: The pH of the mobile phase can affect the ionization state of silanols.

  • Solution: Adjusting the mobile phase to a lower pH (e.g., with formic or phosphoric acid) can suppress silanol (B1196071) ionization and reduce tailing.[1]

Q3: I am seeing extraneous peaks in my chromatogram. What could be their source?

Extraneous peaks, often called "ghost peaks," can arise from several sources:

• Contaminated mobile phase or injection solvent: Impurities in the solvents can appear as peaks, especially in gradient elution.

  • Solution: Use high-purity, HPLC-grade solvents and prepare fresh mobile phases daily.

• Carryover from previous injections: Residual sample from a previous run can be eluted in the current run.

  • Solution: Implement a robust needle wash protocol in your autosampler and ensure the injection port is clean.

• Sample degradation: 1-(Chloromethyl)naphthalene can be reactive and may degrade in the sample vial or on the column.

  • Solution: Prepare samples fresh and analyze them promptly. Consider using a cooled autosampler.

Q4: My retention times are shifting between injections. What should I check?

Retention time instability can be due to:

• Changes in mobile phase composition: Inaccurate mixing of mobile phase components or solvent evaporation can alter retention times.

  • Solution: Ensure the mobile phase is well-mixed and covered to prevent evaporation. If using a gradient, check the pump's proportioning valves.

• Fluctuations in column temperature: Temperature affects viscosity and retention.

  • Solution: Use a column oven to maintain a constant and consistent temperature.

• Column equilibration: Insufficient equilibration time between runs can lead to drifting retention times.

  • Solution: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection.

Gas Chromatography (GC)

Q1: What are the recommended GC conditions for analyzing 1-(Chloromethyl)naphthalene?

A common approach is to use a capillary GC with a flame ionization detector (FID). A non-polar or mid-polarity column, such as one with a 5% phenyl-methylpolysiloxane stationary phase (e.g., HP-5MS), is often suitable. The oven temperature program would typically start at a lower temperature and ramp up to elute the analyte and any impurities.

Q2: I am observing peak broadening for 1-(Chloromethyl)naphthalene in my GC analysis. Why is this happening?

Peak broadening in GC can be caused by:

• Slow injection speed: A slow injection can lead to a broad initial sample band.

  • Solution: Use an autosampler for fast and reproducible injections.

• Inlet temperature too low: If the inlet temperature is not high enough, the sample may not vaporize quickly and efficiently.

  • Solution: Ensure the inlet temperature is appropriate for the boiling point of 1-(Chloromethyl)naphthalene (around 291°C), typically set 20-50°C above the boiling point of the least volatile component.

• Column contamination: Contamination at the head of the column can interfere with the chromatography.

  • Solution: Trim the first few centimeters of the column or replace it if it is heavily contaminated.

Q3: My results show lower purity than expected, and I see some degradation products. How can I minimize this?

1-(Chloromethyl)naphthalene can be thermally labile and may degrade in the hot GC inlet.

• Solution 1: Lower the inlet temperature. While a high temperature is needed for vaporization, an excessively high temperature can cause degradation. Experiment with lowering the inlet temperature in increments to find a balance between efficient vaporization and minimal degradation.

• Solution 2: Use a split injection. A split injection with a high split ratio minimizes the residence time of the analyte in the hot inlet, reducing the chance of degradation.

• Solution 3: Use a deactivated inlet liner. An inert inlet liner will have fewer active sites that can promote thermal degradation.

Q4: What are common impurities I should look for in a 1-(Chloromethyl)naphthalene sample?

Common impurities can arise from the synthesis process and include:

• Naphthalene: Unreacted starting material.

• 2-(Chloromethyl)naphthalene: An isomer formed during the chloromethylation of naphthalene.

• Di(chloromethyl)naphthalenes: Products of multiple chloromethylations.

• 1-Naphthalenemethanol: A hydrolysis product of 1-(Chloromethyl)naphthalene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Q1: How can NMR be used to determine the purity of 1-(Chloromethyl)naphthalene?

Quantitative NMR (qNMR) is a primary analytical method that can determine the absolute purity of a sample without the need for a reference standard of the analyte itself. This is done by comparing the integral of a known analyte proton signal to the integral of a certified internal standard of known purity and concentration.

Q2: What is a suitable internal standard for qNMR analysis of 1-(Chloromethyl)naphthalene?

A suitable internal standard should:

• Be of high purity and accurately weighed.

• Have a simple NMR spectrum with at least one signal that does not overlap with any signals from the analyte or impurities.

• Be chemically inert and not react with the analyte.

• Be soluble in the same deuterated solvent as the analyte.

Commonly used internal standards include maleic anhydride, dimethyl sulfone, or 1,3,5-trimethoxybenzene.

Q3: What are the critical parameters for accurate qNMR measurements?

For accurate quantification, it is crucial to:

• Ensure complete relaxation of all nuclei: This is achieved by using a long relaxation delay (at least 5 times the longest T1 relaxation time of the signals of interest).

• Use a calibrated 90° pulse.

• Acquire the spectrum with a sufficient signal-to-noise ratio.

• Carefully process the data , including proper phasing and baseline correction.

Detailed Experimental Protocols

HPLC Method for Purity of 1-(Chloromethyl)naphthalene

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase: Acetonitrile:Water (60:40 v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: UV at 225 nm

• Injection Volume: 10 µL

• Sample Preparation: Accurately weigh approximately 25 mg of 1-(Chloromethyl)naphthalene and dissolve in 50 mL of mobile phase to a concentration of 0.5 mg/mL.

GC Method for Purity of 1-(Chloromethyl)naphthalene

• Column: HP-5MS (or equivalent), 30 m x 0.25 mm, 0.25 µm film thickness

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Inlet: Split injection (50:1 split ratio) at 270°C

• Oven Program:

  • Initial temperature: 100°C, hold for 2 minutes

  • Ramp: 15°C/min to 280°C

  • Hold: 5 minutes at 280°C

• Detector: FID at 300°C

• Injection Volume: 1 µL

• Sample Preparation: Prepare a solution of 1-(Chloromethyl)naphthalene in a suitable solvent like dichloromethane (B109758) or toluene (B28343) at a concentration of approximately 1 mg/mL.

qNMR Method for Purity of 1-(Chloromethyl)naphthalene

• Internal Standard: Maleic Anhydride (certified purity)

• Solvent: Chloroform-d (CDCl3)

• Sample Preparation:

  • Accurately weigh about 10 mg of 1-(Chloromethyl)naphthalene into a clean vial.

  • Accurately weigh about 5 mg of the internal standard into the same vial.

  • Dissolve the mixture in approximately 0.75 mL of CDCl3.

• NMR Parameters (example on a 400 MHz spectrometer):

  • Pulse Program: Standard 1D proton experiment

  • Relaxation Delay (d1): 30 seconds

  • Acquisition Time: At least 3 seconds

  • Number of Scans: 8 to 16 (to achieve good signal-to-noise)

• Purity Calculation: The purity is calculated using the following formula: Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std Where:

  • I = Integral of the signal

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

References

• 1. hplc.eu [hplc.eu]

Reference Data & Comparative Studies

Comparative Reactivity of 1-(Chloromethyl)naphthalene and 2-(Chloromethyl)naphthalene: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the nuanced reactivity of isomeric building blocks is paramount for efficient synthesis design and the development of novel molecular entities. This guide provides an objective comparison of the reactivity of 1-(Chloromethyl)naphthalene and 2-(Chloromethyl)naphthalene (B1583795), supported by experimental data and detailed protocols.

The seemingly minor positional difference of the chloromethyl group on the naphthalene (B1677914) scaffold—at the alpha (C1) versus the beta (C2) position—imparts significant differences in the chemical reactivity of these two isomers. These differences are primarily governed by a combination of electronic and steric factors, which influence their propensity to undergo nucleophilic substitution reactions via SN1 and SN2 mechanisms.

Data Presentation: A Quantitative Look at Reactivity

While direct comparative kinetic studies under identical conditions are sparse in the literature, the available data for SN2 reactions, particularly with aniline (B41778) nucleophiles, reveals a discernible trend. The following table summarizes key kinetic and physical property data for the two isomers.

Property	1-(Chloromethyl)naphthalene	2-(Chloromethyl)naphthalene
CAS Number	86-52-2	2506-41-4
Molecular Weight	176.64 g/mol	176.64 g/mol
Melting Point	28-31 °C	46-48 °C
Boiling Point	148-150 °C at 15 mmHg	168-170 °C at 2.67 kPa
SN2 Reaction Rate with Aniline in Methanol at 35°C (k₂ x 10⁵ L mol⁻¹ s⁻¹)	28.1[1]	Data not available for direct comparison

The primary mode of reaction for both isomers is nucleophilic substitution, where the chlorine atom is displaced by a nucleophile. The stability of the potential carbocation intermediate, which is benzylic in nature for both isomers, facilitates these reactions.

Mechanistic Insights: SN1 vs. SN2 Pathways

The preference for either an SN1 or SN2 reaction mechanism is dictated by the structure of the substrate, the nature of the nucleophile, and the solvent system employed.

1-(Chloromethyl)naphthalene: The C1 position is subject to significant steric hindrance from the hydrogen atom at the C8 position, an interaction known as a "peri-interaction." This steric crowding can disfavor the backside attack required for a concerted SN2 mechanism. Consequently, under conditions that favor ionization (polar protic solvents, weaker nucleophiles), 1-(chloromethyl)naphthalene may have a greater tendency to react via an SN1 pathway, proceeding through a relatively stable 1-naphthylmethyl carbocation. However, with strong nucleophiles in polar aprotic solvents, the SN2 pathway is still viable, as evidenced by kinetic studies with anilines.[1]

2-(Chloromethyl)naphthalene: In contrast, the chloromethyl group at the C2 position experiences less steric hindrance. This makes the benzylic carbon more accessible for backside attack by a nucleophile, generally favoring an SN2 mechanism. The 2-naphthylmethyl carbocation is also stable, meaning an SN1 pathway is also possible under appropriate conditions.

The following diagram illustrates the logical relationship in determining the favored reaction pathway for these isomers.

Favored reaction pathways for the two isomers.

Experimental Protocols

To experimentally determine and compare the reactivity of 1-(chloromethyl)naphthalene and 2-(chloromethyl)naphthalene, a competitive reaction or parallel kinetic studies can be performed. The following is a generalized protocol for a comparative SN2 reaction with aniline.

Objective: To compare the relative reaction rates of 1-(chloromethyl)naphthalene and 2-(chloromethyl)naphthalene with aniline under SN2 conditions.

Materials:

• 1-(Chloromethyl)naphthalene

• 2-(Chloromethyl)naphthalene

• Aniline (freshly distilled)

• Methanol (anhydrous)

• Standard volumetric flasks and pipettes

• Thermostated water bath

• Conductivity meter or HPLC with a UV detector

Procedure:

• Solution Preparation:

  • Prepare a 0.02 M solution of 1-(chloromethyl)naphthalene in anhydrous methanol.

  • Prepare a 0.02 M solution of 2-(chloromethyl)naphthalene in anhydrous methanol.

  • Prepare a 0.04 M solution of aniline in anhydrous methanol.

• Kinetic Run (to be performed separately for each isomer):

  • Equilibrate the solutions of the chloromethylnaphthalene isomer and aniline in a thermostated water bath at a constant temperature (e.g., 35 °C).

  • To initiate the reaction, mix equal volumes of the chloromethylnaphthalene solution and the aniline solution in a reaction vessel maintained at the constant temperature.

  • Monitor the progress of the reaction over time. This can be achieved by:

    • Conductometry: The reaction produces aniline hydrochloride, which increases the conductivity of the solution. Record conductivity readings at regular time intervals.[1]

    • HPLC: Withdraw aliquots from the reaction mixture at specific time points, quench the reaction (e.g., by dilution with a cold solvent), and analyze the concentration of the reactant and product by HPLC.

• Data Analysis:

  • For each isomer, calculate the second-order rate constant (k₂) from the change in concentration or conductivity over time.

  • Compare the k₂ values obtained for 1-(chloromethyl)naphthalene and 2-(chloromethyl)naphthalene to determine their relative reactivity under these SN2 conditions.

The following diagram outlines the experimental workflow for this comparative kinetic study.

Workflow for the comparative kinetic experiment.

Conclusion

References

• 1. Synthesis and Application of 1-Chloromethyl naphthalene_Chemicalbook [chemicalbook.com]

A Comparative Guide to the SN2 Reactivity of 1-(Chloromethyl)naphthalene and 1-(Bromomethyl)naphthalene

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

1-(Bromomethyl)naphthalene (B1266630) is unequivocally the more reactive substrate in Sₙ2 reactions compared to 1-(chloromethyl)naphthalene. This heightened reactivity is primarily attributed to the superior leaving group ability of the bromide ion (Br⁻) in comparison to the chloride ion (Cl⁻). The carbon-bromine bond is weaker and more polarizable than the carbon-chlorine bond, which facilitates its cleavage in the concerted, bimolecular transition state of an Sₙ2 reaction. Both compounds, being benzylic halides, exhibit enhanced reactivity over their non-aromatic counterparts due to the stabilization of the Sₙ2 transition state by the naphthalene (B1677914) ring system.

Theoretical Framework: The Sₙ2 Reaction Pathway

The Sₙ2 (Substitution Nucleophilic Bimolecular) reaction is a single-step process where a nucleophile attacks the electrophilic carbon atom from the backside, simultaneously displacing the leaving group. The reaction rate is dependent on the concentration of both the substrate and the nucleophile.[1][2] The transition state involves a pentacoordinate carbon atom, and its stability is a key determinant of the reaction rate.

References

• 1. SN1 and SN2 reaction – Kinetics, Mechanism, Stereochemistry and Reactivity. [chemicalnote.com]
• 2. 11.2 The SN2 Reaction - Organic Chemistry | OpenStax [openstax.org]

A Comparative Guide to Fluorescent Probes: 1-(Chloromethyl)naphthalene vs. Fluorescein Derivatives

For researchers, scientists, and drug development professionals, the selection of an appropriate fluorescent probe is a critical decision that dictates the quality and reliability of experimental data. This guide provides an objective comparison between two foundational classes of fluorescent probes: those derived from 1-(chloromethyl)naphthalene and those from fluorescein (B123965). While both serve as scaffolds for creating molecular probes, their inherent photophysical and chemical properties render them suitable for different applications.

Naphthalene-based probes are known for their environmental sensitivity and good photostability, making them excellent tools for studying molecular interactions and hydrophobic environments.[1][2][3] In contrast, fluorescein and its derivatives are celebrated for their high brightness and strong green fluorescence, though they exhibit notable pH sensitivity and moderate photostability.[4][5][6] This guide presents a detailed analysis of their performance metrics, supported by experimental protocols and data, to aid in the informed selection of a probe for specific research needs.

Core Chemical Structures

The fundamental differences in the performance of these probes originate from their core chemical structures. Naphthalene (B1677914) is a simple polycyclic aromatic hydrocarbon, whereas fluorescein possesses a more complex xanthene structure.

Core structures of the parent molecules.

Performance Comparison: Naphthalene vs. Fluorescein Derivatives

The choice between these two classes of probes often involves a trade-off between brightness, stability, and environmental sensitivity.

Table 1: Photophysical Properties

Property	Naphthalene Derivatives	Fluorescein Derivatives
Excitation Max (nm)	~320-450[3][7]	~490-495[3][5]
Emission Max (nm)	~400-530[3][7]	~515-525[3][5]
Molar Extinction Coefficient (M⁻¹cm⁻¹)	Lower (~5,000 - 10,000)[1]	High (~70,000 - 90,000)[8]
Quantum Yield (Φ)	Moderate (0.1 - 0.5)[2][9]	Very High (up to 0.95)[4][5]
Fluorescence Lifetime (τ) (ns)	Long (~10-100)[1]	Shorter (~4)[8]
Stokes Shift	Variable, generally moderate	Small (~20-25 nm)

Table 2: Key Performance Characteristics

Characteristic	Naphthalene Derivatives	Fluorescein Derivatives
Photostability	Generally good to excellent[2][10]	Moderate; susceptible to photobleaching[3][4]
pH Sensitivity	Generally low, but some derivatives are designed for pH sensing[7][11]	High; fluorescence is significantly quenched at acidic pH (pKa ~6.4)[3][5]
Environmental Sensitivity	High; fluorescence is sensitive to solvent polarity and local hydrophobic environments[1]	Low to moderate
Brightness	Moderate	Very High
Solubility	Generally soluble in organic solvents; water solubility depends on derivatization	Good water solubility, especially in dilute alkaline solutions

Detailed Experimental Protocols

Accurate characterization and application of fluorescent probes rely on standardized experimental protocols.

Protocol 1: Synthesis of 1-(Chloromethyl)naphthalene (Starting Material)

This protocol is a modification of the method described by Cambron and is intended for use by trained chemists.[12]

• Reaction Setup: In a three-necked flask equipped with a mechanical stirrer and reflux condenser, combine naphthalene (0.19 mol), paraformaldehyde (0.27 mol), concentrated hydrochloric acid (30 mL), and o-phosphoric acid (14 mL).[13]

• Reaction: Heat the mixture in a water bath to 80-85°C and stir vigorously for 9-10 hours.[13]

• Workup: Cool the reaction mixture to 15-20°C and pour it into 200 mL of cold water. Decant the aqueous layer from the resulting oily product.

• Washing: Wash the oily layer three times by decantation with 200 mL portions of cold water.[13] Subsequently, wash with 500 mL of a cold 10% potassium carbonate solution, followed by a final wash with 500 mL of cold water.[12]

• Drying and Purification: Dissolve the product in ether and dry the solution over anhydrous potassium carbonate.[12] Filter the solution and remove the ether by distillation at atmospheric pressure.

• Final Distillation: Distill the crude product under reduced pressure (128–133°C at 5 mm Hg) to yield pure 1-chloromethylnaphthalene.[12]

Protocol 2: Synthesis of Fluorescein (Parent Compound)

This protocol is based on the classic synthesis first reported by Bayer.[14]

• Reaction Setup: Set up an oil bath to maintain a temperature between 180-200°C.

• Mixing Reagents: In a large test tube, add resorcinol (B1680541) (0.3 g) and powdered phthalic anhydride (B1165640) (0.2 g). Add 6 drops of 2M H₂SO₄ or a catalytic amount of zinc chloride.[14][15] Mix briefly with a spatula.

• Reaction: Place the test tube in the preheated oil bath. Maintain the temperature between 180-200°C for 30 minutes. Overheating will cause decomposition.[14]

• Cooling and Dissolution: Remove the test tube from the oil bath and allow it to cool for 5 minutes. Add 10 mL of acetone (B3395972) and a stir bar, and stir the solution for 5-10 minutes to dissolve the crude product.[14]

• Purification: The crude product can be further purified by dissolving it in a dilute NaOH solution and re-precipitating with acid, followed by washing and drying.[]

Protocol 3: General Protocol for Live-Cell Imaging

This protocol provides a general workflow for staining and imaging live cells with fluorescent probes.

A generalized workflow for live-cell imaging.

• Cell Seeding: Plate cells on glass-bottom dishes or coverslips to the desired confluency and allow them to adhere overnight.

• Probe Preparation: Prepare a stock solution of the fluorescent probe in anhydrous DMSO. Just before use, dilute the stock solution to the final working concentration (typically 1-10 µM) in a serum-free, phenol red-free medium or an appropriate buffer (e.g., HBSS).

• Cell Staining: Remove the culture medium from the cells and add the probe-containing medium. Incubate for the recommended time (e.g., 15-30 minutes at 37°C).[17] Protect cells from light during this step.

• Washing: Remove the staining solution and wash the cells two to three times with pre-warmed imaging medium to remove any unbound probe.[17]

• Imaging: Add fresh, pre-warmed imaging medium to the cells. Place the dish on the microscope stage, maintaining physiological conditions (37°C, 5% CO₂). Acquire images using the appropriate excitation and emission filters for the specific probe.[17]

Protocol 4: Determination of Fluorescence Quantum Yield (Φ)

The fluorescence quantum yield is determined using a comparative method, referencing a standard with a known quantum yield (e.g., quinine (B1679958) sulfate (B86663) in 0.1 M H₂SO₄, Φ = 0.54; or fluorescein in 0.1 M NaOH, Φ = 0.95).[5][10]

References

• 1. benchchem.com [benchchem.com]
• 2. Naphthalene and its Derivatives: Efficient Fluorescence Probes for Detecting and Imaging Purposes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Fluorescein Derivatives as Fluorescent Probes for pH Monitoring along Recent Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A pH tuning single fluorescent probe based on naphthalene for dual-analytes (Mg2+ and Al3+) and its application in cell imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. orgsyn.org [orgsyn.org]
• 13. derpharmachemica.com [derpharmachemica.com]
• 14. chimique.wordpress.com [chimique.wordpress.com]
• 15. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 17. benchchem.com [benchchem.com]

A Comparative Guide to 1-(Chloromethyl)naphthalene as a Derivatization Agent for HPLC-UV and HPLC-Fluorescence Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the performance of 1-(chloromethyl)naphthalene as a derivatization agent for enhancing the detection of analytes in High-Performance Liquid Chromatography (HPLC) using both Ultraviolet (UV) and Fluorescence (FL) detectors.

While direct comparative studies on 1-(chloromethyl)naphthalene for both detection methods are limited, this guide leverages experimental data from closely related naphthalene-based derivatization agents to provide a robust performance benchmark. The data presented for HPLC-Fluorescence is based on studies using 9-chloromethyl anthracene, a structurally and functionally similar fluorescent labeling agent. For HPLC-UV, performance metrics are derived from methodologies employing other naphthalene (B1677914) derivatives for UV detection enhancement.

Principle of Derivatization with 1-(Chloromethyl)naphthalene

1-(Chloromethyl)naphthalene is a derivatization agent that introduces a naphthalene moiety to analyte molecules. This naphthalene group acts as a chromophore, absorbing UV light, and as a fluorophore, emitting fluorescent light upon excitation. This process significantly enhances the detectability of compounds that otherwise have poor detector response, such as those lacking a native chromophore or fluorophore. The primary analytes for this derivatization agent are molecules with nucleophilic functional groups, including carboxylic acids, phenols, amines, and thiols.

Experimental Protocols

Detailed methodologies for derivatization and subsequent HPLC analysis are crucial for reproducible results. Below are representative protocols for both HPLC-UV and HPLC-Fluorescence detection.

Derivatization Protocol for HPLC-Fluorescence Detection

This protocol is adapted from a method for the derivatization of carboxylic acids using a similar naphthalene-based reagent.

• Sample Preparation: Dissolve the sample in a suitable solvent, such as acetonitrile (B52724).

• Reaction Mixture: In a reaction vial, combine the sample solution with a solution of 1-(chloromethyl)naphthalene in acetonitrile. Add a catalyst, such as a crown ether or a tertiary amine, to facilitate the reaction.

• Incubation: Seal the vial and heat the mixture at a controlled temperature (e.g., 60-80°C) for a specific duration (e.g., 30-60 minutes).

• Quenching: After incubation, cool the reaction mixture to room temperature. If necessary, add a quenching reagent to stop the reaction.

• Dilution: Dilute the final reaction mixture with the mobile phase to a suitable concentration for HPLC injection.

HPLC-Fluorescence Method

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water is typically used.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10-20 µL.

• Fluorescence Detector Wavelengths: Excitation (λex) at approximately 280 nm and Emission (λem) at approximately 330 nm. These wavelengths should be optimized for the specific derivative.

Derivatization Protocol for HPLC-UV Detection

This protocol is a general procedure for derivatizing analytes for UV detection using a naphthalene-based reagent.

• Sample Preparation: Dissolve the analyte in an appropriate solvent.

• Reaction Mixture: Combine the sample solution with an excess of 1-(chloromethyl)naphthalene solution. An alkaline catalyst, such as potassium carbonate or triethylamine, is often added to promote the reaction.

• Incubation: The reaction can often be carried out at room temperature or with gentle heating (e.g., 40-50°C) for 15-30 minutes.

• Neutralization/Extraction: After the reaction is complete, neutralize the mixture if a strong base was used. A liquid-liquid extraction step may be necessary to clean up the sample and remove excess reagent.

• Solvent Evaporation and Reconstitution: Evaporate the solvent from the extracted phase and reconstitute the residue in the mobile phase.

HPLC-UV Method

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and water or methanol (B129727) and water.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• UV Detector Wavelength: Typically set at the maximum absorbance of the naphthalene derivative, around 280 nm.

Performance Comparison: HPLC-UV vs. HPLC-Fluorescence

The choice between UV and fluorescence detection depends on the required sensitivity, selectivity, and the nature of the sample matrix. The following table summarizes the key performance characteristics of each method when using a naphthalene-based derivatization agent.

Performance Metric	HPLC-Fluorescence (with 9-chloromethyl anthracene)	HPLC-UV (with naphthalene derivatives)
Limit of Detection (LOD)	Typically in the low picomole (pmol) to femtomole (fmol) range.	Generally in the low to mid picomole (pmol) range.
Limit of Quantitation (LOQ)	Typically in the mid-picomole (pmol) range.	Generally in the high picomole (pmol) to low nanomole (nmol) range.
Linearity Range	Wide linear range, often spanning 2-3 orders of magnitude.	Good linearity over 1-2 orders of magnitude.
Selectivity	High. Only compounds that fluoresce at the specified wavelengths are detected, reducing interference from matrix components.	Moderate. Any compound that absorbs at the analytical wavelength will be detected, potentially leading to more matrix interference.
Sensitivity	Very High. Fluorescence is an inherently more sensitive technique than UV absorbance.	Moderate to High. Derivatization significantly improves sensitivity compared to direct detection of non-chromophoric analytes.
Applicability	Ideal for trace analysis in complex matrices such as biological fluids and environmental samples.	Suitable for a wide range of applications where high sensitivity is required but ultra-trace level detection is not essential.

Experimental Workflow Visualization

The following diagram illustrates the general experimental workflow for using 1-(chloromethyl)naphthalene as a derivatization agent for HPLC analysis.

Caption: General workflow for derivatization and HPLC analysis.

Conclusion

Derivatization with 1-(chloromethyl)naphthalene is a versatile strategy for enhancing the detection of a wide range of analytes by HPLC.

• HPLC-Fluorescence offers superior sensitivity and selectivity, making it the method of choice for trace-level quantification in complex sample matrices where background interference is a concern.

• HPLC-UV provides a robust and more universally available alternative. While generally less sensitive than fluorescence, it offers significant improvements in detection limits for compounds that lack a native chromophore and is suitable for many applications in quality control and routine analysis.

The selection of the optimal detection method will ultimately depend on the specific analytical requirements, including the desired sensitivity, the complexity of the sample matrix, and the available instrumentation.

A Comparative Guide to the Synthesis of 1-(Chloromethyl)naphthalene: Validating a Novel High-Yield Synthetic Route

For researchers, scientists, and professionals in drug development, the efficient synthesis of key intermediates is paramount. 1-(Chloromethyl)naphthalene is a critical building block in the creation of various pharmaceuticals and agrochemicals.[1] This guide provides a detailed comparison of a new, high-yield synthetic route for 1-(Chloromethyl)naphthalene against established methods, supported by experimental data to inform your research and development endeavors.

Executive Summary

The traditional synthesis of 1-(Chloromethyl)naphthalene primarily relies on two methods: the direct chloromethylation of naphthalene (B1677914) (a variation of the Blanc reaction) and the side-chain chlorination of 1-methylnaphthalene.[1][2] While widely used, these methods often suffer from drawbacks such as the use of harsh reagents, significant environmental pollution, and the formation of complex impurity profiles.[1] A novel synthetic approach, employing a synergistic catalyst system of Lewis acids and a phase transfer catalyst, has emerged as a superior alternative, demonstrating significantly improved yields, higher purity, and milder reaction conditions. This new method presents a more efficient, safer, and environmentally conscious pathway for the production of 1-(Chloromethyl)naphthalene.

Comparative Analysis of Synthetic Routes

The following table summarizes the key quantitative data for the established synthetic routes versus the new, improved method.

Parameter	Established Route 1: Chloromethylation (Blanc Reaction)	Established Route 2: Side-Chain Chlorination of 1-Methylnaphthalene	New High-Yield Route
Starting Materials	Naphthalene, Paraformaldehyde, Hydrochloric Acid, Acetic Acid, Phosphoric Acid	1-Methylnaphthalene, Chlorine Gas	Naphthalene, Paraformaldehyde, Hydrochloric Acid
Catalyst	Zinc Chloride, Sulfuric Acid	UV light	Ferric Chloride (FeCl₃), Copper(II) Chloride (CuCl₂), Benzyltriethylammonium Chloride
Reaction Temperature	80-85°C	190-210°C	40°C
Reaction Time	6 hours	Not specified	3 hours
Reported Yield	74-77% (based on consumed naphthalene)	Not specified	97.1%
Reported Purity	Not specified	Not specified	99.6%
Key Drawbacks	Use of corrosive acids, formation of byproducts	High temperatures, use of hazardous chlorine gas, significant pollution[1][3]	Requires a specific catalyst cocktail

Experimental Protocols

Established Route 1: Chloromethylation of Naphthalene (Blanc Reaction)

This method involves the reaction of naphthalene with formaldehyde (B43269) and hydrogen chloride in the presence of a dehydrating agent and catalyst.

Materials:

• Naphthalene

• Paraformaldehyde

• Glacial Acetic Acid

• 85% Phosphoric Acid

• Concentrated Hydrochloric Acid

Procedure:

• In a three-necked flask equipped with a reflux condenser and a stirrer, combine naphthalene (2 moles), paraformaldehyde (110 g), glacial acetic acid (260 ml), 85% phosphoric acid (165 ml), and concentrated hydrochloric acid (362 ml).[4]

• Heat the mixture to 80-85°C with vigorous stirring for 6 hours.[3]

• Cool the mixture to 15-20°C and transfer it to a separatory funnel.

• Wash the crude product with cold water, followed by a cold 10% potassium carbonate solution, and then again with cold water.[4]

• Dissolve the product in ether and dry it over anhydrous potassium carbonate.[4]

• Distill the solution under reduced pressure to obtain 1-(Chloromethyl)naphthalene.[4]

New High-Yield Synthetic Route

This novel approach utilizes a combination of Lewis acids and a phase transfer catalyst to enhance reaction efficiency and selectivity at a lower temperature.

Materials:

• Naphthalene (1 mol)

• Paraformaldehyde (2 mol)

• 42.5% Hydrochloric Acid solution (2.5 mol)

• Ferric Chloride (FeCl₃) (0.02 mol)

• Copper(II) Chloride (CuCl₂) (0.02 mol)

• Benzyltriethylammonium chloride (0.015 mol)

• Anhydrous Ethanol (B145695)

Procedure:

• In a three-necked flask, mix naphthalene, paraformaldehyde, ferric chloride, copper(II) chloride, benzyltriethylammonium chloride, and the hydrochloric acid solution.[1][5]

• Heat the mixture to 40°C and maintain this temperature for 3 hours with stirring.[1][5]

• After cooling, separate the layers and wash the organic phase with a 10 wt% potassium carbonate solution and then with water to yield crude 1-(Chloromethyl)naphthalene.[1][5]

• For purification, dissolve the crude product in anhydrous ethanol at 26°C.[1][5]

• Cool the solution to -5°C at a rate of 0.5°C/10min and maintain for 2 hours to induce crystallization.[1][5]

• Filter the mixture, wash the crystals with anhydrous ethanol, and dry under vacuum at 35°C to obtain the final product.[1][5]

Visualizing the Synthetic Pathways

To better illustrate the chemical transformations and the overall workflow, the following diagrams have been generated.

Caption: Synthetic pathway for the established chloromethylation of naphthalene.

Caption: The new, high-yield synthetic route for 1-(Chloromethyl)naphthalene.

Caption: Experimental workflow for the new high-yield synthesis and purification.

Conclusion

The validation of this new synthetic route for 1-(Chloromethyl)naphthalene marks a significant advancement over established methods. The use of a synergistic catalyst system not only dramatically increases the yield and purity of the final product but also allows for milder reaction conditions, reducing both energy consumption and the need for hazardous reagents. For researchers and drug development professionals, this translates to a more cost-effective, safer, and environmentally friendly approach to synthesizing this crucial intermediate, ultimately accelerating the development of new therapeutics and other chemical entities.

References

• 1. Page loading... [wap.guidechem.com]
• 2. nbinno.com [nbinno.com]
• 3. CN101885667B - Synthesis method of 1-chloromethyl naphthalene, catalyst thereof and application of non-cationic surfactant - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. 1-Chloromethyl naphthalene synthesis - chemicalbook [chemicalbook.com]

A Comparative Analysis of Lewis Acid Catalysts in the Synthesis of 1-(Chloromethyl)naphthalene

For researchers, scientists, and professionals in drug development, the efficient synthesis of key intermediates is paramount. 1-(Chloromethyl)naphthalene is a crucial building block in the preparation of various pharmaceuticals and functional materials. Its synthesis, typically achieved through the chloromethylation of naphthalene, is often catalyzed by Lewis acids. This guide provides a comparative study of different Lewis acid catalysts for this reaction, supported by experimental data to aid in catalyst selection and process optimization.

The chloromethylation of naphthalene, a classic electrophilic aromatic substitution, is commonly conducted using formaldehyde (B43269) and hydrogen chloride in the presence of a Lewis acid catalyst. The catalyst's role is to activate the electrophile, thereby facilitating the reaction. The choice of catalyst can significantly impact the reaction's yield, time, and required temperature. This report compares the performance of several Lewis acid catalysts based on available literature data.

Performance Comparison of Lewis Acid Catalysts

The efficacy of various Lewis acid catalysts in the synthesis of 1-(chloromethyl)naphthalene is summarized in the table below. The data has been compiled from different sources, and reaction conditions may vary, affecting a direct comparison.

Catalyst System	Reagents	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
FeCl₃/CuCl₂	Naphthalene, Paraformaldehyde, HCl	40	3	97.1	Chinese Patent CN113999086B
ZnCl₂	Naphthalene, Paraformaldehyde, HCl	60	Not Specified	77	General Literature
H₃PO₄	Naphthalene, Paraformaldehyde, Acetic Acid, HCl	80-85	6	74-77	Organic Syntheses, Coll. Vol. 3, p.195 (1955)
AlCl₃	Naphthalene, Paraformaldehyde, HCl	Data Not Available	Data Not Available	Data Not Available	Mentioned as a catalyst for this reaction type
SnCl₄	Naphthalene, Paraformaldehyde, HCl	Data Not Available	Data Not Available	Data Not Available	Mentioned as a catalyst for this reaction type

Key Observations:

• The mixed catalyst system of FeCl₃/CuCl₂ demonstrates the highest reported yield (97.1%) under the mildest conditions (40°C, 3 hours), suggesting a highly efficient catalytic process. However, this data is from a patent, and it is advisable to consult peer-reviewed literature for further validation.

• Zinc chloride (ZnCl₂) is a traditional and effective catalyst for Blanc chloromethylation, providing a good yield of 77%.[1]

• Phosphoric acid , while technically a Brønsted acid, is used in a common and well-documented procedure from Organic Syntheses, yielding a respectable 74-77%.[2] This method, however, requires a higher temperature and longer reaction time.

Experimental Protocols

A general experimental protocol for the synthesis of 1-(chloromethyl)naphthalene, adapted from the reliable Organic Syntheses procedure, is provided below. This protocol can be modified to accommodate different Lewis acid catalysts, though optimization of reaction conditions would be necessary.

General Procedure for the Chloromethylation of Naphthalene:

Caution: 1-(Chloromethyl)naphthalene and its by-products are lachrymators and vesicants. This procedure should be carried out in a well-ventilated fume hood with appropriate personal protective equipment.

Materials:

• Naphthalene

• Paraformaldehyde

• Lewis Acid Catalyst (e.g., ZnCl₂, FeCl₃/CuCl₂, AlCl₃, SnCl₄)

• Concentrated Hydrochloric Acid

• Glacial Acetic Acid (optional, as a solvent)

• Ether or other suitable extraction solvent

• 10% Sodium Bicarbonate or Potassium Carbonate solution

• Anhydrous Sodium Sulfate or Magnesium Sulfate

Procedure:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a gas inlet tube, combine naphthalene, paraformaldehyde, and the chosen Lewis acid catalyst. If a solvent like glacial acetic acid is used, it should also be added at this stage.

• With vigorous stirring, introduce concentrated hydrochloric acid to the mixture. In some procedures, gaseous hydrogen chloride is bubbled through the reaction mixture.

• Heat the reaction mixture to the desired temperature (e.g., 40-85°C) and maintain it for the specified reaction time (e.g., 3-6 hours), with continuous stirring.

• After the reaction is complete, cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash it sequentially with water, a 10% sodium bicarbonate or potassium carbonate solution, and again with water to neutralize any remaining acid.

• Extract the organic layer with a suitable solvent like ether.

• Dry the organic extract over an anhydrous drying agent (e.g., sodium sulfate).

• Filter off the drying agent and remove the solvent by rotary evaporation.

• The crude product can be purified by vacuum distillation to obtain pure 1-(chloromethyl)naphthalene.

Reaction Pathway and Experimental Workflow

The overall transformation and a generalized workflow for the synthesis are depicted in the diagrams below.

Caption: General reaction pathway for the Lewis acid-catalyzed chloromethylation of naphthalene.

Caption: A generalized experimental workflow for the synthesis and purification of 1-(chloromethyl)naphthalene.

References

• 1. Blanc Chloromethylation Reaction (Chapter 19) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 2. Organic Syntheses Procedure [orgsyn.org]

Unveiling the Antifungal Potential of 1-(Chloromethyl)naphthalene Derivatives: A Comparative Analysis

A comprehensive evaluation of novel 1-(Chloromethyl)naphthalene derivatives reveals promising antifungal activity, in some cases rivaling or exceeding that of established standard drugs. This guide presents a comparative analysis of their efficacy, supported by experimental data and detailed methodologies, to inform future research and development in antifungal drug discovery.

Researchers have synthesized and evaluated a series of 1-(Chloromethyl)naphthalene derivatives, demonstrating their potential as a new class of antifungal agents. These compounds have been tested against pathogenic fungi, with their performance benchmarked against standard antifungal drugs such as Terbinafine, Naftifine, and Nystatin. The primary mechanism of action for naphthalene (B1677914) derivatives is believed to be the inhibition of enzymes crucial for ergosterol (B1671047) synthesis, a vital component of fungal cell membranes. This disruption leads to increased membrane permeability and ultimately, fungal cell death.[1]

Comparative Antifungal Activity: A Quantitative Overview

The antifungal efficacy of synthesized 1-(Chloromethyl)naphthalene derivatives was predominantly assessed by determining their Minimum Inhibitory Concentration (MIC) and zone of inhibition against Candida albicans. The results, as compiled from various studies, are presented below in comparison to standard antifungal agents. Lower MIC values indicate higher antifungal potency.

Compound	Test Organism	MIC (µg/mL)	Zone of Inhibition (mm)	Standard Drug	Standard Drug MIC (µg/mL)	Standard Drug Zone of Inhibition (mm)
3-chloro-4-fluoro-N-(naphthalen-1-ylmethyl)aniline (2h)	Candida albicans	12.5	-	Terbinafine	12.5	-
N-(naphthalen-1-ylmethyl)-4H-1,2,4-triazol-4-amine (2j)	Candida albicans	12.5	-	Terbinafine	12.5	-
Naphthalene hydrazone derivative (unspecified)	Candida albicans	-	13	Naftifine	-	9
Naphthalene hydrazone derivative (unspecified, potent)	Candida albicans	-	>20	Nystatin	-	20
Various other synthesized 1-chloromethyl naphthalene derivatives	Candida albicans	25 - 250	-	Terbinafine	12.5	-

Note: A dash (-) indicates that the data was not specified in the cited sources. The MIC values for the majority of the synthesized 1-chloromethyl naphthalene derivatives fell within the range of 25 to 250 µg/ml.

The data reveals that compounds 2h and 2j exhibited the most promising activity, with MIC values comparable to the standard drug Terbinafine. Furthermore, certain naphthalene hydrazone derivatives demonstrated zones of inhibition greater than both Naftifine and Nystatin, indicating significant antifungal potential.[1]

Experimental Protocols

The evaluation of the antifungal activity of 1-(Chloromethyl)naphthalene derivatives involved standardized and well-defined methodologies.

Synthesis of 1-(Chloromethyl)naphthalene Derivatives

A common synthetic route involves the condensation of 1-chloromethylnaphthalene with various substituted anilines or heteroaryls. The reaction progress is typically monitored by thin-layer chromatography. The final products are then purified and characterized using techniques such as IR, 1H NMR, and elemental analysis.

In Vitro Antifungal Susceptibility Testing

The antifungal activity of the synthesized compounds and standard drugs is determined using established methods such as the serial plate dilution method and the disc diffusion method.[1]

Serial Plate Dilution Method (for MIC Determination):

• Preparation of Test Compounds: Dilutions of the synthesized compounds and standard drugs are prepared in a solvent such as dimethylformamide (DMF) to achieve a range of concentrations (e.g., 250 µg/ml to 12.5 µg/ml).

• Inoculum Preparation: A suspension of the fungal strain, for instance, Candida albicans (e.g., NCIM 3471), is prepared to a concentration of approximately 10^7 Colony Forming Units (CFU)/ml.

• Inoculation: The fungal suspension is seeded onto plates containing Saubouraud's dextrose agar (B569324), which have been previously incorporated with the various concentrations of the test compounds.

• Incubation: The plates are incubated at a controlled temperature, typically between 30-37°C, for 48-72 hours.

• Observation: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the test compound that shows no visible growth of the fungus on the plate.

Disc Diffusion Method (for Zone of Inhibition):

• Preparation of Test Solutions: Saturated solutions of the test compounds and standard drugs are prepared in a suitable solvent like DMSO.[1]

• Inoculation: A standardized inoculum of the test fungus is uniformly spread over the surface of an agar plate.

• Application of Discs: Sterile filter paper discs impregnated with the test solutions are placed on the agar surface.

• Incubation: The plates are incubated under appropriate conditions to allow fungal growth.

• Measurement: The diameter of the clear zone around each disc, where fungal growth is inhibited, is measured in millimeters. This zone of inhibition is indicative of the antifungal activity.[1]

Experimental Workflow for Antifungal Activity Assessment

The following diagram illustrates the general workflow for evaluating the antifungal activity of the synthesized 1-(Chloromethyl)naphthalene derivatives.

Caption: Workflow for Antifungal Activity Testing.

References

• 1. ijpsjournal.com [ijpsjournal.com]

Photophysical properties of naphthalene-based probes vs. anthracene-based probes

In the realm of cellular biology and drug discovery, fluorescent probes are indispensable tools for visualizing and quantifying molecular interactions and dynamics. The choice of the core fluorophore is a critical design element that dictates the probe's utility. This guide provides a detailed comparison of two foundational polycyclic aromatic hydrocarbons, naphthalene (B1677914) and anthracene (B1667546), as platforms for fluorescent probes. We will explore their intrinsic photophysical properties, advantages, and limitations, supported by experimental data and protocols to aid researchers in selecting the optimal probe for their specific needs.

Quantitative Photophysical Data

The performance of a fluorescent probe is defined by a set of key photophysical parameters. A desirable probe exhibits high molar absorptivity (efficient light absorption), a high fluorescence quantum yield (efficient light emission), a large Stokes shift (to minimize self-quenching), an appropriate fluorescence lifetime for the intended application, and high photostability. The table below summarizes these key parameters for naphthalene and anthracene.

Photophysical Parameter	Naphthalene	Anthracene
Molar Absorptivity (ε)	~6,000 M⁻¹cm⁻¹ at 275 nm (in cyclohexane)	~9,700 M⁻¹cm⁻¹ at 356.2 nm (in cyclohexane)
Fluorescence Quantum Yield (Φf)	0.23 (in cyclohexane)[1]	~0.30 (unsubstituted)[1]
Fluorescence Lifetime (τf)	~95 ns (in deoxygenated cyclohexane)[1]	~5 ns (in cyclohexane)[1]
Stokes Shift	Small	Moderate, with derivatives showing large shifts (e.g., 51-72 nm)[1]
Photostability	Generally good, but susceptible to oxygen quenching[1]	Prone to photodimerization upon UV exposure[1][2]
Solvatochromism	Emission is sensitive to solvent polarity[1]	Absorption and emission are influenced by the solvent environment[1]

Comparative Discussion

Naphthalene-Based Probes:

Advantages:

• Long Fluorescence Lifetime: Naphthalene's significantly longer fluorescence lifetime is advantageous for applications like time-resolved fluorescence and fluorescence polarization assays.[1]

• High Quantum Yields and Photostability in Derivatives: Derivatives of naphthalene can exhibit high quantum yields and excellent photostability.[1][3]

• Environmental Sensitivity: Its sensitivity to the polarity of the microenvironment makes it a valuable tool for studying protein folding and conformational changes.[1] A well-known example is 1-anilinonaphthalene-8-sulfonic acid (ANS), which is widely used to probe hydrophobic regions of proteins and membranes.[1]

Disadvantages:

• Lower Molar Absorptivity: Naphthalene is less efficient at absorbing light compared to anthracene, which may result in weaker signals.[1]

• Susceptibility to Quenching: Its long lifetime makes it more susceptible to quenching by molecular oxygen, which can be a limitation in aerobic biological systems.[1]

• Small Stokes Shift: The parent molecule has a relatively small Stokes shift.[1]

Anthracene-Based Probes:

Advantages:

• Higher Molar Absorptivity: Anthracene's higher molar absorptivity allows for stronger signals at lower concentrations.[1]

• Longer Wavelength Emission: The extended π-system of anthracene results in absorption and emission at longer wavelengths compared to naphthalene, which is beneficial for reducing background fluorescence from biological samples.[1]

• Versatility in Probe Development: Many anthracene derivatives have been developed as fluorescent probes for a wide range of biological applications, including the detection of ions and reactive oxygen species.[1]

Disadvantages:

• Photodimerization: A major drawback is its tendency to undergo [4+4] photocycloaddition, forming a non-fluorescent dimer upon UV exposure, which leads to photobleaching.[1][2]

Signaling Pathway and Experimental Workflow Visualization

To illustrate the application and characterization of these probes, the following diagrams outline a generic signaling pathway and a standard experimental workflow.

Caption: Generic kinase signaling pathway utilizing a fluorescent probe.

Caption: Experimental workflow for probe synthesis and characterization.

Detailed Experimental Protocols

Accurate characterization of fluorescent probes relies on standardized experimental protocols. Below are methodologies for determining key photophysical parameters.

Determination of Molar Absorptivity (ε)

Objective: To quantify the light absorption efficiency of the probe at a specific wavelength.

Materials:

• Spectrophotometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks

• Analytical balance

• Solvent (e.g., cyclohexane, ethanol)

• The fluorescent probe

Procedure:

• Stock Solution Preparation: Accurately weigh a small amount of the probe and dissolve it in a known volume of the chosen solvent to prepare a concentrated stock solution.

• Serial Dilutions: Prepare a series of dilutions from the stock solution with concentrations that will yield absorbance values between 0.1 and 1.0.

• Absorbance Measurement: Record the UV-Vis absorption spectrum for each dilution, including a solvent blank.

• Data Analysis: Determine the wavelength of maximum absorbance (λmax). According to the Beer-Lambert law (A = εcl), plot absorbance at λmax versus concentration. The molar absorptivity (ε) is calculated from the slope of the resulting linear fit.

Determination of Fluorescence Quantum Yield (Φf)

Objective: To measure the efficiency of the fluorescence process.

Method: Relative quantum yield measurement using a standard.

Materials:

• Fluorometer

• Quartz cuvettes

• UV-Vis spectrophotometer

• Fluorescence standard with a known quantum yield (e.g., quinine (B1679958) sulfate (B86663) in 0.1 M H₂SO₄, Φf = 0.54)

• The fluorescent probe

• Solvent

Procedure:

• Standard and Sample Preparation: Prepare a series of dilute solutions of both the fluorescent probe and the standard in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.

• Absorbance Measurement: Measure the absorbance of each solution at the excitation wavelength.

• Fluorescence Measurement: Record the fluorescence emission spectrum for each solution, ensuring the excitation and emission slit widths are kept constant.

• Data Analysis: Integrate the area under the fluorescence emission curve for both the sample and the standard. The quantum yield of the sample (Φ_sample) is calculated using the following equation:

  Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²)

  Where:

  • Φ is the quantum yield

  • I is the integrated fluorescence intensity

  • A is the absorbance at the excitation wavelength

  • n is the refractive index of the solvent

Determination of Fluorescence Lifetime (τf)

Objective: To measure the average time the fluorophore stays in the excited state.

Method: Time-Correlated Single Photon Counting (TCSPC).

Materials:

• TCSPC system (pulsed light source, fast detector, timing electronics)

• The fluorescent probe solution

• Scattering solution (for instrument response function)

Procedure:

• Instrument Response Function (IRF): Measure the IRF of the system using a scattering solution (e.g., ludox or a dilute non-fat milk solution).

• Sample Measurement: Replace the scattering solution with the fluorescent probe solution and acquire the fluorescence decay curve.

• Data Analysis: The fluorescence decay data is deconvoluted with the IRF and fitted to an exponential decay model (single or multi-exponential) to determine the fluorescence lifetime (τf).

Conclusion

Both naphthalene and anthracene provide robust platforms for the development of fluorescent probes. The choice between them is contingent upon the specific experimental requirements. Naphthalene's long fluorescence lifetime and environmental sensitivity make it well-suited for detailed biophysical studies, while anthracene's higher molar absorptivity and longer wavelength emission are advantageous for general fluorescence imaging. However, the potential for photodimerization in anthracene-based probes is a critical consideration. The development of derivatives of both parent compounds has significantly expanded their utility, often mitigating their inherent limitations and tailoring their properties for specific biological applications.

References

• 1. benchchem.com [benchchem.com]
• 2. Photophysical Properties of Anthracene Derivatives [mdpi.com]
• 3. Naphthalene and its Derivatives: Efficient Fluorescence Probes for Detecting and Imaging Purposes - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking the Stability of 1-(Chloromethyl)naphthalene-Derived Polymers: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the stability of polymers derived from 1-(chloromethyl)naphthalene. The objective is to offer a clear, data-driven resource for professionals in research and drug development to evaluate the performance of these polymers against relevant alternatives. The stability of a polymer is a critical factor in its application, influencing its shelf-life, degradation profile, and overall reliability in various environments. This guide covers thermal, chemical, and photostability, presenting available quantitative data, detailed experimental protocols, and visual workflows to aid in the selection and application of these materials.

Thermal Stability Analysis

Thermal stability is a crucial parameter for polymers, indicating their resistance to decomposition at high temperatures. This is particularly important for applications involving thermal processing or use in heated environments. The primary techniques for evaluating thermal stability are Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Comparative Thermal Properties

The following table summarizes the available thermal stability data for poly(1-vinylnaphthalene), a polymer structurally related to those derived from 1-(chloromethyl)naphthalene, and compares it with polystyrene, a widely used polymer.

Polymer	Glass Transition Temp. (Tg)	Melting Temp. (Tm)	Decomposition Onset (TGA)
Poly(1-vinylnaphthalene)	145 °C[1]	148 °C[2]	Data not available
Polystyrene (PS)	~100 °C	Not applicable (amorphous)	~270-300 °C[3]
Poly(4-fluorostyrene)	Data not available	Data not available	Higher than Polystyrene[3]

Experimental Protocol: Thermogravimetric Analysis (TGA)

Objective: To determine the thermal decomposition profile of the polymer sample.

Apparatus:

• Thermogravimetric Analyzer (TGA)

• Analytical Balance

• Sample Pans (e.g., platinum, aluminum)

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the polymer sample into a TGA sample pan.

• Instrument Setup:

  • Place the sample pan in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

• Heating Program:

  • Equilibrate the sample at a starting temperature (e.g., 30 °C).

  • Ramp the temperature at a controlled rate (e.g., 10 °C/min) to a final temperature (e.g., 600 °C).

• Data Acquisition: Continuously record the sample weight as a function of temperature.

• Analysis: Determine the onset of decomposition temperature and the temperature at 5% weight loss (T5d).

Experimental Protocol: Differential Scanning Calorimetry (DSC)

Objective: To determine the glass transition temperature (Tg) and melting temperature (Tm) of the polymer sample.

Apparatus:

• Differential Scanning Calorimeter (DSC)

• Sample Pans (e.g., aluminum)

• Crimper for sealing pans

Procedure:

• Sample Preparation: Weigh 5-10 mg of the polymer sample into a DSC pan and seal it.

• Instrument Setup:

  • Place the sample pan and an empty reference pan in the DSC cell.

  • Purge the cell with an inert gas.

• Heating and Cooling Program:

  • First Heating Scan: Heat the sample at a controlled rate (e.g., 10 °C/min) to a temperature above its expected melting point to erase its thermal history.

  • Cooling Scan: Cool the sample at a controlled rate (e.g., 10 °C/min) to a temperature below its expected glass transition.

  • Second Heating Scan: Heat the sample again at the same controlled rate to a final temperature.

• Data Acquisition: Record the heat flow as a function of temperature.

• Analysis: Determine the Tg from the step change in the heat flow curve and the Tm from the peak of the melting endotherm during the second heating scan.

Chemical Stability and Resistance

Chemical resistance is the ability of a polymer to maintain its integrity when exposed to various chemical environments. This is critical for applications in drug delivery, where polymers may come into contact with a range of solvents and biological fluids.

Qualitative Chemical Resistance

Specific quantitative data on the chemical resistance of 1-(chloromethyl)naphthalene-derived polymers is limited. However, general chemical compatibility can be inferred from their aromatic and chlorinated structure. Aromatic polymers often exhibit good resistance to aqueous solutions, acids, and bases but may be susceptible to swelling or dissolution in organic solvents. The presence of a chloromethyl group may introduce a site for nucleophilic substitution, potentially affecting long-term stability in certain reactive media. For instance, poly(2-vinyl naphthalene) is known to be incompatible with strong oxidizing agents and strong acids.

Experimental Protocol: Chemical Resistance Testing (based on ASTM D543)

Objective: To evaluate the resistance of a polymer to chemical reagents by measuring changes in its physical and mechanical properties after immersion.

Apparatus:

• Immersion containers with tight-fitting lids

• Analytical balance

• Micrometer or caliper

• Tensile testing machine

• Hardness tester

Procedure:

• Reagent Selection: Choose a range of relevant chemical reagents, such as common organic solvents (e.g., ethanol, acetone, dichloromethane), aqueous solutions of varying pH, and simulated biological fluids.

• Sample Preparation: Prepare standardized test specimens of the polymer (e.g., tensile bars, disks).

• Initial Measurements: Before immersion, measure and record the following properties for each specimen:

  • Weight

  • Dimensions (length, width, thickness)

  • Tensile strength and elongation at break

  • Hardness

• Immersion:

  • Completely immerse the test specimens in the selected chemical reagents in the immersion containers.

  • Store the containers at a controlled temperature (e.g., 23 °C or an elevated temperature to accelerate aging) for a specified duration (e.g., 7 days, 30 days).

• Post-Immersion Measurements:

  • After the immersion period, remove the specimens, and gently wipe them dry.

  • Immediately re-measure and record the weight and dimensions.

  • Condition the specimens as required and re-measure the tensile properties and hardness.

• Analysis: Calculate the percentage change in weight, dimensions, and mechanical properties. A significant change indicates a lack of resistance to the specific chemical reagent.

Photostability Assessment

Photostability is a measure of a material's ability to withstand exposure to light, particularly UV radiation, without undergoing degradation. This is important for applications where the polymer may be exposed to sunlight or other light sources during its lifecycle.

Photodegradation of Naphthalene-Based Polymers

Experimental Protocol: Photostability Testing

Objective: To evaluate the effect of light exposure on the chemical and physical properties of a polymer.

Apparatus:

• Xenon arc lamp or other controlled UV light source

• Spectrophotometer (UV-Vis)

• Gel Permeation Chromatography (GPC) system

• FTIR spectrometer

Procedure:

• Sample Preparation: Prepare thin films of the polymer on a suitable substrate (e.g., quartz) or prepare a solution of the polymer in a UV-transparent solvent.

• Light Exposure: Expose the samples to a controlled light source for specific time intervals. A cut-off filter may be used to simulate specific environmental conditions (e.g., sunlight).

• Monitoring Degradation: At each time interval, analyze the samples using the following techniques:

  • UV-Vis Spectroscopy: Monitor changes in the absorbance spectrum, which can indicate the degradation of chromophores or the formation of new ones.

  • Gel Permeation Chromatography (GPC): Determine changes in the molecular weight and molecular weight distribution, which can indicate chain scission or crosslinking.

  • FTIR Spectroscopy: Identify changes in the chemical structure, such as the formation of carbonyl or hydroxyl groups due to photo-oxidation.

• Analysis: Quantify the changes in the measured properties as a function of exposure time to determine the rate of photodegradation.

Visualizing Experimental Workflows and Relationships

To provide a clearer understanding of the evaluation processes, the following diagrams, created using the DOT language, illustrate key workflows and concepts.

Caption: Workflow for assessing the overall stability of polymers.

Caption: Detailed workflow for chemical resistance testing based on ASTM D543.

References

• 1. scientificlabs.co.uk [scientificlabs.co.uk]
• 2. 聚(1-乙烯基萘) average Mw ~30,000, powder | Sigma-Aldrich [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]

Navigating Specificity: A Comparative Guide to the Cross-Reactivity of 1-(Chloromethyl)naphthalene-Based Probes

For researchers, scientists, and drug development professionals, the efficacy of a chemical probe hinges on its specificity. 1-(Chloromethyl)naphthalene, a versatile fluorescent labeling agent, offers a reactive platform for tagging biomolecules. However, its utility is intrinsically linked to its potential for off-target reactions. This guide provides an objective comparison of the cross-reactivity of 1-(chloromethyl)naphthalene-based probes with various biological nucleophiles, supported by established principles of reactivity for analogous compounds and detailed experimental protocols for assessing specificity.

The core reactivity of 1-(chloromethyl)naphthalene lies in its electrophilic benzylic carbon, which is susceptible to nucleophilic attack. This SN2 reaction is the basis for its use in covalently labeling biomolecules. The primary determinants of its reaction kinetics are the inherent nucleophilicity of the target functional group and the pH of the reaction environment, which dictates the protonation state of the nucleophile.

Quantitative Comparison of Reactivity

The following table summarizes the relative second-order rate constants for the reaction of a closely related analogue, 1-(bromomethyl)naphthalen-2-amine, with various biological nucleophiles. Given the similar reactivity of benzylic halides, these values provide a strong predictive framework for the cross-reactivity of 1-(chloromethyl)naphthalene. The data underscores the preferential reactivity towards thiols, particularly at physiological pH.

Nucleophile	Functional Group	pKa of Conjugate Acid	Relative Rate Constant (M⁻¹s⁻¹) at pH 7.4
Cysteine (thiolate)	Thiol	~8.3	150
Glutathione (B108866) (thiolate)	Thiol	~8.8	120
Lysine (B10760008) (ε-amino)	Amine	~10.5	5
Histidine (imidazole)	Imidazole (B134444)	~6.0	2
Methionine (thioether)	Thioether	N/A	< 1
Serine (hydroxyl)	Hydroxyl	~13	< 0.1
Tyrosine (phenol)	Phenol	~10	< 0.1
DNA/RNA (N7 of Guanine)	Purine Nitrogen	~9.2 (in guanosine)	Low (potential for adduct formation)

Signaling Pathways and Experimental Workflows

To visually represent the principles of probe reactivity and the methodologies for its assessment, the following diagrams have been generated using the DOT language.

Figure 1. Reactivity of 1-(chloromethyl)naphthalene with biomolecules.

Figure 2. Experimental workflow for assessing cross-reactivity.

Experimental Protocols

To empirically determine the cross-reactivity of a 1-(chloromethyl)naphthalene-based probe, a series of well-controlled experiments are necessary. Below are detailed methodologies for key experiments.

Protocol 1: Competitive Reaction Assay with Amino Acids

Objective: To quantitatively compare the reactivity of the probe with different amino acids.

Materials:

• 1-(Chloromethyl)naphthalene-based probe

• Stock solutions of amino acids (L-cysteine, L-lysine, L-histidine, L-methionine, L-serine, L-tyrosine) and glutathione (GSH)

• Reaction buffer (e.g., 100 mM phosphate (B84403) buffer, pH 7.4)

• Quenching solution (e.g., high concentration of a thiol like dithiothreitol)

• High-Performance Liquid Chromatography (HPLC) system with a fluorescence detector and a C18 column

Procedure:

• Prepare a reaction mixture containing a known concentration of the probe in the reaction buffer.

• Add an equimolar mixture of the test amino acids and GSH to the reaction mixture.

• Incubate the reaction at a controlled temperature (e.g., 37°C) for a defined period.

• At various time points, withdraw aliquots and immediately add the quenching solution to stop the reaction.

• Analyze the quenched samples by HPLC. The mobile phase gradient should be optimized to separate the unreacted probe from the various amino acid adducts.

• Monitor the elution profile using the fluorescence detector set to the excitation and emission wavelengths of the naphthalene (B1677914) fluorophore.

• Quantify the peak areas corresponding to each adduct to determine the relative reaction rates.

Protocol 2: Protein Labeling and Site-of-Modification Analysis by Mass Spectrometry

Objective: To identify the specific amino acid residues on a protein that are modified by the probe.

Materials:

• Purified protein of interest (e.g., Bovine Serum Albumin)

• 1-(Chloromethyl)naphthalene-based probe

• Reaction buffer (e.g., PBS, pH 7.4)

• Denaturing buffer (e.g., 8 M urea)

• Reducing agent (e.g., DTT)

• Alkylating agent (e.g., iodoacetamide)

• Protease (e.g., trypsin)

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Procedure:

• Incubate the protein with a molar excess of the probe in the reaction buffer.

• Remove excess, unreacted probe by dialysis or size-exclusion chromatography.

• Denature, reduce, and alkylate the labeled protein.

• Digest the protein into peptides using trypsin.

• Analyze the peptide mixture by LC-MS/MS.

• Search the resulting MS/MS spectra against the protein sequence, including a variable modification corresponding to the mass of the naphthalene-methyl group on potential nucleophilic residues (Cys, Lys, His).

• The identification of modified peptides will reveal the specific sites of labeling.

Protocol 3: DNA and RNA Adduct Formation Assay

Objective: To assess the potential for the probe to form covalent adducts with nucleic acids.

Materials:

• Purified DNA (e.g., calf thymus DNA) and RNA (e.g., yeast RNA)

• 1-(Chloromethyl)naphthalene-based probe

• Incubation buffer (e.g., Tris-EDTA buffer, pH 7.4)

• Enzymes for nucleic acid hydrolysis (e.g., DNase I, nuclease P1, alkaline phosphatase)

• HPLC system coupled with a mass spectrometer (LC-MS)

Procedure:

• Incubate the DNA or RNA with the probe in the incubation buffer.

• After incubation, precipitate the nucleic acids with ethanol (B145695) to remove unreacted probe.

• Wash the pellet and resuspend it in a hydrolysis buffer.

• Enzymatically digest the nucleic acid to individual nucleosides.

• Analyze the nucleoside mixture by LC-MS.

• Monitor for the presence of ions corresponding to the mass of a nucleoside plus the naphthalene-methyl moiety.

• The detection of such ions would indicate the formation of nucleic acid adducts.

Conclusion

While 1-(chloromethyl)naphthalene-based probes exhibit a clear preference for thiol-containing biomolecules like cysteine and glutathione, they are not entirely specific. At higher concentrations or longer incubation times, reactions with other nucleophiles such as the ε-amino group of lysine and the imidazole ring of histidine can occur. Furthermore, the potential for forming adducts with DNA and RNA should be considered, particularly in cellular applications where the probe may come into contact with nucleic acids.

For researchers employing these probes, a thorough understanding of their reactivity profile is crucial for accurate data interpretation. The experimental protocols outlined in this guide provide a robust framework for characterizing the selectivity of 1-(chloromethyl)naphthalene-based probes and ensuring their appropriate application in complex biological systems. By carefully controlling reaction conditions and validating labeling specificity, the full potential of these fluorescent tools can be realized.

A comparative analysis of different purification methods for 1-(Chloromethyl)naphthalene

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to Optimizing Purity

1-(Chloromethyl)naphthalene is a crucial intermediate in the synthesis of various pharmaceuticals and agrochemicals. However, its synthesis via chloromethylation of naphthalene (B1677914) often results in a crude product containing unreacted starting materials and isomers, such as 2-chloromethyl naphthalene and 1,4-bis(chloromethyl)naphthalene.[1] Effective purification is therefore paramount to ensure the quality and reactivity of the final product. This guide provides a comparative analysis of common purification methods for 1-(chloromethyl)naphthalene, complete with experimental data and detailed protocols to aid researchers in selecting the most suitable technique for their needs.

Comparative Performance of Purification Methods

The choice of purification method depends on several factors, including the initial purity of the crude product, the desired final purity, the scale of the operation, and the available equipment. The following table summarizes the performance of common purification techniques based on available data.

Purification Method	Purity Achieved	Yield	Key Advantages	Key Disadvantages
Vacuum Distillation	>99%[2]	68.3% - 95.4%[2][3]	Effective for removing non-volatile impurities; suitable for large scale.	High energy consumption; risk of thermal degradation of the product.[4]
Recrystallization	>99%[1]	~97.1%[1]	High purity achievable; cost-effective; simple procedure.	Solvent selection is critical; potential for product loss in the mother liquor.
Static Distribution Crystallization	>99%[3]	80.59% - 82.5%[3]	High purity; low energy consumption; simple operation.[3]	May be slower than other methods; efficiency depends on melting point differences.[3]
Flash Column Chromatography	High	Not explicitly stated	High resolution separation; applicable to complex mixtures.	Requires significant solvent usage; not ideal for large-scale purification.
Washing/Extraction	Pre-purification step	High	Removes acidic and water-soluble impurities.	Insufficient for achieving high purity on its own.

Experimental Protocols

Detailed methodologies for the key purification techniques are provided below. These protocols are based on established procedures found in the scientific literature and patents.

Vacuum Distillation

This method separates compounds based on their boiling point differences at reduced pressure, which allows for distillation at lower temperatures, minimizing thermal decomposition.

Protocol:

• The crude 1-(chloromethyl)naphthalene is placed in a round-bottom flask suitable for distillation.

• The flask is connected to a distillation apparatus equipped with a vacuum pump. A trap containing alkali should be used to protect the pump from acidic fumes.[4]

• The pressure is reduced to a suitable level (e.g., 0.8 to 3.33 kPa).[5]

• The flask is heated gently. A forerun containing volatile impurities and any remaining solvent is collected first.

• The fraction boiling at the characteristic temperature for 1-(chloromethyl)naphthalene under the applied vacuum is then collected. The boiling point is reported to be 135-136°C at 0.8 kPa and 167-169°C at 3.33 kPa.[5]

• Care should be taken to prevent clogging of the distillation line by naphthalene, a common impurity.[4]

Recrystallization

Recrystallization is a technique used to purify solid compounds. The principle is based on the difference in solubility of the compound and its impurities in a suitable solvent at different temperatures.

Protocol:

• The crude 1-(chloromethyl)naphthalene is dissolved in a minimum amount of a suitable hot solvent, such as anhydrous ethanol (B145695) or methanol.[1][6]

• The solution is heated until the solid completely dissolves. For example, with anhydrous ethanol, the mixture can be heated to 26°C.[1]

• The hot, saturated solution is then allowed to cool slowly and undisturbed. As the solution cools, the solubility of 1-(chloromethyl)naphthalene decreases, and it crystallizes out of the solution, leaving the impurities dissolved in the mother liquor.

• The cooling can be further enhanced by placing the solution in an ice bath to maximize the yield of crystals. A controlled cooling rate, for instance, 0.5°C/10min to -5°C, can be employed.[1]

• The purified crystals are then collected by filtration, for example, using a Büchner funnel.

• The crystals are washed with a small amount of the cold solvent to remove any adhering mother liquor.

• Finally, the crystals are dried in a vacuum oven at a low temperature (e.g., 35°C) to remove any residual solvent.[1]

Static Distribution Crystallization

This method leverages the significant difference in melting points between 1-(chloromethyl)naphthalene (32°C) and its common impurities like naphthalene (80°C), 2-chloromethyl naphthalene (47°C), and 1,4-dichloromethyl naphthalene (172°C).[3]

Protocol:

• The crude 1-(chloromethyl)naphthalene is heated until it completely melts (e.g., to 90-110°C).[3]

• The melt is then slowly cooled at a controlled rate (e.g., 2-4°C/hr) to a temperature just below the melting point of the desired compound (e.g., 20-30°C).[3]

• A deep cooling step is then applied, bringing the temperature down to -10 to -20°C for 2-3 hours to ensure complete solidification.[3]

• The temperature is then slowly raised at a controlled rate (e.g., 0.5-10°C/hr).[3]

• The melt is collected in fractions at different temperature ranges. The purified 1-(chloromethyl)naphthalene is collected in the melt fraction between 30-32°C.[3]

Purification Workflow Diagram

The following diagram illustrates a general workflow for the purification of 1-(chloromethyl)naphthalene, incorporating initial washing steps followed by the primary purification methods.

Caption: General workflow for the purification of 1-(chloromethyl)naphthalene.

References

• 1. Page loading... [guidechem.com]
• 2. Synthesis method of 1-chloromethyl naphthalene and application of catalyst and non-cationic surfactant thereof - Eureka | Patsnap [eureka.patsnap.com]
• 3. CN101597210B - Method for separating and purifying 1-chloromethyl naphthalene - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Synthesis and Application of 1-Chloromethyl naphthalene_Chemicalbook [chemicalbook.com]
• 6. CN113999086B - Preparation method of 1-chloromethyl naphthalene - Google Patents [patents.google.com]

Kinetic Showdown: Unraveling the Reaction of 1-(Chloromethyl)naphthalene with Anilines

A comprehensive analysis of the nucleophilic substitution reaction between 1-(chloromethyl)naphthalene and various anilines reveals key insights into the reaction's kinetics and mechanism. This guide provides a detailed comparison of reaction rates with different aniline (B41778) substrates, supported by experimental data, and outlines the methodologies employed in these kinetic studies.

The reaction between 1-(chloromethyl)naphthalene (1-CMN) and anilines is a classic example of a bimolecular nucleophilic substitution (SN2) reaction.[1] Understanding the kinetics of this reaction is crucial for researchers and professionals in drug development and organic synthesis, as the naphthalene (B1677914) and aniline moieties are common scaffolds in pharmaceutical compounds.

Comparative Kinetic Data

The rate of reaction between 1-CMN and various meta- and para-substituted anilines has been systematically studied. The bimolecular rate constants (k2), a measure of reaction speed, were determined at different temperatures in methanol (B129727). The data clearly indicates that electron-donating substituents on the aniline ring accelerate the reaction, while electron-withdrawing groups slow it down. This is consistent with the nucleophilic nature of the aniline amine group attacking the electrophilic carbon of the chloromethyl group.

Below is a summary of the second-order rate constants for the reaction of 1-CMN with different anilines in methanol at 35°C, 40°C, and 45°C.

Aniline Substituent	k2 x 10^4 (L mol⁻¹ s⁻¹) at 35°C	k2 x 10^4 (L mol⁻¹ s⁻¹) at 40°C	k2 x 10^4 (L mol⁻¹ s⁻¹) at 45°C
p-OCH₃	5.86	8.32	11.48
p-CH₃	4.37	6.17	8.41
m-CH₃	3.24	4.57	6.21
H	2.88	4.07	5.50
m-OCH₃	2.63	3.72	5.01
p-Cl	1.66	2.34	3.16
m-Cl	1.15	1.62	2.19
m-NO₂	0.52	0.73	0.99
p-NO₂	0.23	0.33	0.45

Data sourced from Bhide and Patel (1985).[1]

The effect of solvent on the reaction rate was also investigated. The rate of reaction was found to decrease with a decrease in the dielectric constant of the solvent, with the trend being methanol > ethanol (B145695) > n-butanol.[1]

Activation Parameters

The study by Bhide and Patel also determined the activation parameters for these reactions, including the activation energy (Ea), enthalpy of activation (ΔH‡), and entropy of activation (ΔS‡). These parameters provide deeper insights into the transition state of the reaction.

Aniline Substituent	Ea (kJ/mol)	ΔH‡ (kJ/mol) at 35°C	-ΔS‡ (J/mol K) at 35°C
p-OCH₃	64.9	62.3	91.2
p-CH₃	64.4	61.9	95.0
m-CH₃	64.0	61.5	98.3
H	63.2	60.7	102.1
m-OCH₃	62.8	60.2	105.4
p-Cl	62.8	60.2	108.8
m-Cl	62.3	59.8	114.2
m-NO₂	61.9	59.4	124.7
p-NO₂	61.5	59.0	133.5

Data sourced from Bhide and Patel (1985).[1]

Experimental Protocols

The kinetic studies of the reaction between 1-(chloromethyl)naphthalene and anilines were conducted using the following methodologies:

Materials and Preparation

• 1-(Chloromethyl)naphthalene (1-CMN): Prepared according to literature methods.[1] A common synthesis involves the chloromethylation of naphthalene.[2]

• Anilines: Purified by double distillation over zinc dust or by crystallization.[1]

• Solvents: Purified by standard methods.[1]

Kinetic Measurement: Conductometric Method

The reaction kinetics were followed using a conductometric method.[1]

• Thermostated solutions of 1-CMN (0.02 M) and the specific aniline (0.04 M) in the chosen solvent were prepared.

• The solutions were mixed to initiate the reaction.

• The change in conductance of the reaction mixture was monitored over time. The reaction produces aniline hydrochloride, which is ionic and thus increases the conductivity of the solution.

• The bimolecular rate constants (k2) were calculated from the conductivity data using the method of least squares.[1] The uncertainty in the rate constant values was reported to be approximately ±2%.[1]

Product Identification

The product of the reaction, 1-naphthylmethylaniline, was isolated and characterized to confirm the reaction pathway.

• A solution of 0.2 M 1-CMN and 0.4 M aniline in methanol was refluxed for six hours.[1]

• The solvent was evaporated, and the residue was treated with anhydrous ether.[1]

• The insoluble aniline hydrochloride was removed by filtration.[1]

• The ether was evaporated, and the remaining residue was purified by chromatography over silica (B1680970) gel using benzene (B151609) as the eluent.[1]

• The solid product, 1-naphthylmethylaniline, was characterized by its melting point (65°C), infrared spectroscopy, and elemental analysis.[1]

Reaction Mechanism and Visualization

The kinetic data, including the negative values for the reaction constant (ρ) from the Hammett plot and the observed second-order kinetics, strongly support a bimolecular nucleophilic substitution (SN2) mechanism.[1] In this mechanism, the aniline molecule acts as a nucleophile and attacks the carbon atom of the chloromethyl group of 1-CMN, leading to the displacement of the chloride ion in a single, concerted step.

Below is a diagram illustrating the proposed SN2 reaction pathway.

Figure 1. Proposed SN2 mechanism for the reaction.

References

• 1. ias.ac.in [ias.ac.in]
• 2. Page loading... [wap.guidechem.com]

Comparative analysis of the spectral properties of 1-(Chloromethyl)naphthalene derivatives

A Comparative Analysis of the Spectral Properties of 1-(Chloromethyl)naphthalene Derivatives

This guide provides a detailed comparative analysis of the key spectral properties of 1-(chloromethyl)naphthalene and its derivatives. For researchers, scientists, and professionals in drug development, understanding these characteristics is crucial for the structural elucidation, quality control, and application of these compounds, particularly in the development of fluorescent probes and pharmaceutical intermediates.[1][2]

Spectroscopic Analysis: A Comparative Overview

The spectral characteristics of naphthalene (B1677914) derivatives are highly influenced by the nature and position of substituents on the aromatic ring. The introduction of a chloromethyl group and other functionalities can cause significant shifts in absorption and emission spectra, as well as distinct patterns in NMR and mass spectrometry data.

UV-Vis Absorption Spectroscopy

The UV-visible absorption spectra of naphthalene derivatives typically exhibit strong π-π* transitions.[3] The introduction of substituents can lead to bathochromic (red) or hypsochromic (blue) shifts in the absorption maxima (λ_max_). For instance, the introduction of silyl (B83357) and other groups on the naphthalene chromophore has been shown to cause shifts of the absorption maxima to longer wavelengths.[4] While specific comparative data for a series of 1-(chloromethyl)naphthalene derivatives is sparse in the literature, the general principles of substituent effects on aromatic systems apply. Electron-donating groups tend to cause a red shift, while electron-withdrawing groups can have a more complex effect.

Fluorescence Spectroscopy

Naphthalene and its derivatives are well-known for their fluorescent properties, making them valuable as molecular probes.[1][3] They generally exhibit high quantum yields and excellent photostability.[1] The fluorescence emission of naphthalene is typically observed around 322 nm upon excitation at approximately 311 nm.[5]

Substituents on the naphthalene ring significantly impact fluorescence properties. Silyl substitution, for example, has been observed to shift emission maxima to longer wavelengths and increase fluorescence intensities.[4] The hydrophobic nature of the naphthalene core also makes these derivatives excellent candidates for sensing applications in biological systems.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR and ¹³C NMR spectroscopy are powerful tools for the structural confirmation of 1-(chloromethyl)naphthalene derivatives. The chloromethyl group (-CH₂Cl) provides a characteristic singlet in the ¹H NMR spectrum.

For the parent compound, 1-(chloromethyl)naphthalene, this singlet appears around 4.92 ppm. The seven aromatic protons of the naphthalene ring typically appear as a complex multiplet between 7.22 and 8.10 ppm. In substituted derivatives, the chemical shifts and splitting patterns of these aromatic protons provide crucial information about the position and nature of the substituents. For example, in N-(naphthalen-1-ylmethyl)aniline derivatives, additional signals corresponding to the aniline (B41778) moiety are observed, including a characteristic N-H signal.

Mass Spectrometry (MS)

Mass spectrometry is essential for determining the molecular weight and fragmentation patterns of these compounds. For 1-(chloromethyl)naphthalene, the molecular ion peak [M]⁺ is observed at m/z 176.[6] A prominent fragment is typically seen at m/z 141, corresponding to the loss of the chlorine atom and the formation of the naphthylmethyl cation.[6] This fragmentation pattern is a key identifier for this class of compounds.

Data Presentation

The following tables summarize the available spectral data for 1-(chloromethyl)naphthalene and some of its derivatives based on published literature.

Table 1: ¹H NMR Spectral Data of 1-(Chloromethyl)naphthalene and Derivatives (in CDCl₃)

Compound	-CH₂- Signal (ppm)	Aromatic-H Signals (ppm)	Other Key Signals (ppm)
1-(Chloromethyl)naphthalene	4.92 (s, 2H)	7.22-8.10 (m, 7H)	-
N-(naphthalen-1-ylmethyl)aniline derivative (2a)	4.77 (s, 2H)	6.89-8.31 (m, 10H)	4.26 (s, 1H, N-H)
4-methyl-N-(naphthalen-1-ylmethyl)aniline (2b)	4.84 (s, 2H)	6.89-8.21 (m, 11H)	4.52 (s, 1H, N-H), 2.56 (s, 3H, -CH₃)
4-methoxy-N-(naphthalen-1-ylmethyl)aniline (2c)	4.79 (s, 2H)	6.87-8.34 (m, 11H)	3.72 (s, 1H, N-H), 3.88 (s, 3H, -OCH₃)

Table 2: Key Mass Spectrometry Fragments for 1-(Chloromethyl)naphthalene [6]

m/z	Relative Intensity	Assignment
176	23.96%	[M]⁺ (Molecular Ion)
141	99.99%	[M - Cl]⁺
115	25.49%	[C₉H₇]⁺

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research.

Synthesis of 1-(Chloromethyl)naphthalene Derivatives

A general procedure involves the chloromethylation of naphthalene. In a typical synthesis, naphthalene is reacted with paraformaldehyde and concentrated hydrochloric acid, often with a catalyst like phosphoric acid, at elevated temperatures (e.g., 80-85°C) for several hours.[7] The resulting oily product is then purified. Derivatives, such as substituted anilines, can be synthesized by refluxing 1-(chloromethyl)naphthalene with the desired aniline in the presence of a base like potassium carbonate.

NMR Spectroscopy

NMR spectra are typically recorded on spectrometers operating at frequencies of 300 MHz or higher.[8] Samples are dissolved in a deuterated solvent, commonly chloroform-d (B32938) (CDCl₃), with tetramethylsilane (B1202638) (TMS) used as an internal standard. Both 1D (¹H, ¹³C) and 2D (COSY, HSQC) NMR experiments can be performed for complete structural assignment.[8]

UV-Vis and Fluorescence Spectroscopy

Absorption and emission spectra are measured using a spectrophotometer and a spectrofluorometer, respectively.[8] Samples are prepared by dissolving the compound in a suitable spectroscopic grade solvent, such as cyclohexane (B81311) or acetonitrile, at a low concentration (e.g., 1.0 × 10⁻⁶ M) to avoid intermolecular effects.[4][8]

Mass Spectrometry

Mass spectra can be obtained using various techniques, including Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI).[6] The sample is introduced into the instrument, ionized (typically at 70 eV), and the resulting fragments are separated based on their mass-to-charge ratio.[6]

Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and spectral analysis of 1-(chloromethyl)naphthalene derivatives.

Caption: Workflow for synthesis and spectral characterization.

Hypothetical Signaling Pathway Application

This diagram shows how a fluorescent 1-(chloromethyl)naphthalene derivative could theoretically be used as a probe in a biological signaling pathway.

Caption: Use of a naphthalene derivative as a fluorescent probe.

References

• 1. Naphthalene and its Derivatives: Efficient Fluorescence Probes for Detecting and Imaging Purposes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Spectrum [Naphthalene] | AAT Bioquest [aatbio.com]
• 6. 1-Chloromethylnaphthalene | C11H9Cl | CID 6845 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Nuclear Magnetic Resonance Spectroscopy Investigations of Naphthalene-Based 1,2,3-Triazole Systems for Anion Sensing | MDPI [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal of 1-(Chloromethyl)naphthalene: A Guide for Laboratory Professionals

Essential guidance for the safe handling and disposal of 1-(Chloromethyl)naphthalene, ensuring the safety of laboratory personnel and environmental protection.

For researchers, scientists, and professionals in drug development, the meticulous management of chemical reagents is paramount. This document outlines the essential procedures for the proper disposal of 1-(Chloromethyl)naphthalene, a halogenated aromatic hydrocarbon. Adherence to these guidelines is crucial for mitigating risks to both personnel and the environment.

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, it is imperative to wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a laboratory coat.[1] All handling of 1-(Chloromethyl)naphthalene should occur in a well-ventilated area, ideally within a chemical fume hood.[1][2][3] In the event of accidental contact, immediately flush the affected area with copious amounts of water and seek prompt medical attention.[1][4]

Key Hazards:

• Harmful if swallowed.[2][5][6]

• Harmful in contact with skin.[2][5][6]

• Causes severe skin burns and eye damage.[2][5]

• May cause respiratory irritation.[5]

• Lachrymator (substance that causes tearing).[2][5]

Quantitative Data for Disposal and Safety

The following table summarizes key quantitative data for 1-(Chloromethyl)naphthalene, critical for safe handling and disposal decisions.

Property	Value	Source
Chemical Formula	C₁₁H₉Cl	[2]
Molecular Weight	176.64 g/mol	[2]
Oral LD50 (Rat)	890 mg/kg	[3][4]
Dermal LD50 (Rabbit)	2000 mg/kg	[4]
UN Number	3261	[2][3]
Transport Hazard Class	8 (Corrosive)	[3]
Boiling Point	111 - 113 °C (7 hPa)
Melting Point	-20 °C
Density	1.194 g/cm³ (25 °C)

Disposal Plan: Professional Off-Site Incineration

The recommended and most compliant method for the disposal of 1-(Chloromethyl)naphthalene is through a licensed and approved chemical waste disposal facility.[1][2] Halogenated organic compounds are typically managed as a specific category of chemical waste.[1][7] Do not attempt to dispose of this chemical via standard laboratory drains or as regular solid waste. [1][2]

Step-by-Step Disposal Protocol

• Segregation and Collection:

  • Collect waste 1-(Chloromethyl)naphthalene and any contaminated materials (e.g., pipette tips, gloves, absorbent pads) in a designated, compatible, and properly labeled hazardous waste container.[8][9][10]

  • As a halogenated aromatic hydrocarbon, it should be collected with other halogenated organic waste, separate from non-halogenated solvents to facilitate proper disposal and potentially reduce costs.[7][11]

  • Ensure the waste container is made of a material compatible with corrosive and organic substances, such as polyethylene.[8] Avoid metal cans as halogenated solvents can produce acids that corrode metal.[8]

• Container Labeling:

  • Clearly label the waste container with "Hazardous Waste" and the full chemical name: "1-(Chloromethyl)naphthalene".[9][10]

  • Indicate the approximate concentration and quantity of the waste.

  • Include the date when the waste was first added to the container.[10]

• Storage:

  • Store the sealed waste container in a designated satellite accumulation area within the laboratory.[9][12][13]

  • Ensure the storage area is cool, dry, and well-ventilated.[3][5]

  • Store away from incompatible materials such as strong oxidizing agents, bases, alcohols, amines, and metals.[4][5][6] Use secondary containment to prevent spills.[8][10]

• Professional Disposal:

  • Arrange for pickup and disposal by a licensed professional waste disposal company.[2][14]

  • The recommended disposal method is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[2][14]

Spill Management

In the event of a spill:

• Evacuate personnel from the immediate area and ensure adequate ventilation.[2][3]

• Wear appropriate PPE, including respiratory protection if necessary.[2][4]

• Contain the spill using sand, earth, or vermiculite.[4]

• For minor spills, dampen with water to prevent dusting before sweeping.[4]

• Carefully sweep up the spilled material and place it in a suitable, closed container for disposal.[2][3][4]

• Do not let the product enter drains.[2][3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 1-(Chloromethyl)naphthalene.

Caption: Workflow for the safe disposal of 1-(Chloromethyl)naphthalene.

References

• 1. benchchem.com [benchchem.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. fishersci.com [fishersci.com]
• 6. lobachemie.com [lobachemie.com]
• 7. bucknell.edu [bucknell.edu]
• 8. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 9. campusoperations.temple.edu [campusoperations.temple.edu]
• 10. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 11. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. odu.edu [odu.edu]
• 13. ehrs.upenn.edu [ehrs.upenn.edu]
• 14. chemicalbook.com [chemicalbook.com]

Personal protective equipment for handling 1-(Chloromethyl)naphthalene

Safe Handling and Disposal of 1-(Chloromethyl)naphthalene

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling 1-(Chloromethyl)naphthalene. Adherence to these procedures is critical for ensuring personal safety and minimizing environmental contamination.

DANGER: 1-(Chloromethyl)naphthalene is a hazardous substance that can cause severe skin burns and eye damage.[1][2][3] It is harmful if swallowed or in contact with skin, may cause respiratory irritation, and is suspected of causing cancer.[2] This compound is also very toxic to aquatic life with long-lasting effects.

Quantitative Hazard Data

The following table summarizes key toxicity data for 1-(Chloromethyl)naphthalene. Always handle this chemical with the assumption that it is highly toxic.

Metric	Value	Species	Reference
Oral LD50	890 mg/kg	Rat	[1]
Dermal LD50	>5000 mg/kg	Rat	[1]

LD50: Lethal Dose, 50%. The dose of a substance that is lethal to 50% of a test population.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the necessary steps for safely handling 1-(Chloromethyl)naphthalene from preparation through disposal.

Pre-Handling Preparation

• Risk Assessment: Before beginning any work, perform a thorough risk assessment for your specific experiment.

• Location: All handling of 1-(Chloromethyl)naphthalene must occur in a well-ventilated area, preferably inside a certified chemical fume hood.[1][4] Ensure that an eyewash station and safety shower are readily accessible.[2]

• Gather Materials: Ensure all necessary equipment, including spill cleanup materials, is within reach before handling the chemical.

• Review Safety Data Sheet (SDS): Always review the most current SDS for 1-(Chloromethyl)naphthalene before use.[2]

Personal Protective Equipment (PPE)

Proper PPE is mandatory to prevent any personal contact with the substance.[1]

• Eye and Face Protection: Wear chemical safety goggles and a full face shield.[1][5] Standard safety glasses are not sufficient.

• Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves for any signs of damage before use and use proper glove removal technique to avoid skin contact.[5]

• Body Protection: Wear a lab coat and protective clothing to prevent skin exposure.[1][2][4] For tasks with a higher risk of splashing, consider a chemical-resistant apron or suit.

• Respiratory Protection: Use a NIOSH/MSHA approved respirator equipped with an acid vapor cartridge if you are working outside of a fume hood or if exposure limits are exceeded.[1][2]

Handling Procedure

• Avoid all personal contact, including inhalation of dust or vapors.[1]

• Do not eat, drink, or smoke in the area where the chemical is handled.[1][2]

• Keep the container tightly sealed when not in use.[1][2][4]

• Avoid creating dust; use dry clean-up procedures if solids are present.[1]

• Prevent contact with incompatible materials such as strong oxidizing agents, bases, alcohols, amines, and metals.[1][2][3]

Decontamination and Immediate First Aid

Immediate action is required in case of exposure.

• Skin or Hair Contact: Immediately flush the affected area with large amounts of water for at least 15 minutes, using a safety shower if available.[1] Remove all contaminated clothing while flushing.[1][2] Seek immediate medical attention.[2][3]

• Eye Contact: Immediately hold eyelids apart and flush the eyes continuously with running water for at least 15 minutes.[1][2] Remove contact lenses if present and easy to do.[2] Transport to a hospital or doctor without delay.[1]

• Inhalation: Move the victim to fresh air and keep them warm and at rest.[1][2] If breathing is difficult or has stopped, administer artificial respiration.[6] Seek immediate medical attention.[2][3]

• Ingestion: Rinse the mouth with water.[1][2][3] Do NOT induce vomiting.[2][3] If the person is conscious, give them water to drink.[1] Seek immediate medical attention.[1][2]

• Decontamination: After handling, wash hands and any exposed skin thoroughly with soap and water.[1][3] Launder contaminated work clothes separately before reuse.[1][2]

Spill Response Plan

• Minor Spills:

  • Evacuate the immediate area.

  • Wearing full PPE, cover the spill with an inert absorbent material like dry sand or earth.[6]

  • Carefully sweep or vacuum up the material, avoiding dust generation, and place it into a suitable, labeled container for disposal.[1] A vacuum cleaner must be fitted with a HEPA filter.[1]

  • Clean the spill area and decontaminate all equipment used.[1]

• Major Spills:

  • Evacuate the area immediately and move upwind.[1]

  • Alert emergency responders and inform them of the location and nature of the hazard.[1]

  • Only personnel with full body protective clothing and breathing apparatus should enter the area.[1]

  • Prevent the spill from entering drains or waterways.[1]

Disposal Plan

• Waste Generation: All materials contaminated with 1-(Chloromethyl)naphthalene, including used PPE, absorbent materials, and empty containers, must be treated as hazardous waste.

• Waste Collection: Collect waste in suitable, closed, and clearly labeled containers.[1][2][5]

• Disposal Method: Do not dispose of this material in regular trash or down the drain.[5] Disposal must be handled by a licensed professional waste disposal service.[5] Approved methods include incineration after mixing with a combustible solvent.[5] Consult with your institution's environmental health and safety (EHS) department for specific local and national regulations.

Handling Workflow Diagram

The following diagram illustrates the logical flow for safely handling 1-(Chloromethyl)naphthalene.

Caption: Workflow for handling 1-(Chloromethyl)naphthalene.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. fishersci.com [fishersci.com]
• 3. lobachemie.com [lobachemie.com]
• 4. nbinno.com [nbinno.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. 1-Chloromethyl naphthalene(86-52-2)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]